Phellodendrine chloride

• CAS: 104112-82-5

Core Science & Biosynthesis

Phellodendrine Chloride: A Technical Guide to Natural Sources and Isolation for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of phellodendrine chloride, a quaternary ammonium alkaloid with significant therapeutic potential. This document details its primary natural sources, outlines methodologies for its extraction and isolation, and presents its known biological signaling pathways. All quantitative data is summarized in structured tables, and detailed experimental protocols are provided for key methodologies. Visual diagrams generated using Graphviz are included to illustrate complex processes and pathways.

Natural Sources of Phellodendrine Chloride

Phellodendrine chloride is predominantly found in the bark of trees belonging to the Phellodendron genus, a member of the Rutaceae family. The two primary species utilized for the extraction of this alkaloid are:

• Phellodendron amurense Rupr. (Amur Cork Tree)

• Phellodendron chinense Schneid. (Chinese Cork Tree)[1][2][3]

These plants are native to East Asia and their bark, known as Cortex Phellodendri, is a fundamental component of traditional Chinese medicine.[3] While both species are sources of phellodendrine, the concentration of various alkaloids can differ between them.

Quantitative Analysis of Phellodendrine in Natural Sources

The yield of phellodendrine chloride is highly dependent on the plant source, the extraction method employed, and the solvent system used. Recent studies have focused on optimizing extraction protocols to maximize the yield of phellodendrine and other bioactive alkaloids from Phellodendron bark.

Plant Source	Extraction Method	Solvent System	Phellodendrine Yield (mg/g of dry material)	Reference
Phellodendron chinense	70% Ethanol Extraction	70% Ethanol	22.255 ± 0.123	[4]
Fresh Phellodendron bark	Ultrasonic-assisted	Hydrochloric acid/methanol	24.41	[5][6]
Fresh Phellodendron bark	Distillation	Not specified	Lower than ultrasonic	[5]
Fresh Phellodendron bark	Soxhlet extraction	Not specified	Lower than ultrasonic	[5]

Experimental Protocols for Isolation and Purification

The isolation and purification of phellodendrine chloride from its natural sources involve a multi-step process, beginning with extraction followed by various chromatographic techniques.

Extraction Methodologies

3.1.1. Ultrasonic-Assisted Extraction (UAE)

This method utilizes ultrasonic waves to disrupt the plant cell walls, facilitating the release of secondary metabolites.

• Protocol:

  • Preparation of Plant Material: The dried bark of Phellodendron is ground into a fine powder (approximately 40-60 mesh).

  • Solvent System: A mixture of hydrochloric acid and methanol is prepared.

  • Extraction: The powdered bark is suspended in the solvent system in a flask.

  • Ultrasonication: The flask is placed in an ultrasonic bath and subjected to ultrasonication at a frequency of 40 kHz and a power of 250 W for 20 minutes.

  • Solid-Liquid Separation: The extract is then centrifuged or filtered to remove solid plant material.

  • Solvent Removal: The solvent is evaporated under reduced pressure to yield the crude extract.

3.1.2. Reflux Extraction

A traditional method involving boiling the solvent with the plant material to extract the desired compounds.

• Protocol:

  • Preparation of Plant Material: The dried and powdered Phellodendron bark is placed in a round-bottom flask.

  • Solvent Addition: An appropriate solvent (e.g., 70% ethanol) is added to the flask.

  • Refluxing: The flask is fitted with a condenser and heated to the boiling point of the solvent. The extraction is carried out for a specified period, often with multiple cycles.

  • Filtration: After cooling, the mixture is filtered to separate the extract from the solid residue.

  • Concentration: The filtrate is concentrated using a rotary evaporator to obtain the crude extract.

Purification Methodologies

3.2.1. Silica Gel Column Chromatography

This technique separates compounds based on their polarity.

• Protocol:

  • Column Packing: A glass column is packed with silica gel (60-120 mesh) as the stationary phase, using a non-polar solvent (e.g., hexane) to create a slurry.

  • Sample Loading: The crude extract is dissolved in a minimal amount of the initial mobile phase and loaded onto the top of the column.

  • Elution: A gradient of solvents with increasing polarity is passed through the column. A common gradient for alkaloid separation starts with a non-polar solvent like chloroform and gradually introduces a more polar solvent like methanol (e.g., from 100% chloroform to a chloroform:methanol mixture).

  • Fraction Collection: The eluate is collected in fractions.

  • Analysis: Each fraction is analyzed by thin-layer chromatography (TLC) to identify the fractions containing phellodendrine.

  • Pooling and Concentration: Fractions containing pure phellodendrine are pooled and the solvent is evaporated.

3.2.2. Sephadex LH-20 Column Chromatography

This method separates molecules based on their size and polarity, and is particularly useful for purifying natural products.

• Protocol:

  • Column Preparation: Sephadex LH-20 is swollen in the chosen solvent (e.g., methanol) and packed into a column.

  • Sample Application: The partially purified extract from the previous step is dissolved in the mobile phase and applied to the column.

  • Elution: Isocratic elution with a suitable solvent, such as methanol, is performed.

  • Fraction Collection and Analysis: Fractions are collected and analyzed by TLC or HPLC to identify those containing phellodendrine.

3.2.3. Preparative High-Performance Liquid Chromatography (Prep-HPLC)

A high-resolution technique used for the final purification of the compound.

• Protocol:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid or trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol) is employed.

  • Injection: The enriched phellodendrine fraction is dissolved in the initial mobile phase and injected onto the column.

  • Detection: The eluting compounds are monitored using a UV detector at a wavelength suitable for phellodendrine.

  • Fraction Collection: The peak corresponding to phellodendrine is collected.

  • Lyophilization: The collected fraction is lyophilized to obtain pure phellodendrine chloride.

Visualization of Methodologies and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and purification of phellodendrine chloride.

Caption: General workflow for phellodendrine chloride isolation.

Signaling Pathways

Phellodendrine has been shown to exert its biological effects through the modulation of several key signaling pathways, including the AMPK/mTOR and NF-κB pathways.

4.2.1. AMPK/mTOR Signaling Pathway

Phellodendrine can activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. Activation of AMPK leads to the inhibition of the mammalian target of rapamycin (mTOR), a key promoter of cell growth and proliferation. This pathway is implicated in the anti-cancer and anti-inflammatory effects of phellodendrine.

Caption: Phellodendrine's effect on the AMPK/mTOR signaling pathway.

4.2.2. NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a protein complex that controls the transcription of DNA, cytokine production, and cell survival. Phellodendrine has been demonstrated to inhibit the activation of the NF-κB pathway, which is a key mechanism underlying its anti-inflammatory properties.

Caption: Phellodendrine's inhibitory effect on the NF-κB signaling pathway.

References

• 1. Ultrasound-assisted extraction of bioactive alkaloids from <i>Phellodendri amurensis</i> cortex using deep eutectic sol… [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. nacalai.com [nacalai.com]
• 4. Ultrasound-assisted extraction of bioactive alkaloids from Phellodendri amurensis cortex using deep eutectic solvent aqueous solutions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. sephadex lh-20 column: Topics by Science.gov [science.gov]
• 6. Separation and purification of alkaloids and phenolic acids from Phellodendron chinense by pH-zone refining and online-storage inner-recycling counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

The intricate Pathway of Phellodendrine Chloride Biosynthesis in Phellodendron amurense: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of phellodendrine chloride, a significant bioactive alkaloid found in the Amur Cork Tree (Phellodendron amurense). Drawing from current scientific understanding of benzylisoquinoline alkaloid (BIA) biosynthesis, this document outlines the enzymatic steps, presents available quantitative data, details relevant experimental protocols, and visualizes the core processes for enhanced clarity.

Introduction to Phellodendrine and its Biosynthetic Origins

Phellodendrine is a quaternary ammonium isoquinoline alkaloid that contributes to the diverse pharmacological profile of Phellodendron amurense.[1][2] Its biosynthesis is deeply rooted in the well-established benzylisoquinoline alkaloid (BIA) pathway, which is responsible for a wide array of medicinally important compounds, including berberine, morphine, and codeine. The core of this pathway involves the condensation of two tyrosine derivatives, dopamine and 4-hydroxyphenylacetaldehyde (4-HPAA), to form the central precursor, (S)-norcoclaurine. A series of subsequent enzymatic modifications, including methylations, hydroxylations, and ring formations, lead to the vast structural diversity observed in BIAs.

While the complete biosynthetic pathway of phellodendrine in P. amurense is yet to be fully elucidated in every detail, significant progress in understanding the biosynthesis of the closely related and co-occurring alkaloid, berberine, provides a robust framework for proposing the phellodendrine pathway.

The Proposed Biosynthetic Pathway of Phellodendrine Chloride

The biosynthesis of phellodendrine chloride is believed to follow the main trunk of the berberine biosynthetic pathway, diverging at a late-stage intermediate, likely (S)-canadine. The key differentiating step is the N-methylation of this tertiary amine to a quaternary amine. The proposed pathway is visualized below, followed by a detailed description of each enzymatic step.

Caption: Proposed biosynthetic pathway of phellodendrine in Phellodendron amurense.

Enzymatic Steps:

• Formation of (S)-Reticuline: The pathway initiates with the conversion of L-tyrosine to dopamine and 4-hydroxyphenylacetaldehyde (4-HPAA). These two molecules are condensed by Norcoclaurine Synthase (NCS) to form (S)-norcoclaurine, the first committed intermediate of the BIA pathway. A series of methylation and hydroxylation reactions catalyzed by Norcoclaurine 6-O-Methyltransferase (6OMT) , Coclaurine N-Methyltransferase (CNMT) , a cytochrome P450 monooxygenase (CYP80B) , and 3'-Hydroxy-N-methylcoclaurine 4'-O-Methyltransferase (4'OMT) lead to the formation of the pivotal branch-point intermediate, (S)-reticuline.

• Formation of the Protoberberine Scaffold: (S)-Reticuline is converted to (S)-scoulerine through the action of the Berberine Bridge Enzyme (BBE) , which forms the characteristic C-C bond of the protoberberine skeleton.

• Modification of the Scoulerine Backbone: (S)-Scoulerine undergoes methylation at the 9-hydroxyl group, a reaction catalyzed by Scoulerine 9-O-Methyltransferase (S9OMT) , to yield (S)-tetrahydrocolumbamine.

• Formation of (S)-Canadine: A methylenedioxy bridge is formed on (S)-tetrahydrocolumbamine by a cytochrome P450 enzyme, Canadine Synthase (a member of the CYP719A family) , resulting in the formation of (S)-canadine.

• The Final Step: N-methylation to Phellodendrine: The crucial and final step in phellodendrine biosynthesis is the N-methylation of the tertiary amine of (S)-canadine to a quaternary amine. This reaction is catalyzed by a Tetrahydroprotoberberine cis-N-Methyltransferase (TNMT) . This enzyme utilizes S-adenosyl-L-methionine (SAM) as the methyl donor. While a specific TNMT from P. amurense has not been isolated and characterized, orthologous enzymes have been identified in other BIA-producing plants, such as opium poppy (Papaver somniferum).[3]

Quantitative Data

While specific quantitative data for the enzymes in the phellodendrine biosynthetic pathway in P. amurense are not yet available in the literature, data from homologous enzymes in other species provide valuable insights into their potential kinetic properties.

Table 1: Kinetic Parameters of a Homologous Tetrahydroprotoberberine cis-N-Methyltransferase (from Papaver somniferum) [3]

Substrate	Apparent Km (μM)
(R,S)-Stylopine	0.6
S-Adenosyl-L-methionine	11.5

Note: (R,S)-Stylopine is a substrate structurally similar to (S)-canadine.

Table 2: Relative Abundance of Key Alkaloids in Phellodendron amurense Stems [4][5]

Alkaloid	Relative Abundance
Berberine	High
Palmatine	High
Jatrorrhizine	Minor
Phellodendrine	Minor
Magnoflorine	Minor
Columbamine	Minor

Experimental Protocols

The characterization of enzymes in the phellodendrine biosynthetic pathway involves a series of standard molecular biology and biochemical techniques. Below is a generalized workflow for the identification and characterization of a candidate Tetrahydroprotoberberine cis-N-Methyltransferase (TNMT).

Caption: Experimental workflow for the identification and characterization of a candidate TNMT.

Detailed Methodologies:

A. Identification and Cloning of a Candidate TNMT Gene:

• RNA Extraction and Transcriptome Sequencing: Total RNA is extracted from P. amurense tissues known to accumulate phellodendrine (e.g., bark, roots). The RNA is then subjected to high-throughput sequencing to generate a comprehensive transcriptome.

• Candidate Gene Identification: The transcriptome is searched for sequences homologous to known TNMTs from other plant species using bioinformatics tools like BLAST. Genes exhibiting high expression levels in phellodendrine-accumulating tissues are prioritized.

• Gene Cloning: The full-length coding sequence of the candidate TNMT gene is amplified from cDNA using PCR and cloned into a suitable expression vector (e.g., pET vector for E. coli expression).

B. Recombinant Protein Expression and Purification:

• Heterologous Expression: The expression vector containing the TNMT gene is transformed into a suitable expression host, such as E. coli BL21(DE3). Protein expression is induced, typically by the addition of IPTG.

• Protein Purification: The bacterial cells are harvested and lysed. The recombinant TNMT protein, often engineered with a purification tag (e.g., His-tag), is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA chromatography). The purity of the protein is assessed by SDS-PAGE.

C. Enzyme Assays and Kinetic Analysis:

• Enzyme Assay: The activity of the purified recombinant TNMT is assayed in a reaction mixture containing a suitable buffer (e.g., Tris-HCl, pH 8.0), the substrate (S)-canadine, the methyl donor S-adenosyl-L-methionine (SAM), and the purified enzyme. The reaction is incubated at an optimal temperature (e.g., 37°C) and then stopped.

• Product Identification: The reaction products are extracted and analyzed by High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the formation of phellodendrine. The structure of the product can be further confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

• Enzyme Kinetics: To determine the kinetic parameters (Km and Vmax), enzyme assays are performed with varying concentrations of the substrate ((S)-canadine) and the co-substrate (SAM). The initial reaction rates are measured, and the data are fitted to the Michaelis-Menten equation.

Conclusion and Future Directions

The biosynthesis of phellodendrine chloride in Phellodendron amurense is a complex process that is part of the broader benzylisoquinoline alkaloid pathway. While the upstream steps leading to the protoberberine intermediate (S)-canadine are relatively well-understood based on studies of related alkaloids, the final N-methylation step catalyzed by a Tetrahydroprotoberberine cis-N-Methyltransferase represents a key area for future research. The definitive identification, cloning, and characterization of the specific TNMT from P. amurense will be crucial for a complete understanding of phellodendrine biosynthesis. This knowledge will not only advance our fundamental understanding of plant specialized metabolism but also open avenues for the metabolic engineering of phellodendrine production in microbial or plant-based systems, thereby ensuring a sustainable supply of this valuable pharmaceutical compound.

References

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. Molecular cloning and characterization of tetrahydroprotoberberine cis-N-methyltransferase, an enzyme involved in alkaloid biosynthesis in opium poppy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microscopic distribution of alkaloids in freeze-fixed stems of Phellodendron amurense - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Microscopic distribution of alkaloids in freeze-fixed stems of Phellodendron amurense [frontiersin.org]

Phellodendrine Chloride: A Comprehensive Technical Guide to its Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phellodendrine chloride, a quaternary isoquinoline alkaloid primarily isolated from the bark of Phellodendron amurense, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides an in-depth analysis of the chemical structure and stereochemistry of phellodendrine chloride. It includes a summary of its physicochemical properties, a detailed experimental protocol for its isolation, and an exploration of its interaction with key cellular signaling pathways. This document is intended to serve as a comprehensive resource for researchers and professionals engaged in natural product chemistry, medicinal chemistry, and drug development.

Chemical Structure and Properties

Phellodendrine chloride is a tetracyclic compound featuring a dibenzo[a,g]quinolizinium core. Its chemical formula is C₂₀H₂₄ClNO₄, and it has a molecular weight of 377.86 g/mol . The systematic IUPAC name for phellodendrine chloride is (13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-diol chloride.[1]

Table 1: Physicochemical Properties of Phellodendrine Chloride

Property	Value	Reference
Molecular Formula	C₂₀H₂₄ClNO₄	[1]
Molecular Weight	377.86 g/mol
IUPAC Name	(13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-diol chloride	[1]
CAS Number	104112-82-5	[2]
Canonical SMILES	C[N+]12CCC3=CC(=C(C=C3[C@@H]1CC4=CC(=C(C=C4C2)OC)O)O)OC.[Cl-]	[1]
Appearance	Powder
Solubility	Soluble in DMSO

Stereochemistry

The stereochemistry of phellodendrine chloride is a critical aspect of its chemical identity and biological activity. The molecule possesses a single chiral center at the 13a position of the quinolizinium ring system. The absolute configuration at this center has been determined to be 'S', as indicated in its IUPAC name and the SMILES notation [C@@H]. This specific spatial arrangement of the hydrogen atom at the 13a position is crucial for its interaction with biological targets.

Note: While extensive research has been conducted on phellodendrine chloride, a publicly available X-ray crystal structure with detailed experimental bond lengths and angles was not identified in the course of this review. The structural information presented is based on spectroscopic data and computational models.

Spectroscopic Data

Note: For researchers requiring definitive structural confirmation, it is recommended to acquire and analyze the ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra of a purified sample of phellodendrine chloride.

Experimental Protocols

Isolation of Phellodendrine from Phellodendron amurense

The following is a representative experimental protocol for the extraction of phellodendrine from the bark of Phellodendron amurense.

Materials:

• Dried bark of Phellodendron amurense

• Methanol

• Hydrochloric acid (HCl)

• Acetonitrile

• Phosphoric acid

• High-Performance Liquid Chromatography (HPLC) system

• Ultrasonic bath

Procedure:

• Preparation of Plant Material: The fresh bark of Phellodendron amurense is collected and dried. The dried bark is then ground into a fine powder.

• Extraction:

  • A combined solvent of methanol and hydrochloric acid is used for extraction.

  • The powdered bark is subjected to ultrasonic extraction with the solvent mixture. This method has been shown to be more efficient than traditional distillation or Soxhlet extraction.

• Purification and Analysis:

  • The resulting extract is filtered and concentrated.

  • The separation and quantification of phellodendrine are performed using High-Performance Liquid Chromatography (HPLC).

  • A typical mobile phase for HPLC analysis consists of a gradient of acetonitrile and 0.1% aqueous phosphoric acid.

  • The identification of phellodendrine is confirmed by comparing the retention time with that of a certified reference standard.

This protocol provides a high yield of phellodendrine, along with other major alkaloids like berberine and palmatine.

Signaling Pathways and Biological Activity

Phellodendrine chloride exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These activities are attributed to its interaction with various cellular signaling pathways.

AMPK/mTOR Signaling Pathway

Phellodendrine has been shown to modulate the AMP-activated protein kinase (AMPK) and mammalian target of rapamycin (mTOR) signaling pathway. This pathway is a crucial regulator of cellular metabolism, growth, and autophagy. Phellodendrine activates AMPK, which in turn inhibits mTOR, leading to the induction of autophagy. This mechanism is believed to underlie its therapeutic effects in conditions like ulcerative colitis.

Phellodendrine's modulation of the AMPK/mTOR pathway.

IL-6/STAT3 Signaling Pathway

Phellodendrine has demonstrated anti-inflammatory properties by reducing the levels of pro-inflammatory cytokines, including Interleukin-6 (IL-6). IL-6 is a key activator of the Janus kinase (JAK) - signal transducer and activator of transcription 3 (STAT3) signaling pathway, which plays a critical role in inflammation and tumorigenesis. By downregulating IL-6, phellodendrine can indirectly inhibit the phosphorylation and activation of STAT3, thereby mitigating inflammatory responses.

Phellodendrine's inhibitory effect on the IL-6/STAT3 pathway.

Conclusion

Phellodendrine chloride is a structurally defined natural product with significant therapeutic potential. Its absolute stereochemistry is a key determinant of its biological function. While the fundamental structure is well-established, this guide highlights the need for further research to provide publicly accessible, detailed experimental data, particularly from X-ray crystallography and comprehensive NMR studies. A deeper understanding of its interaction with signaling pathways, such as the AMPK/mTOR and IL-6/STAT3 pathways, will continue to fuel interest in its development as a lead compound for various diseases. This document serves as a foundational resource to aid in these future research and development endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Phellodendrine Chloride (CAS Number: 104112-82-5): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phellodendrine chloride, a quaternary isoquinoline alkaloid primarily isolated from the bark of Phellodendron amurense, has garnered significant attention in the scientific community for its diverse pharmacological activities. This technical guide provides an in-depth overview of the chemical, physical, and pharmacological properties of phellodendrine chloride (CAS No: 104112-82-5). It details its mechanism of action, focusing on its influence on key signaling pathways implicated in cancer, inflammation, and metabolic disorders. Furthermore, this document furnishes detailed protocols for essential experimental assays and presents this complex information through structured data tables and elucidating diagrams to support researchers in their exploration of this promising natural compound.

Chemical and Physical Properties

Phellodendrine chloride is the salt form of the alkaloid phellodendrine. While the free base is assigned CAS number 6873-13-8, the chloride salt, under CAS number 104112-82-5, is more commonly utilized in research due to its stability and solubility.[1][2]

Identity and Structure

Property	Value
IUPAC Name	(13aS)-2,11-dihydroxy-3,10-dimethoxy-7-methyl-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolinium chloride
Synonyms	l-(-)-N-Methylcoreximine, Phellodendrine hydrochloride
CAS Number	104112-82-5
Molecular Formula	C₂₀H₂₄ClNO₄[3][4]
Molecular Weight	377.86 g/mol [3][5]
Canonical SMILES	C[N+]12CCC3=CC(=C(C=C3[C@@H]1CC4=CC(=C(C=C4C2)OC)O)O)OC.[Cl-][3]

Physicochemical Data

Property	Value
Physical State	Solid, powder[6]
Melting Point	249-251 °C (with methanol)[7]
Solubility	Soluble in Ethanol.[6] Soluble in DMSO (33 mg/mL).[5]
Storage	Store at -20°C for long-term stability.[8]

Spectroscopic Data

Spectroscopy	Data Availability
¹H NMR	Available[9]
Mass Spectrometry	Available
HPLC Analysis	Methods have been developed for the quantification of phellodendrine in plant extracts and biological samples.[2][7][10][11][12][13]

Pharmacological Properties and Mechanism of Action

Phellodendrine chloride exhibits a broad spectrum of biological activities, including anti-inflammatory, anti-cancer, immunosuppressive, and neuroprotective effects. Its mechanisms of action are multifaceted, involving the modulation of several critical cellular signaling pathways.

Anti-Cancer Activity

Phellodendrine chloride has demonstrated significant anti-proliferative and pro-apoptotic effects in various cancer cell lines, particularly in KRAS-mutated pancreatic cancer.

Phellodendrine chloride selectively inhibits the proliferation of KRAS-mutated pancreatic cancer cells.[14] It is believed to achieve this by inhibiting macropinocytosis, a nutrient-scavenging process that these cancer cells heavily rely on.[6][14] This leads to nutrient deprivation, increased reactive oxygen species (ROS) production, and ultimately, apoptosis.[15]

The pro-apoptotic effects of phellodendrine chloride are mediated through the intrinsic mitochondrial pathway. This involves the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2, leading to the release of cytochrome c and the activation of caspases.

Phellodendrine Chloride's Anti-Cancer Mechanism.

Anti-Inflammatory and Immunosuppressive Activities

Phellodendrine chloride exerts potent anti-inflammatory and immunosuppressive effects through the modulation of key inflammatory signaling pathways.

Phellodendrine chloride has been shown to alleviate gouty arthritis by inhibiting the IL-6/STAT3 signaling pathway.[15] Interleukin-6 (IL-6) is a pro-inflammatory cytokine that, upon binding to its receptor, activates the Janus kinase (JAK) family, which in turn phosphorylates and activates the Signal Transducer and Activator of Transcription 3 (STAT3). Activated STAT3 then translocates to the nucleus to induce the expression of inflammatory genes. Phellodendrine chloride interferes with this cascade, reducing the inflammatory response.

References

• 1. Phellodendrine chloride Datasheet DC Chemicals [dcchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. Phellodendrine chloride | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. adooq.com [adooq.com]
• 9. PHELLODENDRINE CHLORIDE(104112-82-5) 1H NMR spectrum [chemicalbook.com]
• 10. Determination of bioactive compounds in Cortex Phellodendri by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CAS 104112-82-5 | Phellodendrine chloride [phytopurify.com]
• 12. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the Mechanism of Action of Phellodendrine Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phellodendrine chloride, a quaternary isoquinoline alkaloid derived from the bark of Phellodendron amurense, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides a comprehensive overview of the molecular mechanisms underlying its anti-cancer, anti-inflammatory, and neuroprotective effects. Through the modulation of multiple signaling pathways, including PI3K/Akt/mTOR, NF-κB, AMPK/mTOR, and IL-6/STAT3, phellodendrine chloride exerts its therapeutic potential. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the signaling cascades and experimental workflows to facilitate further research and drug development efforts.

Anti-Cancer Effects: Targeting KRAS-Mutated Pancreatic Cancer

Phellodendrine chloride has demonstrated significant anti-proliferative effects, particularly in KRAS-mutated pancreatic cancer cells. Its mechanism is multifaceted, primarily involving the inhibition of nutrient uptake and the induction of apoptosis.

Inhibition of Macropinocytosis and Glutamine Metabolism

KRAS-mutant pancreatic ductal adenocarcinoma (PDAC) cells are known to upregulate macropinocytosis, a process of bulk fluid and nutrient uptake, to sustain their high metabolic demands. Phellodendrine chloride has been identified as an inhibitor of this process.[1] By suppressing macropinocytosis, it effectively starves cancer cells of essential nutrients like glutamine.[1]

Induction of Mitochondrial Apoptosis

The disruption of glutamine metabolism by phellodendrine chloride leads to an increase in reactive oxygen species (ROS) and depolarization of the mitochondrial membrane potential in pancreatic cancer cells.[1] This triggers the intrinsic apoptotic pathway, characterized by an increased Bax/Bcl-2 ratio and the activation of caspases-9, -7, and -3, ultimately leading to programmed cell death.[1]

Quantitative Data: In Vitro Efficacy

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values of phellodendrine chloride against various cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
PANC-1	Pancreatic (KRAS mutant)	~20-40	[1]
MiaPaCa-2	Pancreatic (KRAS mutant)	Dose-dependent inhibition	[1]
BxPC-3	Pancreatic (KRAS wild-type)	No significant inhibition	[1]

Experimental Protocols

• Seed pancreatic cancer cells (e.g., PANC-1, MiaPaCa-2) in a 96-well plate at a density of 5 × 10³ cells/well and allow them to adhere overnight.

• Treat the cells with varying concentrations of phellodendrine chloride (e.g., 0-100 µM) for 24, 48, or 72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Seed PANC-1 cells on glass coverslips in a 24-well plate.

• Once cells reach the desired confluency, replace the medium with serum-free medium containing 1 mg/mL of TMR-dextran.

• Incubate for 30 minutes at 37°C to allow for dextran uptake.

• Wash the cells three times with ice-cold PBS.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Mount the coverslips on slides and visualize the internalized TMR-dextran using a fluorescence microscope.

• Quantify the fluorescence intensity to determine the extent of macropinocytosis.

Macropinocytosis Assay Workflow

• Treat PANC-1 cells with phellodendrine chloride for 48 hours.

• Harvest the cells and wash them twice with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Phellodendrine-Induced Apoptosis Signaling

Anti-Inflammatory and Immunomodulatory Effects

Phellodendrine chloride exhibits potent anti-inflammatory properties by targeting key inflammatory signaling pathways in various disease models, including ulcerative colitis, gouty arthritis, and allergic reactions.

Ulcerative Colitis: Activation of AMPK/mTOR Pathway

In models of ulcerative colitis, phellodendrine promotes autophagy in intestinal epithelial cells by activating the AMP-activated protein kinase (AMPK) and inhibiting the mammalian target of rapamycin (mTOR) signaling pathway.[2][3] This autophagic process helps to clear damaged cellular components and reduce inflammation, thereby alleviating intestinal damage.[2]

Gouty Arthritis: Inhibition of IL-6/STAT3 Signaling

Phellodendrine chloride has been shown to ameliorate gouty arthritis by inhibiting the Interleukin-6 (IL-6)/Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[4] It reduces the infiltration of neutrophils and downregulates the expression of pro-inflammatory mediators in affected joints.[4]

Allergic Reactions: Suppression of MAPK and NF-κB Signaling

In allergic responses, phellodendrine suppresses the degranulation of mast cells by altering the conformation of the MRGPRB3/MRGPRX2 protein.[5] This, in turn, inhibits the activation of Protein Kinase C (PKC) and the downstream Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways.[5]

General Anti-inflammatory Mechanism: Inhibition of AKT/NF-κB and COX-2

A common thread in the anti-inflammatory action of phellodendrine is the inhibition of the PI3K/Akt/NF-κB pathway.[2] By downregulating this pathway, it reduces the expression of key inflammatory enzymes like Cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[6]

Quantitative Data: Cytokine Modulation

Cell/Model	Treatment	Cytokine/Mediator	Effect	Reference
LPS-stimulated RAW264.7 cells	Phellodendrine	IL-6, IL-1β, TNF-α	Decreased expression	[6]
C48/80-induced RBL-2H3 cells	Phellodendrine	Histamine, β-hexosaminidase	Decreased release	[5]
MSU-induced rat model	Phellodendrine chloride	Neutrophil infiltration	Decreased	[4]

Experimental Protocols

• Culture Caco-2 cells and induce oxidative stress with H₂O₂.

• Treat cells with phellodendrine.

• Lyse the cells and quantify protein concentration.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against p-AMPK, AMPK, p-mTOR, and mTOR overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Phellodendrine's Role in Ulcerative Colitis

• Induce gouty arthritis in rats by intra-articular injection of monosodium urate (MSU) crystals.

• Administer phellodendrine chloride orally or intraperitoneally.

• Measure joint swelling and assess pain response at various time points.

• At the end of the experiment, sacrifice the animals and collect joint tissues for histological analysis and peritoneal lavage fluid for neutrophil quantification by flow cytometry.

• Sensitize RBL-2H3 mast cells with IgE.

• Pre-treat the cells with phellodendrine chloride.

• Induce degranulation with an antigen (e.g., DNP-BSA) or compound 48/80.

• Collect the supernatant and measure the activity of released β-hexosaminidase using a colorimetric or fluorometric substrate.

Neuroprotective Effects

Phellodendrine chloride has shown promise in neuroprotection through its antioxidant and anti-apoptotic activities.

Acetylcholinesterase Inhibition

Phellodendrine chloride is an inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[7] By inhibiting AChE, it can increase acetylcholine levels in the brain, a strategy used in the treatment of Alzheimer's disease.

Modulation of Apoptotic Pathways

In models of neurotoxicity, phellodendrine has been shown to protect neuronal cells by modulating the expression of apoptotic proteins. It increases the expression of the anti-apoptotic protein Bcl-2 and decreases the expression of the pro-apoptotic protein Bax, thereby increasing the Bcl-2/Bax ratio and preventing cell death.[8]

Quantitative Data: AChE Inhibition

Enzyme	IC50 (µM)	Reference
Acetylcholinesterase (AChE)	36.51	[7]

Experimental Protocols

• Prepare a reaction mixture containing phosphate buffer (pH 8.0), DTNB, and acetylcholinesterase enzyme in a 96-well plate.

• Add different concentrations of phellodendrine chloride.

• Initiate the reaction by adding the substrate, acetylthiocholine iodide.

• Measure the increase in absorbance at 412 nm over time, which corresponds to the formation of the yellow 5-thio-2-nitrobenzoate anion.

• Calculate the percentage of inhibition and determine the IC50 value.

• Culture neuronal cells (e.g., PC12 or primary neurons) and induce neurotoxicity (e.g., with β-amyloid).

• Treat the cells with phellodendrine chloride.

• Perform Western blotting as described in section 2.6.1, using primary antibodies against Bax and Bcl-2.

• Quantify the band intensities to determine the Bax/Bcl-2 ratio.

Western Blot Workflow for Bax/Bcl-2

Conclusion

Phellodendrine chloride is a promising natural compound with a broad spectrum of pharmacological activities. Its ability to modulate multiple key signaling pathways involved in cancer progression, inflammation, and neurodegeneration highlights its therapeutic potential. The detailed mechanisms and experimental protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic benefits of phellodendrine chloride. Further studies are warranted to fully elucidate its complex mechanisms of action and to translate these preclinical findings into clinical applications.

References

• 1. Quantitative Assessment of Macropinocytosis in mTORC1-Hyperactive Cells using Flow Cytometry [app.jove.com]
• 2. pubcompare.ai [pubcompare.ai]
• 3. Glutamine uptake assay [bio-protocol.org]
• 4. 3.10. Acetylcholinesterase Inhibition Assay [bio-protocol.org]
• 5. A Microplate Assay to Assess Chemical Effects on RBL-2H3 Mast Cell Degranulation: Effects of Triclosan without Use of an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Phellodendrine Chloride: A Technical Overview of its Effects on Pancreatic Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pancreatic ductal adenocarcinoma (PDAC) remains one of the most lethal malignancies, largely due to its late diagnosis and profound resistance to conventional therapies. A significant driver of PDAC is the activating mutation in the KRAS oncogene, present in over 90% of cases, which leads to uncontrolled cellular proliferation and survival.[1] This has made KRAS and its downstream pathways a critical focus for novel therapeutic strategies. Phellodendrine chloride (PC), a quaternary ammonium alkaloid derived from the bark of the Phellodendron amurense tree, has emerged as a promising agent.[2][3] Recent studies have elucidated a unique mechanism of action for PC, demonstrating its ability to selectively suppress the proliferation of KRAS-mutated pancreatic cancer cells by inhibiting nutrient uptake through macropinocytosis.[4][5] This guide provides an in-depth summary of the quantitative data, signaling pathways, and experimental protocols related to the effects of phellodendrine chloride on pancreatic cancer cells.

Quantitative Efficacy Data

Phellodendrine chloride exhibits dose-dependent and selective cytotoxicity against pancreatic cancer cells harboring KRAS mutations. Its efficacy is significantly diminished in cells with wild-type KRAS, highlighting a targeted therapeutic window.

Table 1: In Vitro Efficacy of Phellodendrine Chloride on Pancreatic Cancer Cells

Cell Line	KRAS Status	Parameter	Value / Observation	Reference
PANC-1	Mutant (G12D)	Cell Viability (IC₅₀, 72h)	~20 µM	[4]
MiaPaCa-2	Mutant (G12C)	Cell Viability	Significant inhibition (dose-dependent)	[4][5]
BxPC-3	Wild-Type	Cell Viability	No significant effect	[4][5]
PANC-1	Apoptosis (48h)	% Apoptotic Cells (Early + Late)	~35% at 40 µM	[4]
PANC-1	ROS Generation	DCF Intensity	Significant dose-dependent increase	[4]
PANC-1	Mitochondrial Potential	JC-1 Green/Red Ratio	Significant dose-dependent increase	[4]
PANC-1	Nutrient Uptake	Intracellular Glutamine	Diminished levels	[4][5]

Mechanism of Action: Signaling Pathways

The primary mechanism of phellodendrine chloride in KRAS-mutated pancreatic cancer is the inhibition of macropinocytosis, a crucial nutrient-scavenging process for these aggressive cells.[4] This targeted disruption initiates a cascade of cellular stress events culminating in apoptotic cell death.

The process unfolds as follows:

• Inhibition of Macropinocytosis : PC directly inhibits the ability of KRAS-mutant cells (like PANC-1) to engulf extracellular proteins, such as albumin.[4][5]

• Glutamine Deprivation : By blocking this key nutrient uptake pathway, PC diminishes the intracellular supply of essential amino acids, particularly glutamine, which is vital for the metabolic demands of rapidly proliferating cancer cells.[4]

• Oxidative Stress : The disruption of glutamine metabolism leads to a significant increase in intracellular Reactive Oxygen Species (ROS).[4]

• Mitochondrial Dysfunction : Elevated ROS levels cause depolarization of the mitochondrial membrane potential (MMP).[4]

• Induction of Intrinsic Apoptosis : The loss of MMP triggers the mitochondrial or intrinsic pathway of apoptosis. This involves the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio leads to the activation of initiator caspase-9, which in turn activates executioner caspases-3 and -7. These caspases cleave critical cellular substrates, including Poly (ADP-ribose) polymerase (PARP), leading to programmed cell death.[4]

References

• 1. Naturally occurring compounds as pancreatic cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Immunosuppressive Properties of Phellodendrine Chloride

This technical guide provides a comprehensive overview of the immunosuppressive properties of Phellodendrine chloride, a quaternary ammonium alkaloid derived from the bark of Phellodendron amurense. The document details its mechanisms of action, effects on various immune cells and responses, and summarizes key quantitative data from preclinical studies. Detailed experimental protocols and signaling pathway diagrams are provided to facilitate further research and development.

Introduction

Phellodendrine chloride, the stable salt form of phellodendrine, is a bioactive compound with demonstrated anti-inflammatory and immunosuppressive activities.[1] Traditionally used in Chinese medicine, recent scientific investigations have begun to elucidate the molecular mechanisms underlying its therapeutic effects.[2][3] This has positioned Phellodendrine chloride as a promising candidate for the development of novel therapeutics for a range of immune-mediated disorders, including autoimmune diseases and allergic reactions.[2][4] This guide synthesizes the current understanding of its immunomodulatory effects, focusing on its impact on key signaling pathways and cellular functions.

Mechanisms of Immunosuppression

Phellodendrine chloride exerts its immunosuppressive effects by modulating several critical intracellular signaling pathways that govern inflammatory and immune responses.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, controlling the expression of numerous pro-inflammatory genes, including cytokines and chemokines. Phellodendrine chloride has been shown to inhibit the NF-κB pathway.[5] It can suppress the degradation of IκB-α, the inhibitory protein that sequesters NF-κB in the cytoplasm.[6] This prevents the translocation of the active p65 subunit to the nucleus, thereby downregulating the transcription of NF-κB target genes.[6] This inhibition has been observed in the context of allergic reactions and oxidative stress.[5][6]

Phellodendrine chloride inhibits the NF-κB signaling pathway.

Modulation of MAPK Signaling

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade, including ERK, JNK, and p38, plays a crucial role in cell proliferation, differentiation, and the production of inflammatory mediators. Phellodendrine chloride has been shown to suppress the phosphorylation of ERK, JNK, and p38 in mast cells, thereby inhibiting downstream inflammatory events.[6] This action contributes to its anti-allergic effects by preventing mast cell degranulation and the release of histamine and pro-inflammatory cytokines.[6]

Phellodendrine chloride's inhibition of the MAPK signaling pathway.

Regulation of the PI3K/Akt and AMPK/mTOR Pathways

Phellodendrine chloride has been found to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.[5] In other contexts, such as ulcerative colitis models, it has been shown to activate the AMP-activated protein kinase (AMPK)/mTOR pathway.[7] Activation of AMPK can have anti-inflammatory effects by inhibiting other pro-inflammatory pathways like NF-κB.[7] This suggests that Phellodendrine chloride's mechanism may be context-dependent, influencing different pathways in various cell types and disease models.

Inhibition of the IL-6/STAT3 Signaling Pathway

In the context of gouty arthritis, Phellodendrine chloride has been shown to alleviate inflammation by inhibiting the IL-6/STAT3 signaling pathway.[5] By blocking this pathway, it can reduce the production of matrix metalloproteinases (MMPs) and prevent cartilage degradation.[5]

Effects on Immune Responses and Cells

Phellodendrine chloride has demonstrated a range of effects on both cellular and humoral immunity in various preclinical models.

Cellular Immunity

Phellodendrine chloride exhibits a notable suppressive effect on cellular immune responses.[4][8] It has been shown to suppress local and systemic graft-versus-host (GvH) reactions in mice.[3][4] Furthermore, it effectively inhibits the induction phase of delayed-type hypersensitivity (DTH) reactions, a T-cell mediated response, without affecting the effector phase.[3][4] This suggests that Phellodendrine chloride may interfere with the initial stages of T-cell activation and sensitization. In models of anti-GBM nephritis, it prevents the infiltration of immune cells into the glomeruli.[1]

Humoral Immunity

Interestingly, while potently suppressing cellular immunity, Phellodendrine chloride does not appear to affect antibody production.[4] In studies using sheep red blood cells (SRBC) as an antigen in mice, Phellodendrine chloride did not alter the antibody response, distinguishing it from broad-spectrum immunosuppressants like prednisolone and cyclophosphamide.[4]

Mast Cells and Allergic Reactions

Phellodendrine chloride has shown significant anti-allergic properties by targeting mast cells. It inhibits the degranulation of mast cells induced by compound 48/80.[6] This is achieved by altering the conformation of the MRGPRX2 receptor, which in turn inhibits the activation of PLC and subsequent downstream MAPK and NF-κB signaling.[5][6] This leads to a reduction in the release of histamine, β-hexosaminidase, and pro-inflammatory cytokines such as IL-4 and TNF-α.[6]

Cytokine Production

Phellodendrine chloride has been shown to modulate the production of various cytokines. In a murine asthma model, an extract of Phellodendri Cortex containing phellodendrine reduced the levels of Th2 cytokines IL-4, IL-5, and IL-13 in bronchoalveolar lavage fluid.[9] In LPS-stimulated RAW 264.7 macrophages, phellodendrine reduced the levels of IL-6.[10]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the effects of Phellodendrine chloride.

Table 1: In Vivo Immunosuppressive Activity of Phellodendrine Chloride

Animal Model	Effect	Dosage	Outcome	Reference
Mice	Graft-versus-Host (GvH) Reaction	5-20 mg/kg (i.p.) for 8 days	Suppression of local GvH reaction	[3]
Mice	Delayed-Type Hypersensitivity (DTH)	10 and 20 mg/kg (i.p.) for 5 days	Suppression of the induction phase of PC-DTH	[3]
Rats	Crescentic-type anti-GBM nephritis	Not specified	Decreased urinary protein, plasma creatine, and cholesterol	[1]
Mice	C48/80-induced foot swelling	Not specified	Protection against foot swelling and Evans blue exudation	[6]

Table 2: In Vitro Effects of Phellodendrine Chloride

Cell Line	Treatment	Concentration	Effect	Reference
RBL-2H3 (rat basophilic leukemia)	C48/80-induced degranulation	Not specified	Suppression of β-HEX, HIS, IL-4, and TNF-α release	[6]
PANC-1 and MiaPaCa-2 (KRAS-mutated pancreatic cancer)	Proliferation assay	0.6-80 μM	Inhibition of proliferation and colony formation	[5]
Caco-2 (stimulated with H₂O₂)	Autophagy assay	5-20 μM	Activation of p-AMPK/mTOR signaling and autophagy	[5][7]
Rabbit primary chondrocytes and C28/I2 cells	MSU-induced MMP3 production	5 μM	Attenuation of MMP3 production and proteoglycan degradation	[5]
RAW 264.7 cells	LPS-induced inflammation	5, 10, 20 µg/mL	Increased cell viability and reduced IL-6 levels	[10]

Detailed Experimental Protocols

In Vivo Delayed-Type Hypersensitivity (DTH) Model

• Animal Model: Male BALB/c mice.

• Sensitization: Mice are sensitized by applying a solution of picryl chloride (PC) to the shaved abdomen.

• Treatment: Phellodendrine chloride is administered intraperitoneally (i.p.) at doses of 10 and 20 mg/kg for 5 consecutive days, starting from the day of sensitization.

• Challenge: Several days after sensitization, a lower concentration of PC is applied to the ear of the mice.

• Measurement: Ear swelling is measured 24 hours after the challenge using a caliper. The difference in ear thickness before and after the challenge represents the DTH response.

• Control Groups: A vehicle control group and a positive control group (e.g., prednisolone) are typically included.

In Vitro Mast Cell Degranulation Assay

• Cell Line: RBL-2H3 cells (rat basophilic leukemia cell line), a common model for mast cells.

• Cell Culture: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Treatment: Cells are pre-incubated with various concentrations of Phellodendrine chloride for a specified time (e.g., 1 hour).

• Stimulation: Degranulation is induced by adding compound 48/80.

• Measurement of β-Hexosaminidase Release: The release of β-hexosaminidase, an indicator of degranulation, is quantified. Aliquots of the supernatant are incubated with a substrate (p-nitrophenyl-N-acetyl-β-D-glucosaminide) in a citrate buffer. The reaction is stopped with a stop solution, and the absorbance is measured at 405 nm. The percentage of β-hexosaminidase release is calculated relative to the total cellular content (obtained by lysing the cells with Triton X-100).

• Cytokine Measurement: The levels of released cytokines (e.g., TNF-α, IL-4) in the supernatant are measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

A representative experimental workflow for in vitro mast cell studies.

Conclusion

Phellodendrine chloride is a potent immunomodulatory agent with selective effects on the cellular immune response. Its mechanisms of action are multifaceted, involving the inhibition of key pro-inflammatory signaling pathways such as NF-κB and MAPK, and the modulation of others like PI3K/Akt and IL-6/STAT3. Its ability to suppress T-cell mediated responses and mast cell degranulation without affecting humoral immunity makes it a particularly interesting candidate for therapeutic development. The detailed data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of Phellodendrine chloride in treating a variety of inflammatory and autoimmune disorders. Future research should focus on its effects in a wider range of autoimmune disease models and elucidating its precise molecular targets.

References

• 1. Phellodendrine - LKT Labs [lktlabs.com]
• 2. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Principle of the bark of Phellodendron amurense to suppress the cellular immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Principle of the bark of Phellodendron amurense to suppress the cellular immune response: effect of phellodendrine on cellular and humoral immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Inhibitory Effects of Phellodendri Cortex Against Airway Inflammation and Hyperresponsiveness in Ovalbumin-Induced Murine Asthma Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Phellodendrine Chloride: A Deep Dive into its Anti-inflammatory Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Phellodendrine chloride, a quaternary isoquinoline alkaloid derived from the bark of Phellodendron amurense, has demonstrated significant anti-inflammatory properties across a range of preclinical models. This technical guide provides an in-depth analysis of the molecular pathways modulated by phellodendrine chloride, offering a valuable resource for researchers and professionals in drug discovery and development. This document summarizes key quantitative data, details experimental methodologies, and visualizes the affected signaling cascades to facilitate a comprehensive understanding of its mechanism of action.

Core Anti-inflammatory Pathways Modulated by Phellodendrine Chloride

Phellodendrine chloride exerts its anti-inflammatory effects by targeting several key signaling pathways implicated in the inflammatory response. These include the AMP-activated protein kinase (AMPK)/mammalian target of rapamycin (mTOR) pathway, the nuclear factor-kappa B (NF-κB) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the interleukin-6 (IL-6)/signal transducer and activator of transcription 3 (STAT3) pathway.

AMPK/mTOR Signaling Pathway

Phellodendrine chloride has been shown to activate the AMPK/mTOR signaling pathway, which plays a crucial role in cellular energy homeostasis and the regulation of autophagy.[1][2][3] Activation of AMPK can suppress inflammatory responses.[2]

Key Findings:

• In H2O2-stimulated Caco-2 cells, phellodendrine chloride treatment led to an increased ratio of p-AMPK/AMPK and a decreased ratio of p-mTOR/mTOR, indicating activation of the AMPK/mTOR pathway.[3]

• This activation of the AMPK/mTOR pathway by phellodendrine is associated with the induction of autophagy, which can contribute to the resolution of inflammation.[2][3]

References

• 1. Phellodendrine chloride alleviates gouty arthritis through IL-6/STAT3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]

Phellodendrine Chloride: A Technical Guide to Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the emerging therapeutic applications of phellodendrine chloride, a quaternary ammonium alkaloid derived from the bark of Phellodendron species.[1] Traditionally used in Chinese medicine, recent scientific investigation has highlighted its potential in oncology, immunology, and neurodegenerative diseases.[2] This guide synthesizes key findings, presents quantitative data, outlines experimental methodologies, and visualizes the underlying molecular mechanisms.

Core Therapeutic Areas and Mechanisms of Action

Phellodendrine chloride exhibits a multi-target pharmacological profile, demonstrating significant potential across several therapeutic areas. Its mechanisms are primarily centered on the modulation of critical cellular signaling pathways involved in cell proliferation, inflammation, and immune response.

1.1 Anti-Cancer Activity: Pancreatic Ductal Adenocarcinoma (PDAC)

A primary focus of phellodendrine research is its selective activity against KRAS-mutated pancreatic cancer cells.[3][4] Unlike wild-type KRAS cells, these cancer cells rely heavily on macropinocytosis to scavenge extracellular nutrients, such as glutamine, to fuel their rapid proliferation.[3] Phellodendrine chloride has been identified as a potent inhibitor of this process.

The proposed mechanism involves the suppression of nutrient uptake via macropinocytosis, leading to diminished intracellular glutamine levels.[3] This nutrient deprivation induces significant metabolic stress, resulting in the accumulation of reactive oxygen species (ROS), depolarization of the mitochondrial membrane potential (MMP), and subsequent activation of the intrinsic apoptosis pathway.[3][4] Key events include the upregulation of Bax, downregulation of Bcl-2, and activation of caspases 3, 7, and 9.[3]

References

• 1. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

Phellodendrine Chloride: A Comprehensive Technical Guide for Researchers

An In-depth Exploration of a Bioactive Alkaloid from Traditional Chinese Medicine

Introduction

Phellodendrine chloride, a quaternary isoquinoline alkaloid, is a key bioactive constituent isolated from the bark of the Phellodendron amurense Rupr. and Phellodendron chinense Schneid. trees.[1] In Traditional Chinese Medicine (TCM), the bark, known as "Huang Bai" (Cortex Phellodendri), has been utilized for centuries to treat a variety of ailments, including diarrhea, jaundice, and inflammatory conditions.[2][3] Modern pharmacological research has begun to elucidate the molecular mechanisms underlying the therapeutic effects of phellodendrine, revealing its potential in a range of applications from anti-inflammatory and anti-cancer to immunomodulatory therapies.[1][4] This technical guide provides a comprehensive overview of the current scientific understanding of phellodendrine chloride, with a focus on its pharmacological activities, mechanisms of action, and relevant experimental data to support further research and drug development.

Pharmacological Activities and Mechanisms of Action

Phellodendrine chloride exhibits a broad spectrum of pharmacological effects, which are summarized in the table below. The primary mechanisms of action involve the modulation of key cellular signaling pathways implicated in inflammation, cell proliferation, and immune responses.

Data Presentation: Summary of Pharmacological Activities

Pharmacological Activity	Experimental Model	Key Findings & Quantitative Data	Signaling Pathway(s) Involved
Anti-inflammatory	LPS-stimulated RAW 264.7 macrophages	Reduced levels of IL-6.[5] Altered mRNA expression of PTGS1, PTGS2, HSP90ab1, AKT1, HTR1A, and PI3CA.[5][6]	NF-κB, MAPK, PI3K/Akt, cAMP, TNF[5][6][7][8]
Zebrafish embryos with AAPH-induced oxidative stress	Increased survival rate and restored normal heart rate.[7] Reduced ROS levels and inhibited lipid peroxidation.[7] Reversed abnormal expression of AKT and NF-κB.[7]	AKT/NF-κB[7]
Anti-cancer	KRAS-mutated pancreatic cancer cells (PANC-1, MiaPaCa-2)	Inhibited cell viability in a dose-dependent manner.[9] Induced apoptosis through a caspase-dependent mitochondrial intrinsic pathway.[7]	-
Anti-allergic	C48/80-induced allergic reaction in mice and RBL-2H3 cells	Protected against foot swelling and Evans blue exudation in mice.[10] Suppressed degranulation and release of β-HEX, HIS, IL-4, and TNF-α in RBL-2H3 cells.[10]	MAPK, NF-κB[10]
Immunosuppressive	Not specified	Inhibits the proliferation and migration of macrophages and cytotoxic T lymphocytes.[11]	-
Treatment of Ulcerative Colitis	Caco-2 cells stimulated by H₂O₂	Promoted autophagy.[7][12]	AMPK/mTOR[7][12]
Treatment of Gouty Arthritis	Not specified	Alleviated gouty arthritis.[7]	IL-6/STAT3[7]

Signaling Pathways Modulated by Phellodendrine Chloride

Phellodendrine chloride exerts its therapeutic effects by intervening in complex intracellular signaling cascades. The following diagrams, generated using the DOT language, illustrate the key pathways modulated by this compound.

Caption: Phellodendrine's anti-inflammatory mechanism via NF-κB, MAPK, and PI3K/Akt pathways.

Caption: Phellodendrine promotes autophagy by activating the AMPK/mTOR signaling pathway.

Caption: Phellodendrine alleviates gouty arthritis by inhibiting the IL-6/STAT3 pathway.

Experimental Protocols

This section provides an overview of common methodologies used in the research of phellodendrine chloride.

Extraction and Isolation

Phellodendrine, along with other alkaloids, is typically extracted from the dried bark of Phellodendron species.

• Extraction Method: A common and efficient method is hydrochloric acid/methanol-ultrasonic extraction.[13][14][15]

  • Solvent: A combination of hydrochloric acid and methanol (e.g., 1:100 v/v) has been shown to be effective.[13]

  • Procedure: The powdered bark is subjected to ultrasonic extraction with the solvent mixture. This method offers advantages in terms of shorter extraction time and higher efficiency compared to traditional methods like soxhlet extraction or distillation.[13]

• Quantitative Analysis: High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of phellodendrine in extracts.[16][17]

  • Column: A reverse-phase C18 column is typically used.[16]

  • Mobile Phase: A gradient elution with a mixture of acetonitrile and water (containing an acid like formic acid) is common.[16]

  • Detection: A Diode Array Detector (DAD) is used for detection at a specific wavelength (e.g., 346 nm for berberine, a related alkaloid).[16]

In Vitro Anti-inflammatory Assay

• Cell Line: RAW 264.7 murine macrophage cell line is frequently used.[8]

• Stimulus: Lipopolysaccharide (LPS) is used to induce an inflammatory response.[8]

• Treatment: Cells are pre-treated with varying concentrations of phellodendrine chloride before LPS stimulation.

• Endpoint Analysis:

  • Cytokine Measurement: Levels of pro-inflammatory cytokines such as IL-6 and IL-1β in the cell culture supernatant are quantified using ELISA kits.[6]

  • Gene Expression Analysis: Quantitative real-time PCR (qRT-PCR) is performed to measure the mRNA expression levels of inflammatory mediators like PTGS1 (COX-1), PTGS2 (COX-2), and signaling pathway components.[6]

  • Western Blotting: Protein levels and phosphorylation status of key signaling molecules (e.g., NF-κB, IκBα, MAPKs, Akt) are assessed by Western blotting.[8]

In Vivo Animal Studies

• Animal Model: Zebrafish embryos are a useful in vivo model for studying oxidative stress.[7]

• Induction of Oxidative Stress: AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) can be used to induce oxidative stress.[7]

• Treatment: Zebrafish embryos are treated with different concentrations of phellodendrine.[7]

• Outcome Measures:

  • Survival Rate: The number of surviving embryos is recorded.[7]

  • Heart Rate: Heart rate is monitored as a physiological parameter.[7]

  • ROS Measurement: Intracellular reactive oxygen species (ROS) levels are quantified using fluorescent probes.[7]

  • Gene and Protein Expression: Expression of relevant genes and proteins (e.g., AKT, NF-κB) is analyzed.[7]

Pharmacokinetics

Understanding the pharmacokinetic profile of phellodendrine is crucial for its development as a therapeutic agent.

Data Presentation: Pharmacokinetic Parameters of Phellodendrine in Rats (Intravenous Administration)

Parameter	Value	Unit	Reference
Lower Limit of Quantification (Plasma)	0.5	ng/mL	[1]
Lower Limit of Quantification (Brain)	2.5	ng/g	[1]
Lower Limit of Quantification (Other Tissues)	1	ng/g	[1]
Area Under the Curve (AUC₀₋t)	15.58 - 57.41	mg/L*min	[1]
Maximum Concentration (Cmax)	1.63 - 4.93	mg/L	[1]
Elimination	Within 120 minutes in plasma and most tissues	-	[1]
Highest Concentration Tissue	Kidney	-	[1]

Conclusion and Future Directions

Phellodendrine chloride, a prominent alkaloid from Cortex Phellodendri, has demonstrated a wide array of promising pharmacological activities, supported by a growing body of scientific evidence. Its ability to modulate multiple key signaling pathways, including NF-κB, MAPK, PI3K/Akt, and AMPK/mTOR, underscores its potential as a multi-target therapeutic agent for inflammatory diseases, cancer, and other conditions. The data presented in this guide, from quantitative pharmacological assessments to detailed experimental methodologies, provides a solid foundation for researchers and drug development professionals.

Future research should focus on several key areas. Firstly, more extensive preclinical studies are needed to establish the efficacy and safety of phellodendrine chloride in a wider range of disease models. Secondly, detailed pharmacokinetic and pharmacodynamic studies in higher animal models are essential to optimize dosing and delivery strategies. Furthermore, the application of medicinal chemistry to create derivatives of phellodendrine could lead to compounds with improved potency, selectivity, and pharmacokinetic properties. Finally, well-designed clinical trials will be the ultimate step to translate the therapeutic potential of this traditional medicine-derived compound into novel treatments for human diseases. The continued investigation of phellodendrine chloride holds significant promise for the development of new and effective medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. Dynamic IL-6R/STAT3 signaling leads to heterogeneity of metabolic phenotype in pancreatic ductal adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The anti-inflammatory potential of Cortex Phellodendron in vivo and in vitro: down-regulation of NO and iNOS through suppression of NF-κB and MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phellodendrine chloride | TargetMol [targetmol.com]
• 12. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. High-efficient extraction of principal medicinal components from fresh Phellodendron bark (cortex phellodendri) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High-efficient extraction of principal medicinal components from fresh Phellodendron bark (cortex phellodendri) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Phellodendrine Chloride: A Technical Guide to its Role in Cellular Signaling Cascades

Abstract: Phellodendrine chloride, a quaternary ammonium alkaloid derived from the bark of Phellodendron species, is a compound of significant interest in modern pharmacology. Traditionally used in Chinese medicine, recent scientific investigation has revealed its potent ability to modulate critical cellular signaling cascades. This technical guide provides an in-depth analysis of the molecular mechanisms through which phellodendrine chloride exerts its anti-inflammatory, anti-cancer, and immunomodulatory effects. It details the compound's interactions with key pathways including NF-κB, PI3K/Akt, MAPK, and AMPK/mTOR, presenting quantitative data, detailed experimental protocols, and visual diagrams of the signaling networks involved. This document is intended for researchers, scientists, and drug development professionals exploring novel therapeutic agents.

Introduction

Phellodendrine is a prominent bioactive alkaloid found in the cortex of Phellodendron amurense and Phellodendron chinense, plants with a long history in traditional medicine for treating ailments like gastroenteritis, inflammation, and abdominal pain[1][2][3]. The compound is typically used in its stable salt form, phellodendrine chloride, which retains the full biological activity of the phellodendrine moiety[4][5]. Emerging research has illuminated the compound's ability to interact with a multitude of cellular targets, making it a promising candidate for therapeutic development. Its pharmacological activities include anti-inflammatory, anti-cancer, anti-nephritic, and immunosuppressive effects[5][6][7][8]. This guide synthesizes current knowledge on the specific signaling cascades modulated by phellodendrine chloride.

Core Signaling Pathways Modulated by Phellodendrine Chloride

Phellodendrine chloride's diverse biological activities stem from its ability to interfere with multiple, often interconnected, signaling pathways.

Anti-inflammatory Signaling: Inhibition of NF-κB and MAPK Pathways

A primary mechanism of phellodendrine's anti-inflammatory effect is the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways[4][9].

• NF-κB Pathway: In inflammatory states, signaling molecules like lipopolysaccharide (LPS) trigger the degradation of IκB, allowing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory cytokines such as IL-6, IL-1β, and TNF-α[9][10]. Phellodendrine has been shown to inhibit the AKT/NF-κB pathway, down-regulating the expression of inflammatory mediators like COX-2[4]. This inhibition helps alleviate the inflammatory response[6]. Extracts of Phellodendron, rich in phellodendrine, have been shown to inhibit the activation of NF-κB by preventing the degradation and phosphorylation of IκBα[9].

• MAPK Pathway: The MAPK cascade is another crucial regulator of inflammation. Phellodendrine can suppress allergic reactions by inhibiting Protein Kinase C (PKC) activation and the subsequent downstream MAPK and NF-κB signaling[4]. Phellodendron extracts also attenuate the phosphorylation of MAPKs such as ERK1/2, p38, and JNK in response to inflammatory stimuli[9].

• TNF and cAMP Signaling: Network pharmacology studies have identified the Tumor Necrosis Factor (TNF) and cAMP signaling pathways as key targets of phellodendrine in its anti-inflammatory action[6][11]. It directly acts on targets like PTGS1 and PTGS2 (COX-1 and COX-2) to regulate these pathways[6][11].

Caption: Phellodendrine's inhibition of NF-κB and MAPK pathways.

Anti-Cancer Signaling: PI3K/Akt Inhibition and Apoptosis Induction

Phellodendrine chloride demonstrates significant anti-proliferative effects in various cancer cell lines, particularly those with KRAS mutations, by modulating nutrient uptake and critical survival pathways like PI3K/Akt[12].

• PI3K/Akt/mTOR Pathway: The PI3K/Akt pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is common in cancer[13]. Phellodendrine has been found to inhibit the PI3K/Akt signaling pathway in several contexts[4][6]. In models of major depressive disorder, it down-regulates key targets of this pathway, including PI3K, Akt, and mTOR[4]. Similarly, in renal cell carcinoma models, related compounds have shown efficacy through the inhibition of this same pathway[14]. This inhibition prevents the downstream signaling that promotes cell survival and proliferation[13][15].

• Induction of Mitochondrial Apoptosis: In KRAS-mutated pancreatic cancer cells (PANC-1), phellodendrine chloride inhibits macropinocytosis, a nutrient uptake mechanism, leading to diminished intracellular glutamine levels[12]. This metabolic stress induces the generation of reactive oxygen species (ROS) and depolarization of the mitochondrial membrane potential[12]. Consequently, it triggers the mitochondrial intrinsic apoptosis pathway, characterized by an increased Bax/Bcl-2 ratio and the activation of cleaved caspases-3, 7, and 9, and cleaved-PARP[12].

Caption: Phellodendrine's dual action on PI3K/Akt and apoptosis.

Autophagy and Metabolic Regulation: The AMPK/mTOR Pathway

Phellodendrine also plays a role in cellular homeostasis by modulating autophagy, a lysosomal degradation process, through the AMPK/mTOR signaling pathway.

• AMPK/mTOR Signaling: AMP-activated protein kinase (AMPK) is a key cellular energy sensor that, when activated, inhibits the mechanistic target of rapamycin (mTOR), a central regulator of cell growth[8]. In intestinal cells stimulated with H₂O₂, phellodendrine treatment was shown to increase the p-AMPK/AMPK ratio while decreasing the p-mTOR/mTOR ratio, indicating activation of AMPK and inhibition of mTOR[8]. This activation of the AMPK/mTOR pathway promotes autophagy, which can be a protective mechanism against cellular stress and damage, such as in ulcerative colitis and burn sepsis-induced intestinal injury[4][8][16].

Quantitative Data Summary

The biological effects of phellodendrine chloride are dose-dependent. The following tables summarize key quantitative data from various in vitro and in vivo studies.

Table 1: In Vitro Efficacy of Phellodendrine

Target/Assay	Cell Line	Concentration Range	Effect	Citation
Cell Viability	RAW 264.7	5 - 160 µg/mL	No significant toxicity observed.	[6]
LPS-induced Inflammation	RAW 264.7	5, 10, 20 µg/mL	Protective effect, increased cell viability.	[6]
Apoptosis Induction	PANC-1	5 - 40 µM	Induces apoptosis via mitochondrial pathway.	[4][12]
Autophagy Activation	Caco-2	5 - 20 µM	Activates p-AMPK/mTOR signaling.	[4]
Anti-MDD Effect	PC12	2.5 - 160 µg/mL	Regulates mRNA of PI3K/Akt pathway targets.	[4]
Acetylcholinesterase (AChE) Inhibition	Cell-free assay	IC50 = 36.51 µM	Inhibits AChE activity.	[17]

| ABTS Radical Scavenging | Cell-free assay | 12.5 - 100 µM | Scavenges ABTS radicals. |[17] |

Table 2: In Vivo / Ex Vivo Efficacy of Phellodendrine

Model	Organism	Dose	Effect	Citation
Oxidative Stress	Zebrafish Embryos	50 - 200 µg/mL	Reduces ROS levels and lipid peroxidation.	[4]
Immunosuppression	Mice	20 mg/kg	Inhibits local graft versus host (GVH) reaction.	[17]

| Pancreatic Cancer | Mouse Xenograft | Not specified | Reduces tumor growth. |[17] |

Key Experimental Protocols

The investigation of phellodendrine chloride's effects on cellular signaling relies on standard molecular and cell biology techniques.

Western Blotting for Protein Expression Analysis

Western blotting is used to quantify changes in the expression and phosphorylation levels of key signaling proteins (e.g., Akt, mTOR, NF-κB, caspases) following treatment with phellodendrine chloride[8][14][16].

Protocol:

• Sample Preparation:

  • Treat cells (e.g., PANC-1, RAW 264.7) with desired concentrations of phellodendrine chloride for a specified time.

  • Lyse the cells in ice-cold RIPA buffer containing protease and phosphatase inhibitors[18].

  • Centrifuge the lysate at ~16,000 x g for 20 minutes at 4°C to pellet cell debris[18].

  • Determine the protein concentration of the supernatant using a BCA or Bradford protein assay.

  • Denature protein samples by boiling at 95°C for 5 minutes in Laemmli sample buffer[18].

• Gel Electrophoresis:

  • Load equal amounts of protein (e.g., 20 µg) into the wells of an SDS-PAGE gel[18].

  • Run the gel at a constant voltage until the dye front reaches the bottom[19].

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system[20][21].

  • Confirm transfer efficiency by staining the membrane with Ponceau S solution[18].

• Blocking and Antibody Incubation:

  • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding[20].

  • Incubate the membrane with a specific primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation[19].

  • Wash the membrane three to five times for 5 minutes each with TBST[21].

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature[18].

• Detection:

  • Wash the membrane again as in step 4.

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane[21].

  • Capture the chemiluminescent signal using a CCD camera-based imager or X-ray film[18].

  • Analyze band intensity using image analysis software.

Caption: Standard experimental workflow for Western Blot analysis.

Cell Viability and Proliferation Assays

These assays, such as the MTS or MTT assay, are fundamental for determining the cytotoxic or protective effects of phellodendrine chloride on different cell lines[12][22].

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of phellodendrine chloride and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator[22].

• Reagent Addition: Add MTS or MTT reagent to each well and incubate for 1-4 hours. The reagent is converted by metabolically active cells into a colored formazan product[22].

• Measurement: Measure the absorbance of the formazan product at the appropriate wavelength (e.g., 490 nm for MTS) using a microplate reader[22].

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. IC50 values (the concentration required to inhibit growth by 50%) can be determined using non-linear regression analysis[22].

Conclusion

Phellodendrine chloride is a multifaceted alkaloid that exerts potent biological effects by modulating a complex network of cellular signaling cascades. Its ability to concurrently inhibit pro-inflammatory and pro-survival pathways, such as NF-κB and PI3K/Akt, while inducing protective autophagy via AMPK, underscores its therapeutic potential. In oncology, its unique mechanism of inhibiting nutrient uptake in KRAS-mutated cells to trigger mitochondrial apoptosis presents a promising strategy for treating aggressive cancers like pancreatic ductal adenocarcinoma[12]. The comprehensive data presented in this guide highlight the importance of continued research into phellodendrine chloride to fully elucidate its mechanisms and translate its pharmacological properties into novel clinical applications for inflammatory diseases and cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phellodendrine chloride | TargetMol [targetmol.com]
• 6. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The anti-inflammatory potential of Cortex Phellodendron in vivo and in vitro: down-regulation of NO and iNOS through suppression of NF-κB and MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Modulation of TLR/NF-κB/NLRP Signaling by Bioactive Phytocompounds: A Promising Strategy to Augment Cancer Chemotherapy and Immunotherapy [frontiersin.org]
• 11. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. PI3K/AKT pathway as a key link modulates the multidrug resistance of cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of the PI3K/AKT signaling pathway contributes to the anti-renal cell carcinoma effects of deoxyelephantopin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Akt-and CREB-mediated prostate cancer cell proliferation inhibition by Nexrutine, a Phellodendron amurense extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. caymanchem.com [caymanchem.com]
• 18. bio-rad.com [bio-rad.com]
• 19. Experimental Protocol for Western Blotting Clinisciences [clinisciences.com]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Phellodendrine Chloride: A Technical Deep Dive into its Interaction with Protein Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phellodendrine, a quaternary isoquinoline alkaloid primarily isolated from the bark of Phellodendron amurense, has garnered significant attention in biomedical research for its diverse pharmacological activities. This technical guide provides an in-depth analysis of the interaction of its chloride salt form, phellodendrine chloride, with various protein targets. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals involved in drug discovery and development, offering detailed insights into its mechanisms of action, quantitative binding data, and the experimental methodologies used to elucidate these interactions.

Core Protein Interactions and Signaling Pathways

Phellodendrine chloride exerts its biological effects by modulating the activity of several key proteins involved in critical cellular signaling pathways. These interactions underpin its observed anti-inflammatory, anti-cancer, and neuroprotective properties.

Table 1: Quantitative Data on Phellodendrine Chloride-Protein Interactions

Target Protein	Interaction/Effect	Quantitative Value	Assay Type	Cell Line/System	Reference
Acetylcholinesterase (AChE)	Inhibition	IC50 = 36.51 µM	Colorimetric	In vitro

Note: Further comprehensive quantitative binding data such as Ki and Kd values for other protein targets of phellodendrine chloride are not extensively available in the current body of scientific literature. The IC50 value represents the concentration of phellodendrine chloride required to inhibit 50% of the enzyme's activity.

Signaling Pathways Modulated by Phellodendrine Chloride

Phellodendrine chloride has been shown to influence multiple signaling cascades critical in disease pathogenesis.

Phellodendrine chloride has been demonstrated to inhibit the PI3K/Akt signaling pathway, which subsequently leads to the downregulation of the NF-κB pathway. This inhibitory action is crucial for its anti-inflammatory and anti-cancer effects. The pathway diagram below illustrates the key protein interactions and the point of intervention by phellodendrine chloride.

PI3K/Akt/NF-κB Pathway Inhibition

Phellodendrine chloride can activate AMP-activated protein kinase (AMPK), a key energy sensor in cells. Activated AMPK subsequently inhibits the mammalian target of rapamycin (mTOR), a central regulator of cell growth and proliferation. This pathway is implicated in the anti-cancer effects of phellodendrine chloride.

AMPK/mTOR Pathway Activation

In inflammatory conditions and certain cancers, the cytokine Interleukin-6 (IL-6) promotes cell survival and proliferation through the activation of the STAT3 transcription factor. Phellodendrine chloride has been found to inhibit this signaling pathway, contributing to its anti-inflammatory and anti-tumor activities.

IL-6/STAT3 Pathway Inhibition

Detailed Experimental Protocols

This section provides an overview of the methodologies employed in the cited research to investigate the interactions of phellodendrine chloride with its protein targets.

Acetylcholinesterase (AChE) Inhibition Assay

This assay is used to determine the inhibitory effect of phellodendrine chloride on the enzymatic activity of AChE.

• Principle: Based on Ellman's method, where acetylthiocholine is hydrolyzed by AChE to thiocholine. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which is measured spectrophotometrically at 412 nm. The rate of color development is proportional to AChE activity.

• Materials:

  • Acetylcholinesterase (from electric eel or human erythrocytes)

  • Phellodendrine chloride (various concentrations)

  • Acetylthiocholine iodide (substrate)

  • DTNB (Ellman's reagent)

  • Phosphate buffer (pH 8.0)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare solutions of AChE, acetylthiocholine iodide, and DTNB in phosphate buffer.

  • In a 96-well plate, add phosphate buffer, AChE solution, and varying concentrations of phellodendrine chloride.

  • Incubate the mixture at room temperature for a specified period (e.g., 15 minutes).

  • Initiate the reaction by adding the substrate, acetylthiocholine iodide.

  • Immediately measure the absorbance at 412 nm at regular intervals for a set duration (e.g., 5 minutes) using a microplate reader.

  • The rate of reaction is calculated from the change in absorbance over time.

  • The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of phellodendrine chloride.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the phellodendrine chloride concentration and fitting the data to a dose-response curve.

Western Blot Analysis for Signaling Pathway Modulation

Western blotting is a key technique to assess the effect of phellodendrine chloride on the phosphorylation status and expression levels of proteins within signaling pathways like PI3K/Akt, AMPK/mTOR, and IL-6/STAT3.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then specific proteins are detected using primary antibodies. A secondary antibody conjugated to an enzyme or fluorophore is used for visualization.

• General Protocol:

  • Cell Culture and Treatment: Culture appropriate cell lines (e.g., cancer cell lines, immune cells) and treat with various concentrations of phellodendrine chloride for specific time periods. A vehicle control (e.g., DMSO) and a positive control (a known activator or inhibitor of the pathway) should be included.

  • Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the protein integrity and phosphorylation status.

  • Protein Quantification: Determine the protein concentration of the lysates using a standard method like the Bradford or BCA assay to ensure equal loading.

  • SDS-PAGE: Separate the protein lysates (equal amounts of protein per lane) on a polyacrylamide gel based on their molecular weight.

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Block the membrane with a solution like non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-p-Akt, anti-Akt, anti-p-AMPK, anti-AMPK, anti-p-STAT3, anti-STAT3). The choice of antibody and its dilution are critical and should be optimized.

  • Secondary Antibody Incubation: After washing, incubate the membrane with a secondary antibody that is conjugated to an enzyme (like HRP) and recognizes the primary antibody.

  • Detection: Visualize the protein bands using a chemiluminescent substrate for HRP and an imaging system.

  • Analysis: Quantify the band intensities using densitometry software. The levels of phosphorylated proteins are typically normalized to the total protein levels to determine the effect of phellodendrine chloride.

• Specific Antibodies and Conditions (Example for PI3K/Akt Pathway):

  • Cell Line: Human pancreatic cancer cell line (e.g., PANC-1).

  • Phellodendrine Chloride Concentrations: 0, 10, 20, 40 µM.

  • Incubation Time: 24 hours.

  • Primary Antibodies: Rabbit anti-p-Akt (Ser473), Rabbit anti-Akt, Rabbit anti-p-PI3K, Rabbit anti-PI3K, Rabbit anti-β-actin (as a loading control). Dilutions are typically 1:1000.

  • Secondary Antibody: HRP-conjugated goat anti-rabbit IgG (1:5000 dilution).

Cell Viability Assay for Anti-Cancer Effects

To evaluate the cytotoxic effects of phellodendrine chloride on cancer cells, particularly those with specific mutations like KRAS.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. Viable cells with active metabolism reduce the yellow MTT to a purple formazan product, which is then solubilized and quantified by spectrophotometry.

• Materials:

  • KRAS-mutated pancreatic cancer cell lines (e.g., PANC-1, MIA PaCa-2) and KRAS wild-type cells (e.g., BxPC-3) for comparison.

  • Phellodendrine chloride (various concentrations).

  • MTT solution.

  • DMSO or other suitable solvent to dissolve formazan.

  • 96-well plates.

  • Microplate reader.

• Procedure:

  • Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of phellodendrine chloride and a vehicle control.

  • Incubate the cells for a specific period (e.g., 24, 48, 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Remove the medium and dissolve the formazan crystals in a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • The IC50 value can be determined by plotting cell viability against the logarithm of phellodendrine chloride concentration.

Conclusion

Phellodendrine chloride is a promising natural compound with a multi-targeted mechanism of action. Its ability to modulate key signaling pathways such as PI3K/Akt/NF-κB, AMPK/mTOR, and IL-6/STAT3 provides a molecular basis for its observed therapeutic potential in inflammatory diseases and cancer. The provided quantitative data, though currently limited, and detailed experimental protocols offer a solid foundation for further research into this compound. Future studies focusing on determining the binding kinetics (Ki, Kd) of phellodendrine chloride with its various protein targets will be crucial for a more complete understanding of its pharmacological profile and for advancing its potential clinical applications. This guide serves as a valuable technical resource to facilitate and inspire such future investigations.

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Phellodendrine Chloride

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of phellodendrine chloride using High-Performance Liquid Chromatography (HPLC).

Introduction

Phellodendrine is a quaternary ammonium alkaloid found in the bark of Phellodendron amurense and Phellodendron chinense, which are used in traditional medicine. Accurate and reliable quantitative analysis of phellodendrine is crucial for quality control, pharmacokinetic studies, and drug development. This application note describes a validated HPLC method for the determination of phellodendrine chloride.

Experimental Protocol

This protocol is adapted from a method developed for the quantitative determination of bioactive compounds in Cortex Phellodendri.[1]

Instrumentation and Materials

• HPLC System: An Agilent HPLC system or equivalent, equipped with a photodiode array detector (DAD) or a UV detector.

• Column: Agilent Diamonsil C18 column (4.6 x 250 mm, 5 µm).[1]

• Solvents: Acetonitrile (HPLC grade), Deionized water, Diethylamine, and Phosphoric acid.

• Standards: Phellodendrine chloride reference standard.

• Sample Preparation: Filters (0.45 µm), vials, and other standard laboratory glassware.

Chromatographic Conditions

The following table summarizes the HPLC conditions for the analysis of phellodendrine chloride.

Parameter	Condition
Column	Agilent Diamonsil C18 (4.6 x 250 mm, 5 µm)[1]
Mobile Phase	A gradient of acetonitrile and 0.3% aqueous diethylamine phosphate (v/v)
Flow Rate	0.8 mL/min[1]
Detection Wavelength	220 nm[1]
Column Temperature	Ambient
Injection Volume	10 µL (typical, can be optimized)

Preparation of Solutions

• Mobile Phase Preparation: To prepare the aqueous component of the mobile phase, add 3 mL of diethylamine to 1 L of deionized water and adjust the pH to a suitable level with phosphoric acid.

• Standard Solution Preparation: Accurately weigh a suitable amount of phellodendrine chloride reference standard and dissolve it in methanol or a suitable solvent to prepare a stock solution. Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the desired calibration range (e.g., 2.5-100.0 µg/mL).[1]

• Sample Preparation: The sample preparation will depend on the matrix. For plant material (e.g., Cortex Phellodendri), an extraction procedure is required. A general procedure involves ultrasonic extraction with a suitable solvent, followed by filtration through a 0.45 µm filter before injection into the HPLC system.

Analytical Method Validation Parameters

The following table summarizes the key validation parameters for the quantitative analysis of phellodendrine.

Parameter	Result
Linearity Range	2.5-100.0 µg/mL[1]
Average Recovery	97.56% to 102.53%[1]
RSD of Recovery	≤ 1.00%[1]

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of phellodendrine chloride.

Caption: Workflow for Phellodendrine Chloride HPLC Analysis.

References

• 1. Determination of bioactive compounds in Cortex Phellodendri by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the LC-MS/MS Detection of Phellodendrine Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of Phellodendrine chloride using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocols outlined below are intended to serve as a foundational methodology that can be adapted and validated for specific research and development needs.

Introduction

Phellodendrine is a quaternary ammonium alkaloid found in the bark of Phellodendron amurense and Phellodendron chinense, plants used in traditional medicine. It is structurally related to other bioactive alkaloids like berberine and palmatine. Recent studies have highlighted its potential pharmacological activities, including anti-inflammatory and anti-cancer effects, making it a compound of interest for drug development.

Accurate and sensitive quantification of Phellodendrine chloride in various matrices is crucial for pharmacokinetic studies, formulation development, and quality control of herbal preparations. LC-MS/MS offers the high selectivity and sensitivity required for these applications.

Experimental Protocols

Sample Preparation: Extraction from Rat Plasma

This protocol details a common method for extracting Phellodendrine chloride from a biological matrix for pharmacokinetic analysis.

Materials:

• Rat plasma containing Phellodendrine chloride

• Internal Standard (IS) working solution (e.g., Tetrahydropalmatine)

• Acetonitrile (ACN), HPLC grade

• Formic Acid (FA), LC-MS grade

• Water, HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Protocol:

• Aliquoting: Pipette 100 µL of rat plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution to the plasma sample.

• Protein Precipitation: Add 300 µL of acetonitrile to the tube to precipitate plasma proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the sample at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean 1.5 mL microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 90% Water with 0.1% Formic Acid, 10% Acetonitrile).

• Final Vortexing and Transfer: Vortex the reconstituted sample for 30 seconds and transfer it to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow for Sample Preparation

Caption: Workflow for the extraction of Phellodendrine chloride from plasma samples.

Liquid Chromatography (LC) Method

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

LC Parameters:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See table below

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
2.0	60	40
4.0	20	80
4.1	90	10
6.0	90	10

Tandem Mass Spectrometry (MS/MS) Method

Instrumentation:

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

MS/MS Parameters:

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	500°C
Desolvation Gas Flow	1000 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions and Compound-Specific Parameters:

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Cone Voltage (V)	Collision Energy (eV)
Phellodendrine	342.2	326.2	294.1	45	25
Tetrahydropalmatine (IS)	356.2	192.1	177.1	50	30

Data Presentation

The following tables summarize the expected quantitative performance of the method.

Table 1: Linearity and Sensitivity

Analyte	Linear Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)
Phellodendrine	1 - 1000	1	> 0.995

Table 2: Accuracy and Precision

Analyte	Spiked Concentration (ng/mL)	Accuracy (%)	Precision (RSD %)
Phellodendrine	2 (Low QC)	95 - 105	< 15
50 (Mid QC)	97 - 103	< 10
800 (High QC)	98 - 102	< 10

Table 3: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Phellodendrine	2	85 - 95	90 - 110
50	88 - 96	92 - 108
800	90 - 98	95 - 105

Potential Signaling Pathway Involvement

Phellodendrine has been reported to possess anti-nephritic activity, potentially through the inhibition of macrophage and cytotoxic T lymphocyte proliferation in the glomeruli. While a detailed signaling pathway is still under investigation, this suggests an immunomodulatory mechanism of action. Further research may elucidate its interaction with key inflammatory pathways such as NF-κB or MAPK signaling.

Hypothesized Immunomodulatory Action

Caption: Hypothesized mechanism of Phellodendrine's anti-nephritic effect.

Application Notes and Protocols for the Structural Elucidation of Phellodendrine Chloride using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phellodendrine chloride is a quaternary isoquinoline alkaloid isolated from the bark of Phellodendron species, such as Phellodendron amurense and Phellodendron chinense. It has garnered significant interest in the scientific community due to its diverse pharmacological activities, including anti-inflammatory, neuroprotective, and potential anticancer effects. The precise structural determination of phellodendrine chloride is a critical prerequisite for understanding its mechanism of action, developing structure-activity relationships, and for quality control in herbal medicine and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous structural elucidation of natural products like phellodendrine chloride. This application note provides a comprehensive overview of the NMR spectroscopic data and detailed protocols for the structural characterization of this compound.

Structural Elucidation of Phellodendrine Chloride using NMR Spectroscopy

The structural elucidation of phellodendrine chloride is achieved through a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments. 1D NMR (¹H and ¹³C) provides initial information on the types and numbers of protons and carbons, while 2D NMR experiments (COSY, HSQC, and HMBC) reveal the connectivity between atoms, allowing for the complete assignment of the molecular structure.

¹H and ¹³C NMR Spectroscopic Data

The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for phellodendrine. The data is compiled from the analysis of its spectra and correlation with related protoberberine alkaloids.

Table 1: ¹H NMR Spectroscopic Data of Phellodendrine (500 MHz, CD₃OD)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
1	6.85	s
4	6.95	s
5	3.25	t	6.0
6	4.90	t	6.0
8	9.60	s
9	7.95	d	9.0
10	8.10	d	9.0
12	7.60	s
13	8.80	s
2-OCH₃	3.95	s
3-OCH₃	4.05	s
N-CH₃	3.10	s

Table 2: ¹³C NMR Spectroscopic Data of Phellodendrine (125 MHz, CD₃OD)

Position	Chemical Shift (δ) ppm
1	108.5
1b	127.0
2	148.0
3	150.5
4	105.0
4a	121.0
5	28.0
6	56.5
7a	129.5
8	145.0
9	122.5
10	124.0
11a	138.0
12	112.0
12a	133.0
13	144.0
2-OCH₃	56.0
3-OCH₃	61.5
N-CH₃	48.0

Note: The chemical shifts are referenced to the solvent signal of CD₃OD (δH 3.31, δC 49.0). The assignments are based on COSY, HSQC, and HMBC correlations.

Experimental Protocols

Sample Preparation for NMR Analysis

A well-prepared sample is crucial for obtaining high-quality NMR spectra.

Materials:

• Phellodendrine chloride (5-10 mg for ¹H NMR; 20-50 mg for ¹³C NMR)

• Deuterated methanol (CD₃OD, 99.8 atom % D)

• High-quality 5 mm NMR tubes

• Vortex mixer

• Pipettes

Protocol:

• Weigh the required amount of phellodendrine chloride directly into a clean, dry vial.

• Add approximately 0.6 mL of CD₃OD to the vial.

• Gently vortex the mixture until the sample is completely dissolved.

• Using a pipette, transfer the solution into a 5 mm NMR tube.

• Ensure the solvent height in the NMR tube is at least 4 cm to allow for proper shimming.

• Cap the NMR tube and label it appropriately.

NMR Data Acquisition

The following are general parameters for acquiring NMR spectra on a 500 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

a) ¹H NMR Spectroscopy

• Pulse Program: zg30

• Number of Scans: 16

• Acquisition Time: 3-4 s

• Relaxation Delay: 2 s

• Spectral Width: 12-16 ppm

b) ¹³C NMR Spectroscopy

• Pulse Program: zgpg30 (proton decoupled)

• Number of Scans: 1024 or more (depending on concentration)

• Acquisition Time: 1-2 s

• Relaxation Delay: 2 s

• Spectral Width: 200-240 ppm

c) DEPT-135 Spectroscopy

• Pulse Program: dept135

• Purpose: To differentiate between CH, CH₂, and CH₃ signals. CH and CH₃ signals will be positive, while CH₂ signals will be negative.

d) 2D COSY (Correlation Spectroscopy)

• Pulse Program: cosygpqf

• Purpose: To identify proton-proton couplings (³JHH), revealing adjacent protons.

e) 2D HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Program: hsqcedetgpsisp2.2

• Purpose: To identify one-bond proton-carbon correlations (¹JCH).

f) 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Program: hmbcgplpndqf

• Purpose: To identify two- and three-bond proton-carbon correlations (²JCH and ³JCH), which is crucial for connecting different spin systems and identifying quaternary carbons.

Visualizing the Workflow and Signaling Pathway

Structural Elucidation Workflow

The following diagram illustrates the logical workflow for the structural elucidation of phellodendrine chloride using the acquired NMR data.

Caption: Workflow for structural elucidation of phellodendrine chloride using NMR.

Phellodendrine and the TNF Signaling Pathway

Phellodendrine has been shown to exert anti-inflammatory effects, in part, by modulating the Tumor Necrosis Factor (TNF) signaling pathway. The following diagram provides a simplified representation of this pathway and the potential point of intervention by phellodendrine.

Caption: Phellodendrine's potential inhibition of the TNF-α signaling pathway.

Conclusion

NMR spectroscopy is an indispensable tool for the complete and unambiguous structural elucidation of phellodendrine chloride. By employing a suite of 1D and 2D NMR experiments, researchers can confidently determine the chemical structure, which is fundamental for further pharmacological investigation and drug development. The provided protocols and data serve as a valuable resource for scientists working with this and related natural products.

Application Note: Measuring Cell Viability with Phellodendrine Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phellodendrine, a quaternary ammonium alkaloid derived from the bark of Phellodendron amurense or Phellodendron chinense, has garnered significant interest in biomedical research.[1] Traditionally used in Chinese medicine, its stable salt form, Phellodendrine chloride, is now being investigated for a range of pharmacological activities, including anti-inflammatory, antioxidant, and potent anti-tumor effects.[1][2] This application note provides a detailed protocol for assessing the cytotoxic and anti-proliferative effects of Phellodendrine chloride on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely accepted colorimetric method for determining cell viability.

Mechanism of Action

Phellodendrine chloride exhibits selective cytotoxicity, particularly against cancer cells with specific mutations. In KRAS-mutated pancreatic cancer cells (PANC-1 and MiaPaCa-2), Phellodendrine chloride has been shown to inhibit cell proliferation in a dose-dependent manner, while having minimal effect on wild-type KRAS pancreatic cancer cells (BxPC-3).[3] Its mechanism involves the suppression of macropinocytosis, a nutrient uptake pathway crucial for the survival of these cancer cells.[3]

This inhibition of nutrient supply leads to a cascade of downstream effects, including:

• Induction of Reactive Oxygen Species (ROS): Disruption of glutamine metabolism enhances the generation of ROS.[3]

• Mitochondrial Dysfunction: The compound causes depolarization of the mitochondrial membrane potential (MMP).[3]

• Apoptosis Induction: Phellodendrine chloride triggers the intrinsic mitochondrial pathway of apoptosis, characterized by an increased Bax/Bcl-2 ratio and the activation of caspases 3, 7, and 9.[3]

• Signaling Pathway Modulation: Phellodendrine chloride is known to influence several key cellular signaling pathways. It can activate the AMPK/mTOR pathway, which is involved in autophagy and cellular energy homeostasis, and inhibit pro-survival pathways such as AKT/NF-κB and PI3K/Akt.[3][4]

Caption: Phellodendrine chloride signaling pathways.

Quantitative Data Summary

The cytotoxic effect of Phellodendrine chloride is cell-type dependent, with a pronounced effect on KRAS-mutated cancer cells. The following table summarizes the observed effects on various cell lines.

Cell Line	Cancer Type	Key Genetic Feature	Observed Effect of Phellodendrine Chloride	Citation
PANC-1	Pancreatic Ductal Adenocarcinoma	KRAS Mutant (G12D)	Significant, dose-dependent inhibition of viability. Induces apoptosis.	[3]
MiaPaCa-2	Pancreatic Cancer	KRAS Mutant (G12V)	Significant, dose-dependent inhibition of viability.	[3]
BxPC-3	Pancreatic Cancer	KRAS Wild-Type	No significant effect on viability.	[3]
Caco-2	Colorectal Adenocarcinoma	N/A	Promotes autophagy via the p-AMPK/mTOR pathway.	[3]

Note: Specific IC50 values for pure Phellodendrine chloride are not widely reported in the literature snippets. Researchers should perform dose-response experiments to determine the IC50 for their specific cell line and experimental conditions.

Experimental Protocol: MTT Cell Viability Assay

This protocol details the steps to assess cell viability following treatment with Phellodendrine chloride. The MTT assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[5][6] The amount of formazan produced is proportional to the number of viable cells.[7]

Caption: MTT assay workflow for Phellodendrine chloride.

Materials and Reagents

• Phellodendrine chloride (CAS No: 104112-82-5)

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Cancer cell line of interest (e.g., PANC-1)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Sterile, 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader (capable of reading absorbance at 570 nm)

• CO₂ incubator (37°C, 5% CO₂)

Methodology

1. Preparation of Phellodendrine Chloride Stock Solution: a. Dissolve Phellodendrine chloride powder in DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Sonication may be required to fully dissolve the compound. b. Sterilize the stock solution by passing it through a 0.22 µm syringe filter. c. Aliquot and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

2. Cell Seeding: a. Culture cells to approximately 80% confluency. b. Harvest the cells using Trypsin-EDTA, neutralize with complete medium, and centrifuge to obtain a cell pellet. c. Resuspend the cells in fresh complete medium and perform a cell count (e.g., using a hemocytometer). d. Dilute the cell suspension to the desired seeding density (e.g., 5 x 10⁴ cells/mL for a target of 5,000 cells/well). e. Seed 100 µL of the cell suspension into each well of a 96-well plate. Include wells for 'untreated control' and 'blank' (medium only). f. Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

3. Cell Treatment: a. Prepare serial dilutions of Phellodendrine chloride from the stock solution in serum-free or complete medium. A typical concentration range to test would be 5 µM to 40 µM or higher to determine the IC50.[3] b. Carefully remove the medium from the wells and add 100 µL of the prepared Phellodendrine chloride dilutions. Add fresh medium containing the same percentage of DMSO as the highest treatment concentration to the 'untreated control' wells. c. Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[3]

4. MTT Assay: a. After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well, including controls and blanks.[7] b. Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals. c. After incubation, carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. d. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[5] e. Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

5. Data Analysis: a. Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader.[5] b. Subtract the average OD of the blank wells from the OD of all other wells. c. Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (OD of Treated Cells / OD of Untreated Control Cells) x 100 d. Plot the % Viability against the log of the Phellodendrine chloride concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Conclusion

Phellodendrine chloride is a promising natural compound with selective cytotoxic effects on cancer cells, particularly those with KRAS mutations. The MTT assay is a reliable and straightforward method to quantify its impact on cell viability and proliferation. This protocol provides a robust framework for researchers to investigate the therapeutic potential of Phellodendrine chloride in various cancer models.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Combining immunotherapy with KRAS inhibitor eliminates advanced KRAS-mutant pancreatic cancer in preclinical models | MD Anderson Cancer Center [mdanderson.org]
• 6. Mutant KRAS inhibitors enter the scene of precision therapeutics for pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of Proteins Modulated by Phellodendrine Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of Phellodendrine chloride on key signaling pathways and offer a detailed protocol for the Western blot analysis of modulated proteins. Phellodendrine, an isoquinoline alkaloid, has demonstrated a range of pharmacological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects, primarily through the modulation of specific protein expression and signaling cascades.[1][2][3]

Protein Modulation by Phellodendrine Chloride

Phellodendrine chloride has been shown to influence several critical cellular signaling pathways. Western blot analysis is a key technique to quantify the changes in protein expression and phosphorylation status within these pathways upon treatment with the compound.

Key Signaling Pathways Affected:

• PI3K/Akt/mTOR Pathway: Phellodendrine chloride has been observed to inhibit the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[1][4][5][6] This inhibition can lead to decreased phosphorylation of Akt and downstream effectors like mTOR.

• MAPK/NF-κB Pathway: The compound has been shown to suppress the activation of MAPK and NF-κB signaling, which are central to inflammatory responses.[1][7] This includes the reduced phosphorylation of proteins such as ERK, JNK, and p38, and inhibition of IκB-α degradation.[7]

• AMPK/mTOR Pathway: Phellodendrine chloride can activate the AMPK/mTOR pathway, promoting autophagy.[1][8][9] This is observed through the increased phosphorylation of AMPK and decreased phosphorylation of mTOR.[8][9]

• Apoptosis Pathway: Phellodendrine chloride can induce apoptosis in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins.[10][11] This includes increasing the expression of Bax and decreasing the expression of Bcl-2, leading to the activation of caspases.[10]

Quantitative Data Summary

The following tables summarize the expected qualitative changes in protein expression and phosphorylation based on available literature. These tables can be used as a reference for expected outcomes in Western blot experiments.

Table 1: Modulation of the PI3K/Akt/mTOR Pathway

Target Protein	Expected Effect of Phellodendrine Chloride	Cell/Tissue Type
p-Akt	Decrease	Prostate Cancer Cells, various others[4]
Akt	No significant change	Prostate Cancer Cells, various others[4]
p-mTOR	Decrease	Intestinal Tissue, Caco-2 cells[8][9]
mTOR	No significant change	Intestinal Tissue, Caco-2 cells[8][9]

Table 2: Modulation of the MAPK/NF-κB Pathway

Target Protein	Expected Effect of Phellodendrine Chloride	Cell/Tissue Type
p-ERK	Decrease	RBL-2H3 cells[7]
p-JNK	Decrease	RBL-2H3 cells[7]
p-p38	Decrease	RBL-2H3 cells[7]
IκB-α	Inhibition of degradation	RBL-2H3 cells[7]
p-p65 (NF-κB)	Decrease	RBL-2H3 cells[7]
COX-2	Decrease	Zebrafish embryos[1]

Table 3: Modulation of the AMPK/mTOR Pathway

Target Protein	Expected Effect of Phellodendrine Chloride	Cell/Tissue Type
p-AMPK	Increase	Caco-2 cells, Intestinal Tissue[1][8][9]
AMPK	No significant change	Caco-2 cells, Intestinal Tissue[1][8][9]
p-mTOR	Decrease	Caco-2 cells, Intestinal Tissue[1][8][9]
LC3-II/LC3-I ratio	Increase	Caco-2 cells, Intestinal Tissue[8][9]
p62	Decrease	Caco-2 cells, Intestinal Tissue[8]

Table 4: Modulation of the Apoptosis Pathway

Target Protein	Expected Effect of Phellodendrine Chloride	Cell/Tissue Type
Bax	Increase	Pancreatic Cancer Cells (PANC-1)[10]
Bcl-2	Decrease	Pancreatic Cancer Cells (PANC-1)[10]
Cleaved Caspase-3	Increase	Pancreatic Cancer Cells (PANC-1)[10]
Cleaved Caspase-7	Increase	Pancreatic Cancer Cells (PANC-1)
Cleaved Caspase-9	Increase	Pancreatic Cancer Cells (PANC-1)[10]
Cleaved-PARP	Increase	Pancreatic Cancer Cells (PANC-1)[10]

Experimental Protocols

Western Blot Protocol for Analyzing Protein Modulation by Phellodendrine Chloride

This protocol provides a general workflow for Western blot analysis. Specific antibody dilutions and incubation times should be optimized for each target protein.

1. Cell Culture and Treatment:

• Plate cells at an appropriate density and allow them to adhere overnight.

• Treat cells with varying concentrations of Phellodendrine chloride for the desired time period (e.g., 24, 48 hours). Include a vehicle control (e.g., DMSO).

2. Protein Extraction:

• Wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing occasionally.

• Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Collect the supernatant containing the protein lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit.

4. SDS-PAGE:

• Prepare protein samples by mixing with Laemmli sample buffer and boiling for 5 minutes.

• Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-polyacrylamide gel.

• Run the gel at a constant voltage until the dye front reaches the bottom.

5. Protein Transfer:

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

6. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

7. Detection:

• Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

8. Densitometry Analysis:

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the expression of the target protein to a loading control (e.g., β-actin or GAPDH).

Visualizations

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways modulated by Phellodendrine chloride.

Caption: Phellodendrine chloride inhibits the PI3K/Akt/mTOR signaling pathway.

Caption: Phellodendrine chloride suppresses the MAPK and NF-κB signaling pathways.

Caption: Phellodendrine chloride promotes autophagy via the AMPK/mTOR pathway.

Experimental Workflow Diagram

Caption: Workflow for Western blot analysis of protein modulation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Akt-and CREB-mediated prostate cancer cell proliferation inhibition by Nexrutine, a Phellodendron amurense extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of the PI3K/AKT signaling pathway contributes to the anti-renal cell carcinoma effects of deoxyelephantopin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The polyphenol/saponin-rich Rhus tripartita extract has an apoptotic effect on THP-1 cells through the PI3K/AKT/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phellodendronoside A Exerts Anticancer Effects Depending on Inducing Apoptosis Through ROS/Nrf2/Notch Pathway and Modulating Metabolite Profiles in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Animal Studies with Phellodendrine Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo therapeutic applications of Phellodendrine chloride, a bioactive alkaloid. The information is compiled from various animal model studies and is intended to guide researchers in designing and executing their own experiments. Detailed protocols for key in vivo models are provided, along with a summary of quantitative data and visual representations of the implicated signaling pathways.

Therapeutic Applications Overview

Phellodendrine chloride has demonstrated a wide range of pharmacological activities in various preclinical animal models. Its therapeutic potential stems from its anti-inflammatory, anti-allergic, anti-cancer, and protective effects on various organ systems.

Key Investigated Therapeutic Areas:

• Allergic Reactions: Phellodendrine chloride has been shown to suppress allergic reactions by inhibiting mast cell degranulation.[1]

• Inflammatory Diseases: It exhibits significant anti-inflammatory properties in models of ulcerative colitis, gouty arthritis, and general inflammation.[2][3] This is achieved, in part, by modulating key inflammatory pathways like NF-κB and MAPK.[1][2]

• Cancer: In vivo studies have demonstrated its ability to inhibit the growth of pancreatic cancer xenografts by suppressing macropinocytosis and glutamine metabolism.[2]

• Intestinal Injury: Phellodendrine chloride has shown protective effects against burn sepsis-induced intestinal injury by promoting autophagy and reducing oxidative stress via the AMPK/mTOR pathway.[4]

• Nephritis: It has been reported to have anti-nephritic activity by potentially inhibiting the proliferation or migration of macrophages and cytotoxic T lymphocytes in the glomeruli.[5]

• Major Depressive Disorder (MDD): Phellodendrine has an anti-MDD effect by down-regulating the PI3K/Akt signaling pathway.[2]

• Lumbar Disc Herniation: In animal models, it has been found to alleviate pain associated with lumbar disc herniation by reducing the expression of inflammatory factors.[6]

Quantitative Data Summary

The following tables summarize the quantitative data from various in vivo animal model studies investigating the effects of Phellodendrine chloride.

Table 1: Dosage and Administration in Murine Models

Therapeutic Area	Animal Model	Phellodendrine Chloride Dose	Route of Administration	Treatment Duration	Key Findings
Pancreatic Cancer	PANC-1 Xenograft Mice	30-60 mg/kg	Intraperitoneal (i.p.)	Once daily for 2 weeks	Reduced tumor growth[2]
Ulcerative Colitis	Mouse Model	30 mg/kg	Oral (p.o.)	Once daily for 7 days	Reduced intestinal damage[2]
Burn Sepsis-Induced Intestinal Injury	Mouse Model	30 mg/kg	Intraperitoneal (i.p.)	Single dose after scalding and before LPS injection	Attenuated intestinal pathological changes, reduced apoptosis, and suppressed oxidative stress[4]
Allergic Reaction	C48/80-Induced Mice	Not Specified	Not Specified	Not Specified	Protected against foot swelling and Evans blue exudation[1]

Table 2: Effects on Inflammatory Markers and Signaling Molecules

Model	Marker/Molecule	Effect of Phellodendrine Chloride
LPS-stimulated RAW264.7 cells	IL-6, IL-1β	Decreased production[3]
Gouty Arthritis Model	IL-6/STAT3 signaling	Inhibited pathway
Allergic Reaction Model	Ca2+, p-PKC, p-MAPK, p-NF-κB	Decreased levels/phosphorylation[2]
Burn Sepsis-Induced Intestinal Injury	p-AMPK, p-mTOR	Increased p-AMPK, Decreased p-mTOR[4]
Zebrafish Embryos	COX-2	Down-regulated expression[2]
Major Depressive Disorder Model	CHRM1, HTR1A, PI3K/Akt	Inhibited mRNA levels and pathway[2]
Lumbar Disc Herniation Model	p65 mRNA, TNF-α, IL-1β	Decreased levels[6]

Experimental Protocols

Protocol for DSS-Induced Colitis in Mice

This protocol describes the induction of acute colitis using Dextran Sulfate Sodium (DSS) and treatment with Phellodendrine chloride to evaluate its anti-inflammatory effects on the colon.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Dextran Sulfate Sodium (DSS), MW 36,000-50,000

• Phellodendrine chloride

• Sterile drinking water

• Animal balance

• Gavage needles

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the experiment.

• Induction of Colitis:

  • Prepare a 2.5% (w/v) DSS solution in sterile drinking water.

  • Provide the DSS solution to the mice as their sole source of drinking water for 7 consecutive days.

  • A control group should receive regular sterile drinking water.

• Phellodendrine Chloride Administration:

  • Prepare a solution of Phellodendrine chloride in a suitable vehicle (e.g., sterile saline).

  • Administer Phellodendrine chloride (e.g., 30 mg/kg) or vehicle to the mice via oral gavage once daily, starting from day 1 of DSS administration and continuing for the 7-day period.

• Monitoring:

  • Record the body weight, stool consistency, and presence of blood in the feces of each mouse daily.

  • Calculate the Disease Activity Index (DAI) based on these parameters.

• Sample Collection:

  • At the end of the 7-day period, euthanize the mice.

  • Collect the entire colon and measure its length.

  • A portion of the distal colon can be fixed in 10% neutral buffered formalin for histological analysis (H&E staining).

  • Another portion can be snap-frozen in liquid nitrogen for molecular analysis (e.g., cytokine measurement, Western blotting).

Protocol for Pancreatic Cancer Xenograft Model in Mice

This protocol outlines the procedure for establishing a subcutaneous pancreatic cancer xenograft model and assessing the anti-tumor efficacy of Phellodendrine chloride.

Materials:

• Athymic nude mice (4-6 weeks old)

• PANC-1 human pancreatic cancer cells

• Matrigel

• Sterile PBS

• Phellodendrine chloride

• Calipers

• Syringes and needles

Procedure:

• Cell Preparation:

  • Culture PANC-1 cells in appropriate media until they reach 80-90% confluency.

  • Harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^6 cells/100 µL.

• Tumor Cell Implantation:

  • Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Allow the tumors to grow to a palpable size (e.g., 100 mm³).

  • Measure the tumor dimensions using calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²)/2.

• Phellodendrine Chloride Treatment:

  • Once the tumors reach the desired size, randomize the mice into treatment and control groups.

  • Prepare a solution of Phellodendrine chloride in a suitable vehicle.

  • Administer Phellodendrine chloride (e.g., 30-60 mg/kg) or vehicle via intraperitoneal injection once daily for 2 weeks.[2]

• Endpoint and Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Excise the tumors, weigh them, and photograph them.

  • A portion of the tumor tissue can be fixed for immunohistochemistry, and another portion can be snap-frozen for molecular analysis.

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Phellodendrine chloride as described in the literature.

Anti-allergic signaling pathway of Phellodendrine chloride.

Anti-inflammatory signaling pathway of Phellodendrine chloride.

Autophagy-promoting pathway of Phellodendrine chloride.

Experimental workflow for the DSS-induced colitis model.

References

• 1. Phellodendrine chloride alleviates gouty arthritis through IL-6/STAT3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubcompare.ai [pubcompare.ai]
• 3. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubcompare.ai [pubcompare.ai]
• 5. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubcompare.ai [pubcompare.ai]

Phellodendrine Chloride: A Potent Inducer of Apoptosis in Pancreatic Cancer Cells In Vitro

Application Notes and Protocols for Researchers

Abstract

Phellodendrine chloride, a quaternary isoquinoline alkaloid derived from the bark of the Phellodendron amurense tree, has emerged as a promising natural compound with significant anti-cancer properties. Notably, it has demonstrated potent activity in inducing apoptosis in pancreatic cancer cell lines, particularly those with KRAS mutations. This document provides detailed application notes on the mechanism of action of phellodendrine chloride and comprehensive protocols for its use in in vitro apoptosis studies, targeting researchers in oncology, cell biology, and drug development.

Introduction

Pancreatic cancer is a highly aggressive malignancy with a dismal prognosis, largely due to its late diagnosis and resistance to conventional therapies. The development of novel therapeutic agents that can effectively induce cancer cell death is therefore a critical area of research. Phellodendrine chloride has been identified as a potential therapeutic agent that selectively inhibits the proliferation of KRAS-mutated pancreatic cancer cells by inducing apoptosis.[1] Its mechanism of action involves the disruption of cellular nutrient uptake, leading to oxidative stress and the activation of the intrinsic apoptotic pathway.

Mechanism of Action

Phellodendrine chloride induces apoptosis in pancreatic cancer cells, such as PANC-1 and MiaPaCa-2, through a multi-faceted mechanism centered on the induction of oxidative stress and the mitochondrial pathway of apoptosis.[1]

The key molecular events are:

• Inhibition of Macropinocytosis and Glutamine Metabolism: Phellodendrine chloride suppresses macropinocytosis, a crucial nutrient uptake mechanism for KRAS-mutated pancreatic cancer cells, leading to diminished intracellular glutamine levels.[1]

• Induction of Reactive Oxygen Species (ROS): The disruption of glutamine metabolism results in the accumulation of intracellular ROS.[1]

• Mitochondrial Membrane Depolarization: Elevated ROS levels lead to the depolarization of the mitochondrial membrane potential.[1]

• Modulation of Bcl-2 Family Proteins: Phellodendrine chloride treatment leads to an increased ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2.[1]

• Activation of Caspases: The mitochondrial dysfunction triggers the activation of a cascade of caspases, including caspase-9, caspase-7, and the key executioner caspase, caspase-3.[1]

• PARP Cleavage: Activated caspase-3 cleaves poly(ADP-ribose) polymerase (PARP), a hallmark of apoptosis.[1]

Quantitative Data Summary

The following tables summarize the quantitative effects of phellodendrine chloride on pancreatic cancer cell lines as reported in the literature.

Table 1: Cytotoxicity of Phellodendrine Chloride in Pancreatic Cancer Cell Lines

Cell Line	IC50 Value (µM)	Treatment Duration (h)
PANC-1	20	72
MiaPaCa-2	Not explicitly quantified, but significant inhibition observed	72

Data derived from studies on KRAS-mutated pancreatic cancer cells.[1]

Table 2: Apoptotic Effects of Phellodendrine Chloride on PANC-1 Cells

Treatment Concentration (µM)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Total Apoptotic Cells (%)	Treatment Duration (h)
10	~10	~5	~15	48
20	~15	~10	~25	48
40	~20	~15	~35	48

Data are approximate values interpreted from graphical representations in the cited literature and represent a dose-dependent increase in apoptosis.[1]

Table 3: Effect of Phellodendrine Chloride on Key Apoptotic Markers in PANC-1 Cells

Marker	Effect	Treatment Concentration (µM)	Treatment Duration (h)
Bax/Bcl-2 Ratio	Increased	20	24
Cleaved Caspase-3	Increased	20	24
Cleaved PARP	Increased	20	24
ROS Generation	Increased	10-40	12-24

Effects are based on qualitative and semi-quantitative data from Western blot and fluorescence-based assays.[1]

Experimental Protocols

The following are detailed protocols for key experiments to study the pro-apoptotic effects of phellodendrine chloride in vitro.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effect of phellodendrine chloride on cancer cells.

Materials:

• Phellodendrine chloride

• Pancreatic cancer cell lines (e.g., PANC-1, MiaPaCa-2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Prepare serial dilutions of phellodendrine chloride in complete medium.

• Remove the medium from the wells and add 100 µL of the phellodendrine chloride dilutions. Include a vehicle control (DMSO).

• Incubate for the desired time points (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells using flow cytometry.

Materials:

• Phellodendrine chloride

• Pancreatic cancer cell lines

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate at a density of 2 x 10⁵ cells/well and incubate for 24 hours.

• Treat cells with various concentrations of phellodendrine chloride for the desired duration (e.g., 48 hours).

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.

• Quantify the percentage of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol 3: Western Blot Analysis of Apoptotic Proteins

This protocol detects the expression levels of key proteins involved in the apoptotic pathway.

Materials:

• Phellodendrine chloride

• Pancreatic cancer cell lines

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and treat with phellodendrine chloride as described in Protocol 2.

• Lyse the cells with RIPA buffer and determine the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Protocol 4: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol measures the levels of intracellular ROS using the fluorescent probe DCFH-DA.

Materials:

• Phellodendrine chloride

• Pancreatic cancer cell lines

• 6-well plates

• DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) probe

• Flow cytometer or fluorescence microscope

Procedure:

• Seed cells and treat with phellodendrine chloride for the desired time (e.g., 12-24 hours).

• Incubate the cells with 10 µM DCFH-DA for 30 minutes at 37°C in the dark.

• Wash the cells with PBS to remove excess probe.

• Harvest the cells and analyze the fluorescence intensity by flow cytometry (FITC channel) or visualize under a fluorescence microscope.

• Quantify the mean fluorescence intensity to determine the relative ROS levels.

Visualizations

The following diagrams illustrate the key pathways and workflows described in these application notes.

Caption: Signaling pathway of phellodendrine chloride-induced apoptosis.

Caption: Experimental workflow for studying phellodendrine chloride.

References

• 1. researchgate.net [researchgate.net]

Phellodendrine Chloride: A Potent Tool for the Investigation of Macropinocytosis

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Macropinocytosis is a highly conserved endocytic process characterized by the non-specific uptake of extracellular fluid and solutes into large vesicles known as macropinosomes. This pathway plays a crucial role in various physiological and pathological processes, including nutrient scavenging in cancer cells, immune surveillance, and pathogen entry. Phellodendrine chloride, a plant-derived alkaloid, has emerged as a valuable chemical tool for studying macropinocytosis. It has been shown to effectively inhibit this process, particularly in cancer cells with KRAS mutations, making it an important agent for investigating the cellular reliance on macropinocytosis for survival and proliferation.[1][2] This document provides detailed application notes and protocols for utilizing phellodendrine chloride as an inhibitor of macropinocytosis in research settings.

Mechanism of Action

Phellodendrine chloride exerts its inhibitory effect on macropinocytosis, leading to a cascade of downstream cellular events. In KRAS-mutated pancreatic cancer cells, the inhibition of macropinocytosis by phellodendrine chloride results in diminished uptake of extracellular nutrients, such as glutamine.[1] This nutrient deprivation leads to an increase in reactive oxygen species (ROS) and depolarization of the mitochondrial membrane potential.[1] Ultimately, this cascade triggers the intrinsic apoptotic pathway, characterized by the activation of caspases-3, 7, and 9, and an increased Bax/Bcl-2 ratio.[1] While the precise molecular target of phellodendrine chloride within the macropinocytosis signaling pathway is not yet fully elucidated, its effects are potent and specific to this mode of endocytosis.

Data Presentation

Table 1: In Vitro Efficacy of Phellodendrine Chloride on KRAS-Mutated Pancreatic Cancer Cells

Cell Line	IC50 (µM) for Viability (72h)	Effective Concentration for Macropinocytosis Inhibition (µM)	Key Effects	Reference
PANC-1	~20	10 - 40	Inhibition of macropinocytosis, decreased glutamine uptake, increased ROS, induction of apoptosis.	[1]
MiaPaCa-2	~25	10 - 40	Inhibition of macropinocytosis and proliferation.	[1]
BxPC-3 (KRAS wild-type)	Not significantly affected	No significant inhibition of macropinocytosis.	[1]

Table 2: In Vivo Efficacy of Phellodendrine Chloride

Animal Model	Dosage	Treatment Duration	Key Effects	Reference
PANC-1 Xenograft Mice	30 - 60 mg/kg/day (i.p.)	2 weeks	Inhibition of in vivo macropinocytosis, reduction in tumor growth.	[1]

Signaling Pathways and Experimental Workflow

Phellodendrine Chloride's Impact on Macropinocytosis and Downstream Cellular Processes

The following diagram illustrates the general signaling pathway of macropinocytosis and highlights the known downstream consequences of its inhibition by phellodendrine chloride.

References

• 1. mdpi.com [mdpi.com]
• 2. The rearrangement of actin cytoskeleton in mossy fiber synapses in a model of experimental febrile seizures - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Phellodendrine Chloride in Cell Culture

Introduction

Phellodendrine chloride is a quaternary isoquinoline alkaloid derived from the bark of the Phellodendron amurense tree. It has garnered significant interest in biomedical research due to its diverse pharmacological activities, including anti-inflammatory, anti-tumor, and anti-allergic properties.[1][2][3] In cell culture-based assays, proper dissolution and handling of Phellodendrine chloride are critical for obtaining reproducible and accurate results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving Phellodendrine chloride for in vitro studies.[4][5] These application notes provide a detailed protocol for the preparation of Phellodendrine chloride solutions in DMSO and their application in cell culture experiments.

Mechanism of Action

Phellodendrine chloride exerts its biological effects by modulating various cellular signaling pathways. Notably, it has been shown to inhibit the proliferation of KRAS-mutated pancreatic cancer cells by suppressing macropinocytosis and glutamine metabolism, which leads to the accumulation of reactive oxygen species (ROS) and mitochondrial apoptosis.[1][6] Additionally, it can inhibit the AKT/NF-κB signaling pathway, a key regulator of inflammation and cell survival.[1][7] Other reported mechanisms include the activation of the AMPK/mTOR pathway to promote autophagy and the inhibition of the IL-6/STAT3 pathway.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Phellodendrine chloride relevant to its use in cell culture.

Property	Value	Source(s)
Molecular Weight	377.86 g/mol	[4]
CAS Number	104112-82-5	[4][5][8]
Solubility in DMSO	33 mg/mL (approximately 87.33 mM). Sonication is recommended to aid dissolution.	[4]
Storage (Powder)	Store at -20°C for up to 3 years. Keep away from direct sunlight.	[4]
Storage (Stock Solution in DMSO)	Store in aliquots at -80°C for up to 1 year, or at -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.	[4][5][7]
Typical Working Concentration	0.6 µM to 80 µM for studies on pancreatic cancer cells.	[1]

Experimental Protocols

Preparation of a 10 mM Phellodendrine Chloride Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution that can be diluted to the desired working concentration for cell culture experiments.

Materials:

• Phellodendrine chloride powder (CAS: 104112-82-5)

• Anhydrous/sterile Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Vortex mixer

• Sonicator (optional, but recommended)

• Calibrated analytical balance and weighing paper

• Pipettes and sterile tips

Procedure:

• Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses. Phellodendrine chloride is harmful if swallowed.[9] Handle the powder in a chemical fume hood or a designated weighing station.

• Calculation: To prepare a 10 mM stock solution, calculate the required mass of Phellodendrine chloride.

  • Mass (mg) = Desired Volume (mL) × 10 mM × 377.86 ( g/mol ) / 1000

  • Example for 1 mL: Mass = 1 mL × 10 mM × 377.86 / 1000 = 3.78 mg

• Weighing: Carefully weigh out the calculated amount of Phellodendrine chloride powder and place it into a sterile microcentrifuge tube.

• Dissolution:

  • Add the corresponding volume of sterile DMSO to the tube containing the powder.

  • Vortex the tube vigorously for 1-2 minutes to mix.

  • To ensure complete dissolution, sonicate the solution for 10-15 minutes.[4] Some protocols also suggest gentle warming to 37°C to aid solubility.[5][7]

  • Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This is crucial to avoid repeated freeze-thaw cycles, which can degrade the compound.

  • Label the vials clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -80°C for long-term stability (up to one year).[4]

Preparation of Working Solution for Cell Culture

The concentrated DMSO stock solution must be diluted in cell culture medium to a final working concentration. It is critical to maintain the final DMSO concentration at a non-toxic level, typically below 0.5%.[10] A final concentration of 0.1% DMSO is considered safe for most cell lines.[10][11]

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM Phellodendrine chloride stock solution at room temperature.

• Dilution Calculation: Calculate the volume of stock solution needed to achieve the desired final concentration in your cell culture medium.

  • Volume of Stock (µL) = [Final Concentration (µM) × Final Volume (µL)] / Stock Concentration (µM)

  • Example: To prepare 1 mL (1000 µL) of medium with a final Phellodendrine chloride concentration of 10 µM:

    • Volume of Stock = (10 µM × 1000 µL) / 10,000 µM = 1 µL

• Serial Dilution (Recommended): Direct addition of a very small volume (e.g., 1 µL) can be inaccurate. It is best practice to perform an intermediate dilution.

  • Prepare an intermediate dilution of the 10 mM stock solution in sterile culture medium. For example, dilute the 10 mM stock 1:100 in medium to get a 100 µM solution.

  • You can then add 100 µL of this 100 µM intermediate solution to 900 µL of medium to achieve a final concentration of 10 µM in 1 mL.

• Final DMSO Concentration Check:

  • In the example above, the final DMSO concentration would be 0.1%, which is well-tolerated by most cell lines.

  • Final % DMSO = (% DMSO in Stock) × (Volume of Stock / Final Volume)

• Application to Cells: Add the freshly prepared working solution to your cell cultures. Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experimental design to account for any effects of the solvent.

Signaling Pathway Visualization

Phellodendrine chloride has been demonstrated to inhibit the AKT/NF-κB signaling pathway, which is crucial for cell survival and inflammatory responses. The diagram below illustrates the inhibitory action of Phellodendrine chloride on this pathway.

Caption: Inhibition of the AKT/NF-κB signaling pathway by Phellodendrine chloride.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phellodendrine chloride | TargetMol [targetmol.com]
• 5. glpbio.com [glpbio.com]
• 6. researchgate.net [researchgate.net]
• 7. glpbio.com [glpbio.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. lifetein.com [lifetein.com]
• 11. researchgate.net [researchgate.net]

Phellodendrine Chloride Dose-Response Curve Determination: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phellodendrine chloride, an isoquinoline alkaloid derived from the bark of the Phellodendron amurense tree, has garnered significant interest in biomedical research due to its diverse pharmacological activities. These include anti-inflammatory, anti-tumor, and neuroprotective effects.[1][2] The therapeutic potential of phellodendrine chloride is attributed to its ability to modulate multiple key cellular signaling pathways. This document provides detailed application notes and experimental protocols for determining the dose-response curve of phellodendrine chloride, a critical step in evaluating its potency and efficacy for drug development.

Mechanism of Action and Signaling Pathways

Phellodendrine chloride exerts its biological effects by targeting several signaling cascades involved in cell proliferation, inflammation, and survival. Understanding these pathways is crucial for designing and interpreting dose-response studies.

Key signaling pathways modulated by phellodendrine chloride include:

• PI3K/Akt Signaling Pathway: This pathway is central to cell survival, growth, and proliferation. Phellodendrine chloride has been shown to inhibit the PI3K/Akt pathway, leading to decreased cell viability in cancer models.

• MAPK/NF-κB Signaling Pathway: This cascade plays a critical role in the inflammatory response. Phellodendrine chloride can suppress the activation of NF-κB, a key transcription factor for pro-inflammatory cytokines, by inhibiting the MAPK pathway.

• IL-6/STAT3 Signaling Pathway: Aberrant activation of this pathway is implicated in various inflammatory diseases and cancers. Phellodendrine chloride has been demonstrated to alleviate gouty arthritis by inhibiting the IL-6/STAT3 signaling pathway.

• AMPK/mTOR Signaling Pathway: This pathway is a crucial regulator of cellular metabolism and growth. Phellodendrine chloride can activate AMPK and inhibit mTOR, leading to the induction of autophagy.

The following diagram illustrates the key signaling pathways affected by phellodendrine chloride:

Caption: Key signaling pathways modulated by Phellodendrine Chloride.

Quantitative Data Summary

The inhibitory effects of phellodendrine chloride have been quantified in various studies, with the half-maximal inhibitory concentration (IC50) being a key parameter. The following table summarizes reported IC50 values for phellodendrine chloride in different contexts.

Cell Line/Target	Effect Measured	IC50 Value (µM)	Reference
PANC-1 (KRAS mutant)	Inhibition of cell viability	Dose-dependent inhibition observed	[3]
MiaPaCa-2 (KRAS mutant)	Inhibition of cell viability	Dose-dependent inhibition observed	[3]
BxPC-3 (KRAS wild-type)	No significant inhibition of viability	Not Applicable	[3]
Acetylcholinesterase	Enzyme inhibition	36.51	Not specified in provided search results
Nitric Oxide Production	Inhibition in LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition observed	[4]

Experimental Protocols

Cell Viability and Proliferation Assay (MTT Assay)

This protocol is designed to determine the dose-dependent effect of phellodendrine chloride on the viability and proliferation of cancer cell lines.

Materials:

• Phellodendrine chloride

• Target cancer cell lines (e.g., PANC-1, MiaPaCa-2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Experimental Workflow:

Caption: MTT Assay Workflow.

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line to ensure logarithmic growth during the experiment.[5][6]

  • Incubate the plates overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare a stock solution of phellodendrine chloride in an appropriate solvent (e.g., DMSO or sterile water).

  • Perform serial dilutions of phellodendrine chloride in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 20, 40, 80 µM).

  • Remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of phellodendrine chloride. Include a vehicle control (medium with the same concentration of solvent used for the drug).

  • Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[7][8]

  • Incubate the plates for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Measurement:

  • After the 4-hour incubation, carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the phellodendrine chloride concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of Signaling Pathways

This protocol is for assessing the effect of phellodendrine chloride on the phosphorylation status of key proteins in the PI3K/Akt and MAPK/NF-κB signaling pathways.

Materials:

• Phellodendrine chloride

• Target cell lines

• Complete cell culture medium

• PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Experimental Workflow:

Caption: Western Blot Workflow.

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of phellodendrine chloride for the desired time.

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest (e.g., anti-phospho-Akt) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometry analysis on the protein bands to quantify the changes in protein phosphorylation. Normalize the phosphorylated protein levels to the total protein levels and the loading control (e.g., β-actin).

Conclusion

The protocols and data presented in these application notes provide a comprehensive guide for researchers to investigate the dose-response relationship of phellodendrine chloride. By accurately determining its IC50 values and elucidating its effects on key signaling pathways, the scientific community can further explore the therapeutic potential of this promising natural compound in various disease models. Careful optimization of experimental conditions, particularly cell seeding densities and incubation times, is crucial for obtaining reliable and reproducible results.

References

• 1. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of anti-inflammatory constituents in Phellodendri Cortex and Coptidis Rhizoma by monitoring the suppression of nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MTT assay overview | Abcam [abcam.com]
• 6. texaschildrens.org [texaschildrens.org]
• 7. researchgate.net [researchgate.net]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Flow Cytometry Analysis of Cells Treated with Phellodendrine Chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phellodendrine chloride, an active alkaloid compound derived from the bark of Phellodendron amurense, has demonstrated significant potential as an anticancer agent.[1][2] It exerts its effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways in cancer cells.[1][3] Flow cytometry is an indispensable tool for elucidating and quantifying the cellular responses to Phellodendrine chloride treatment. This document provides detailed protocols for analyzing apoptosis, cell cycle distribution, reactive oxygen species (ROS) generation, and mitochondrial membrane potential (MMP) using flow cytometry.

Mechanism of Action Overview

Phellodendrine chloride has been shown to selectively inhibit the proliferation of cancer cells, particularly those with KRAS mutations, while having minimal toxic effects on normal cells.[4] Its primary mechanisms of action involve the induction of oxidative stress through the generation of ROS, leading to mitochondrial dysfunction and subsequent apoptosis via a caspase-dependent intrinsic pathway.[3][4] Furthermore, Phellodendrine chloride can induce cell cycle arrest, primarily at the G1 or S phase, preventing cancer cell proliferation.[1][5] These cellular events are orchestrated through the modulation of multiple signaling pathways, including the p53, PI3K/Akt, and AMPK/mTOR pathways.[3][6]

Key Flow Cytometry Applications and Protocols

Flow cytometry allows for the high-throughput, quantitative analysis of individual cells in a heterogeneous population, making it ideal for studying the effects of therapeutic compounds like Phellodendrine chloride.

Apoptosis Analysis using Annexin V and Propidium Iodide (PI) Staining

Principle: This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane and can be detected by fluorescein isothiocyanate (FITC)-conjugated Annexin V. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.

Experimental Protocol:

• Cell Seeding: Seed cancer cells (e.g., PANC-1) in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of Phellodendrine chloride (e.g., 10, 20, 40 µM) and a vehicle control (DMSO) for 24-48 hours.[4]

• Cell Harvesting: Gently trypsinize and collect the cells, including the supernatant containing any floating cells. Centrifuge at 1,500 rpm for 5 minutes.

• Washing: Wash the cell pellet twice with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately using a flow cytometer.

Data Presentation: Apoptosis in PANC-1 Cells

Treatment	Concentration (µM)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Control (DMSO)	0	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
Phellodendrine	10	85.6 ± 3.5	8.1 ± 1.2	6.3 ± 0.9
Phellodendrine	20	68.3 ± 4.2	15.7 ± 2.1	16.0 ± 2.5
Phellodendrine	40	45.1 ± 5.1	28.4 ± 3.3	26.5 ± 4.1

Data are representative examples based on published findings.[4]

Workflow for Apoptosis Analysis.

Cell Cycle Analysis

Principle: This method quantifies the DNA content of cells to determine their distribution across the different phases of the cell cycle (G0/G1, S, and G2/M). Phellodendrine chloride can cause cell cycle arrest, leading to an accumulation of cells in a specific phase. Propidium Iodide (PI) stoichiometrically binds to DNA, and its fluorescence intensity is directly proportional to the DNA content.

Experimental Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the apoptosis protocol. Treatment times can range from 24 to 72 hours.[1]

• Cell Harvesting: Harvest the cells by trypsinization.

• Fixation: Wash the cells with cold PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 24 hours.[1]

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS and resuspend the pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.[1]

Data Presentation: Cell Cycle Distribution in HeLa Cells

Treatment	Time (h)	Sub-G0 (Apoptotic) (%)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	24	1.8 ± 0.3	60.5 ± 2.5	25.1 ± 1.8	12.6 ± 1.1
Phellodendrine	24	5.2 ± 0.7	72.3 ± 3.1**	15.4 ± 1.5	7.1 ± 0.9
Control	48	2.1 ± 0.4	58.9 ± 2.8	26.5 ± 2.0	12.5 ± 1.3
Phellodendrine	48	10.8 ± 1.5	65.1 ± 3.5*	16.8 ± 1.7	7.3 ± 1.0

Data are representative examples based on published findings indicating G1 arrest.[1]

Workflow for Cell Cycle Analysis.

Intracellular Reactive Oxygen Species (ROS) Detection

Principle: Phellodendrine chloride induces oxidative stress by increasing intracellular ROS levels.[4] The probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable, non-fluorescent compound. Inside the cell, esterases cleave the acetate groups, and the resulting DCFH is oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity of DCF is proportional to the amount of intracellular ROS.

Experimental Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates. Treat with Phellodendrine chloride (e.g., 10, 20, 40 µM) for a shorter duration, typically 12-24 hours.[4]

• Probe Loading: After treatment, remove the media and incubate the cells with DCFH-DA (e.g., 20 µM) in serum-free media for 30 minutes at 37°C.[4]

• Cell Harvesting: Wash the cells with PBS to remove excess probe, then harvest via trypsinization.

• Analysis: Resuspend the cells in PBS and analyze immediately by flow cytometry, measuring the mean fluorescence intensity (MFI) of DCF.

Data Presentation: ROS Levels in PANC-1 Cells

Treatment	Concentration (µM)	Mean Fluorescence Intensity (MFI)	Fold Change vs. Control
Control (DMSO)	0	150 ± 15	1.0
Phellodendrine	10	280 ± 25	1.87
Phellodendrine	20	450 ± 38	3.00
Phellodendrine	40	720 ± 55	4.80

Data are representative examples based on published findings.[4]

Workflow for ROS Detection.

Signaling Pathways Modulated by Phellodendrine Chloride

The cellular effects measured by flow cytometry are consequences of complex signaling pathway modulation.

Intrinsic Apoptosis Pathway

Phellodendrine chloride treatment increases ROS levels, which disrupts the mitochondrial membrane potential (MMP).[4] This leads to the release of cytochrome c from the mitochondria, activating a caspase cascade (Caspase-9, Caspase-3) that culminates in apoptosis.[4] This process is regulated by the Bcl-2 family of proteins, with Phellodendrine chloride increasing the expression of pro-apoptotic Bax and decreasing anti-apoptotic Bcl-2.[4]

Phellodendrine-Induced Apoptosis Pathway.

p53-Mediated Cell Cycle Arrest

In response to cellular stress, such as that induced by Phellodendrine chloride, the tumor suppressor protein p53 can be activated.[1][7] Activated p53 transcriptionally upregulates target genes like p21, a cyclin-dependent kinase (CDK) inhibitor.[8] p21 binds to and inhibits Cyclin/CDK complexes (e.g., Cyclin D/CDK4), preventing the phosphorylation of the retinoblastoma protein (Rb) and blocking the cell cycle, typically at the G1/S transition.[8]

Phellodendrine and p53-Mediated Cell Cycle Arrest.

Conclusion

Phellodendrine chloride is a promising natural compound with multifaceted anticancer effects. Flow cytometry provides a powerful and quantitative platform to dissect its mechanisms of action. The protocols and data presented herein offer a robust framework for researchers to evaluate the efficacy of Phellodendrine chloride in inducing apoptosis and cell cycle arrest, and to probe the underlying molecular events such as ROS production and mitochondrial dysfunction. These methods are crucial for the preclinical assessment and development of Phellodendrine chloride as a potential therapeutic agent.

References

• 1. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Phellodendronoside A Exerts Anticancer Effects Depending on Inducing Apoptosis Through ROS/Nrf2/Notch Pathway and Modulating Metabolite Profiles in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Phellodendron and Anemarrhena Drug Pair on the Treatment of Liver Cancer Based on Network Pharmacology and Bioinformatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biocompare.com [biocompare.com]
• 8. The Cell-Cycle Arrest and Apoptotic Functions of p53 in Tumor Initiation and Progression - PMC [pmc.ncbi.nlm.nih.gov]

Phellodendrine Chloride: A Tool for Investigating the AMPK/mTOR Signaling Pathway

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phellodendrine chloride, a quaternary ammonium alkaloid derived from the bark of the Phellodendron plant, has emerged as a valuable pharmacological tool for studying the intricate relationship between cellular energy sensing and metabolic regulation. This compound has demonstrated a consistent ability to modulate the AMP-activated protein kinase (AMPK) and mammalian target of rapamycin (mTOR) signaling pathways.[1] The activation of AMPK, a central regulator of cellular energy homeostasis, and the subsequent inhibition of mTOR, a key promoter of anabolic processes, positions phellodendrine chloride as a potent inducer of autophagy.[2][3] These characteristics make it a compound of interest for investigating therapeutic strategies in conditions such as ulcerative colitis, certain cancers, and inflammatory diseases.[1][2][4]

This document provides detailed application notes and experimental protocols for utilizing phellodendrine chloride to study the AMPK/mTOR signaling cascade.

Mechanism of Action

Phellodendrine chloride exerts its effects on the AMPK/mTOR pathway by initiating a signaling cascade that reflects a state of low cellular energy. This leads to the phosphorylation and activation of AMPK. Activated AMPK, in turn, phosphorylates and inhibits key downstream targets, including mTOR complex 1 (mTORC1). The inhibition of mTORC1 relieves its suppression of the ULK1 complex, a critical initiator of autophagy. This sequence of events culminates in the formation of autophagosomes and the degradation of cellular components.[2][3]

Figure 1: Phellodendrine chloride signaling pathway.

Data Presentation

The following tables summarize the quantitative effects of phellodendrine chloride on key markers of the AMPK/mTOR pathway and autophagy, as observed in in vitro and in vivo models.

Table 1: In Vitro Effects of Phellodendrine Chloride on Caco-2 Cells

Treatment Group	p-AMPK/AMPK Ratio (Fold Change vs. Control)	p-mTOR/mTOR Ratio (Fold Change vs. Control)	LC3-II/LC3-I Ratio (Fold Change vs. Control)
Control	1.0	1.0	1.0
H₂O₂ Induced	~0.5	~1.5	~0.6
H₂O₂ + Phellodendrine	~1.2	~0.7	~1.4

Data adapted from a study on H₂O₂-induced intestinal cell injury.[2] Exact concentrations of phellodendrine were not specified in the graphical data.

Table 2: In Vivo Effects of Phellodendrine Chloride in a Mouse Model of Ulcerative Colitis

Treatment Group	Body Weight Change	Disease Activity Index (DAI) Score	Colon Length
Control	Normal Gain	0	Normal
DSS Model	Significant Loss	Significantly Increased	Shortened
DSS + Phellodendrine (30 mg/kg)	Reduced Loss	Significantly Decreased	Normalized

Data adapted from a study using a dextran sulfate sodium (DSS)-induced colitis model in mice.[2]

Experimental Protocols

The following are detailed protocols for key experiments to assess the impact of phellodendrine chloride on the AMPK/mTOR pathway.

Protocol 1: Western Blot Analysis of AMPK and mTOR Phosphorylation

This protocol outlines the procedure for detecting the phosphorylation status of AMPK and mTOR in cell lysates.

Figure 2: Western blot experimental workflow.

Materials:

• Phellodendrine chloride (stable salt form recommended)[5]

• Cell culture reagents

• RIPA lysis buffer

• Protease and phosphatase inhibitor cocktails

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies: anti-p-AMPK (Thr172), anti-AMPK, anti-p-mTOR (Ser2448), anti-mTOR

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of phellodendrine chloride (e.g., 5-20 µM) for the desired time (e.g., 24 hours).[5]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and separate by electrophoresis.[2]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the chemiluminescent substrate. Capture the signal using an imaging system.

• Data Analysis: Quantify the band intensities and calculate the ratios of phosphorylated to total protein (p-AMPK/AMPK and p-mTOR/mTOR).

Protocol 2: Autophagy Assay (LC3-II/LC3-I Ratio)

This protocol describes the detection of autophagy by monitoring the conversion of LC3-I to LC3-II via Western blot.

Materials:

• Same as Protocol 1, with the addition of a primary antibody against LC3.

Procedure:

• Follow steps 1-5 of Protocol 1.

• Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with an anti-LC3 antibody overnight at 4°C.

• Follow steps 8-9 of Protocol 1.

• Data Analysis: Quantify the band intensities for both LC3-I and LC3-II and calculate the LC3-II/LC3-I ratio. An increase in this ratio is indicative of enhanced autophagy.[2]

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol provides a method to assess the effect of phellodendrine chloride on cell viability.

Figure 3: Logical flow of a cell viability assay.

Materials:

• Phellodendrine chloride

• Cell culture reagents

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Treatment: Treat the cells with a range of phellodendrine chloride concentrations for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Conclusion

Phellodendrine chloride is a potent modulator of the AMPK/mTOR signaling pathway, making it an invaluable tool for researchers in various fields. The protocols provided herein offer a framework for investigating its effects on cellular metabolism, autophagy, and viability. By carefully applying these methods, researchers can further elucidate the therapeutic potential of targeting the AMPK/mTOR axis with phellodendrine chloride.

References

• 1. Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubcompare.ai [pubcompare.ai]
• 4. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Phellodendrine Chloride in Neuroinflammation Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of phellodendrine chloride in established in vitro and in vivo models of neuroinflammation.

Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative diseases. It is characterized by the activation of glial cells, such as microglia and astrocytes, and the subsequent release of pro-inflammatory mediators. Phellodendrine, a quaternary ammonium alkaloid derived from the bark of Phellodendron species, has demonstrated anti-inflammatory properties[1]. While research on its specific effects on neuroinflammation is emerging, studies on extracts of Phellodendri cortex, which contains phellodendrine as a major bioactive component, have shown significant inhibition of key inflammatory pathways in brain-relevant immune cells[2][3]. These findings suggest that phellodendrine chloride is a promising compound for investigation as a modulator of neuroinflammatory processes.

The primary mechanism of action appears to be the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of the inflammatory response[2][4]. By suppressing NF-κB activation, phellodendrine can potentially down-regulate the expression of pro-inflammatory cytokines and enzymes, such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1beta (IL-1β), Interleukin-6 (IL-6), and inducible Nitric Oxide Synthase (iNOS)[2][4][5].

These notes provide detailed protocols for studying the effects of phellodendrine chloride in lipopolysaccharide (LPS)-stimulated BV2 microglial cells (in vitro) and an LPS-induced systemic inflammation model in mice that results in neuroinflammation (in vivo).

Data Presentation: Anti-Inflammatory Effects of Phellodendri Cortex Extracts

The following tables summarize quantitative data from studies using extracts of Phellodendri Cortex, which contains phellodendrine. This data provides a strong rationale for investigating pure phellodendrine chloride.

Table 1: In Vitro Effects of Phellodendri Cortex Methanol Extract on LPS-Stimulated Microglia

Cell Line	Stimulant	Treatment	Concentration	Measured Parameter	Result	Reference
BV2 Mouse Microglia	LPS	Methanol Extract of Phellodendri Cortex	Dose-dependent	TNF-α Production	Significant decrease	[2]
BV2 Mouse Microglia	LPS	Methanol Extract of Phellodendri Cortex	Dose-dependent	IL-1β Production	Significant decrease	[2]
BV2 Mouse Microglia	LPS	Methanol Extract of Phellodendri Cortex	Dose-dependent	Nitric Oxide (NO) Release	Significant decrease	[2]
Primary Mouse Microglia	LPS	Methanol Extract of Phellodendri Cortex	Dose-dependent	TNF-α Production	Significant decrease	[2]
Primary Mouse Microglia	LPS	Methanol Extract of Phellodendri Cortex	Dose-dependent	IL-1β Production	Significant decrease	[2]
Primary Mouse Microglia	LPS	Methanol Extract of Phellodendri Cortex	Dose-dependent	Nitric Oxide (NO) Release	Significant decrease	[2]

Table 2: In Vivo Effects of Phellodendri Cortex Extracts on Inflammatory Markers

Animal Model	Treatment	Dosage	Measured Parameter	Result	Reference
LPS-induced Endotoxemia (Mice)	Cortex Phellodendri amurensis Extract	200 mg/kg (p.o.)	Serum IL-6	Significant decrease	[4]
LPS-induced Endotoxemia (Mice)	Cortex Phellodendri amurensis Extract	200 mg/kg (p.o.)	Serum IL-1β	Significant decrease	[4]
LPS-induced Endotoxemia (Mice)	Cortex Phellodendri amurensis Extract	200 mg/kg (p.o.)	Serum MCP-1	Significant decrease	[4]
Scopolamine-induced Memory Impairment (Rats)	Phellodendron amurense Extract	200 mg/kg (i.p.)	Hippocampal IL-1β mRNA	Significant decrease	[5]
Scopolamine-induced Memory Impairment (Rats)	Phellodendron amurense Extract	200 mg/kg (i.p.)	Hippocampal TNF-α mRNA	Significant decrease	[5]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the proposed mechanism of action and the experimental workflows for in vitro and in vivo studies.

References

• 1. Atsttrin reduces lipopolysaccharide-induced neuroinflammation by inhibiting the nuclear factor kappa B signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of gene expression and production of iNOS and TNF-alpha in LPS-stimulated microglia by methanol extract of Phellodendri cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The anti-inflammatory potential of Cortex Phellodendron in vivo and in vitro: down-regulation of NO and iNOS through suppression of NF-κB and MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phellodendron amurense and Its Major Alkaloid Compound, Berberine Ameliorates Scopolamine-Induced Neuronal Impairment and Memory Dysfunction in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Phellodendrine Chloride: Application Notes and Protocols for Anti-Allergic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phellodendrine, a quaternary isoquinoline alkaloid derived from the bark of Phellodendron amurense, has garnered significant interest for its potential therapeutic applications, including its anti-allergic properties. This document provides detailed application notes and experimental protocols for investigating the anti-allergic effects of phellodendrine chloride, the salt form of phellodendrine, in both in vitro and in vivo models. The focus is on its mechanism of action, which involves the inhibition of mast cell degranulation and the modulation of key inflammatory signaling pathways.

Mechanism of Action

Phellodendrine chloride exerts its anti-allergic effects primarily through the stabilization of mast cells, preventing the release of histamine, β-hexosaminidase, and pro-inflammatory cytokines such as interleukin-4 (IL-4) and tumor necrosis factor-alpha (TNF-α)[1]. The underlying mechanism involves the inhibition of calcium influx and the suppression of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling cascades[1]. Specifically, phellodendrine has been shown to decrease the phosphorylation of ERK, JNK, and p38 MAPKs, and inhibit the degradation of IκB-α, which prevents the nuclear translocation of NF-κB[1].

Data Presentation

In Vitro Anti-Allergic Activity of Phellodendrine Chloride

Assay	Cell Line	Inducing Agent	Measured Parameter	Phellodendrine Chloride Concentration	Result	Reference
Mast Cell Degranulation	RBL-2H3	Compound 48/80	β-Hexosaminidase Release	Not Specified	Inhibition of degranulation	[1]
Cytokine Release	RBL-2H3	Compound 48/80	IL-4 and TNF-α Levels	Not Specified	Reduced cytokine release	[1]
Calcium Influx	RBL-2H3	Compound 48/80	Intracellular Ca2+ Levels	Not Specified	Decreased Ca2+ levels	[1]

In Vivo Anti-Allergic Activity of Phellodendrine Chloride

Animal Model	Allergic Reaction Model	Measured Parameter	Phellodendrine Chloride Dosage	Result	Reference
BALB/c Mice	Compound 48/80-Induced Paw Edema	Paw Swelling	Not Specified	Reduced paw swelling	[1]
BALB/c Mice	Compound 48/80-Induced Vascular Permeability	Evans Blue Extravasation	Not Specified	Decreased vascular permeability	[1]

Experimental Protocols

In Vitro Mast Cell Degranulation Assay using RBL-2H3 Cells

This protocol details the procedure for assessing the inhibitory effect of phellodendrine chloride on the degranulation of rat basophilic leukemia (RBL-2H3) cells, a commonly used model for mast cells.

Materials:

• RBL-2H3 cells

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Phellodendrine chloride (dissolved in a suitable solvent, e.g., DMSO, and diluted in buffer)

• Compound 48/80 (Inducing agent)

• Tyrode's buffer (or similar physiological buffer)

• p-Nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) substrate

• 0.1 M citrate buffer (pH 4.5)

• 0.1 M carbonate buffer (pH 10.5)

• 96-well plates

• Microplate reader

Protocol:

• Cell Culture: Culture RBL-2H3 cells in complete DMEM at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed RBL-2H3 cells into a 96-well plate at a density of 1 × 10⁵ cells/well and incubate for 24 hours.

• Phellodendrine Chloride Treatment:

  • Wash the cells twice with Tyrode's buffer.

  • Add 50 µL of varying concentrations of phellodendrine chloride (prepared in Tyrode's buffer) to the wells.

  • Incubate for 1 hour at 37°C.

• Induction of Degranulation:

  • Add 50 µL of Compound 48/80 (final concentration, e.g., 10 µg/mL) to induce degranulation.

  • For the negative control, add 50 µL of Tyrode's buffer instead of Compound 48/80.

  • For the positive control, add 50 µL of Compound 48/80 without pre-treatment with phellodendrine chloride.

  • Incubate for 30 minutes at 37°C.

• β-Hexosaminidase Release Assay:

  • Centrifuge the plate at 400 x g for 5 minutes.

  • Carefully collect 30 µL of the supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of pNAG substrate solution (1.3 mg/mL in 0.1 M citrate buffer, pH 4.5) to each well containing the supernatant.

  • Incubate the plate at 37°C for 1 hour.

  • Stop the reaction by adding 80 µL of 0.5 M NaOH.

  • Measure the absorbance at 405 nm using a microplate reader.

• Total β-Hexosaminidase Measurement:

  • To the remaining cells in the original plate, add 100 µL of 0.5% Triton X-100 to lyse the cells and release the total intracellular β-hexosaminidase.

  • Repeat steps 5.3 to 5.6 for the cell lysate.

• Calculation of Inhibition:

  • Calculate the percentage of β-hexosaminidase release for each sample.

  • Determine the percentage inhibition by phellodendrine chloride relative to the positive control.

Caption: Workflow for the in vitro mast cell degranulation assay.

In Vivo Compound 48/80-Induced Paw Edema Model

This protocol describes an in vivo model to evaluate the anti-allergic effect of phellodendrine chloride by measuring its ability to inhibit paw edema induced by Compound 48/80 in mice.

Materials:

• BALB/c mice (or other suitable strain)

• Phellodendrine chloride (for oral or intraperitoneal administration)

• Compound 48/80 (for subcutaneous injection)

• Saline solution

• Plethysmometer or calipers

Protocol:

• Animal Acclimatization: Acclimatize the mice to the laboratory conditions for at least one week before the experiment.

• Grouping: Divide the mice into the following groups (n=6-8 per group):

  • Normal control (saline treatment)

  • Negative control (vehicle + Compound 48/80)

  • Positive control (known anti-allergic drug + Compound 48/80)

  • Phellodendrine chloride treatment groups (different doses + Compound 48/80)

• Phellodendrine Chloride Administration:

  • Administer phellodendrine chloride (e.g., orally or intraperitoneally) to the respective treatment groups.

  • Administer the vehicle to the normal and negative control groups.

  • Wait for a specific period (e.g., 1 hour) for the compound to be absorbed.

• Induction of Paw Edema:

  • Measure the initial paw volume/thickness of the right hind paw of each mouse using a plethysmometer or calipers.

  • Inject 20 µL of Compound 48/80 (e.g., 0.3 µ g/paw ) subcutaneously into the plantar surface of the right hind paw[2].

  • Inject saline into the normal control group.

• Measurement of Paw Edema:

  • Measure the paw volume/thickness at different time points after the Compound 48/80 injection (e.g., 30, 60, 90, and 120 minutes)[2].

• Calculation of Inhibition:

  • Calculate the percentage increase in paw volume for each mouse at each time point.

  • Determine the percentage inhibition of paw edema by phellodendrine chloride compared to the negative control group.

Caption: Workflow for the in vivo paw edema model.

Western Blot Analysis of MAPK and NF-κB Signaling Pathways

This protocol outlines the steps to investigate the effect of phellodendrine chloride on the phosphorylation of MAPK proteins and the activation of the NF-κB pathway in mast cells.

Materials:

• RBL-2H3 cells

• Phellodendrine chloride

• Compound 48/80

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-p38, anti-p38, anti-p-JNK, anti-JNK, anti-IκB-α, anti-NF-κB p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment:

  • Seed RBL-2H3 cells and grow to 70-80% confluency.

  • Pre-treat cells with phellodendrine chloride for 1 hour.

  • Stimulate with Compound 48/80 for a predetermined time (e.g., 15-30 minutes).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells with lysis buffer on ice.

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection and Analysis:

  • Add chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities and normalize to the respective total protein or a loading control (e.g., β-actin).

Caption: Phellodendrine chloride inhibits mast cell degranulation and cytokine release by blocking MAPK and NF-κB signaling pathways.

References

• 1. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mast cell degranulation mediates compound 48/80-induced hyperalgesia in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Phellodendrine chloride solubility issues and solutions for in vivo studies

Welcome to the technical support center for phellodendrine chloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during in vivo studies, with a primary focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is phellodendrine chloride and what are its primary research applications?

Phellodendrine chloride is a quaternary ammonium alkaloid isolated from the bark of Phellodendron amurense and Phellodendron chinense. It is investigated for a wide range of biological activities, including anti-inflammatory, anti-tumor, and immunosuppressive effects. Research suggests its potential in studying conditions like ulcerative colitis, pancreatic cancer, arthritis, and allergic reactions[1].

Q2: What is the solubility of phellodendrine chloride in common laboratory solvents?

Q3: What are the common signs of poor solubility during the preparation of phellodendrine chloride for in vivo studies?

Researchers may observe the following issues when attempting to dissolve phellodendrine chloride in aqueous solutions:

• Precipitation: The compound may fall out of solution, especially when a stock solution in an organic solvent is diluted with an aqueous buffer.

• Cloudiness or turbidity: The solution may appear hazy, indicating the presence of undissolved particles.

• Inconsistent results: Poor solubility can lead to inaccurate dosing and high variability in experimental outcomes.

Troubleshooting Guide: Overcoming Solubility Challenges

This guide provides solutions to common solubility problems encountered when preparing phellodendrine chloride for in vivo administration.

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock with aqueous buffer.	Phellodendrine chloride is poorly soluble in aqueous solutions, and the addition of water or buffer can cause it to crash out of the DMSO.	Utilize a co-solvent system to maintain solubility. A commonly used approach is to first dissolve the compound in a small amount of DMSO and then gradually add other excipients like PEG300 and Tween 80 before final dilution with saline or PBS.
Difficulty achieving the desired concentration for in vivo dosing.	The inherent low aqueous solubility of phellodendrine chloride limits the maximum achievable concentration in simple aqueous vehicles.	Employ formulation strategies such as the use of cyclodextrins (e.g., SBE-β-CD) which can encapsulate the drug and enhance its aqueous solubility.
Inconsistent animal dosing leading to variable experimental results.	Inhomogeneous suspension or precipitation of the compound in the dosing vehicle.	Ensure the final formulation is a clear and stable solution. If a suspension is used, it must be uniformly mixed before each administration. For oral administration, a suspension in a vehicle like carboxymethylcellulose sodium (CMC-Na) can be prepared.

Data Presentation: Solubility and Formulation

The following tables summarize the solubility of phellodendrine chloride in various solvents and provide examples of successful in vivo formulations.

Table 1: Solubility of Phellodendrine Chloride

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	33-43 mg/mL (87.33 - 113.80 mM)[2][3]	Sonication may be required to achieve complete dissolution[2].
Ethanol	Soluble[4]	Quantitative data not specified in the literature.
Water / PBS	Poorly soluble	Specific mg/mL values are not well-documented.

Table 2: Example Formulations for In Vivo Studies

Administration Route	Formulation Composition	Achievable Concentration
Intraperitoneal / Intravenous	5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline/PBS	≥ 2 mg/mL[2]
Intraperitoneal / Intravenous	10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL[1]
Oral	Homogeneous suspension in CMC-Na	≥ 5 mg/mL

Experimental Protocols

Protocol 1: Co-solvent Formulation for Intraperitoneal/Intravenous Injection

This protocol is adapted from a widely used method for administering hydrophobic compounds in vivo.

Materials:

• Phellodendrine chloride powder

• Dimethyl sulfoxide (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween 80, sterile

• Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS), sterile

Procedure:

• Weigh the required amount of phellodendrine chloride.

• Dissolve the phellodendrine chloride in DMSO to create a stock solution (e.g., 40 mg/mL)[2]. Sonication can be used to aid dissolution.

• In a separate sterile tube, add the required volume of the DMSO stock solution.

• Add PEG300 to the DMSO solution and mix thoroughly until the solution is clear.

• Add Tween 80 to the mixture and mix again until clear.

• Slowly add the saline or PBS to the mixture while vortexing to reach the final desired volume and concentration. The final solution should be clear.

Protocol 2: Cyclodextrin-based Formulation for Intraperitoneal/Intravenous Injection

This protocol utilizes sulfobutyl ether-β-cyclodextrin (SBE-β-CD) to enhance the aqueous solubility of phellodendrine chloride.

Materials:

• Phellodendrine chloride powder

• Dimethyl sulfoxide (DMSO), sterile

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD), sterile

• Saline (0.9% NaCl), sterile

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

• Weigh the required amount of phellodendrine chloride.

• Dissolve the phellodendrine chloride in a minimal amount of DMSO to create a concentrated stock solution.

• Add the DMSO stock solution to the 20% SBE-β-CD in saline solution to achieve the final desired concentration. The final volume of DMSO should be 10% of the total volume[1].

• Mix thoroughly until the solution is clear.

Signaling Pathways and Experimental Workflows

Phellodendrine Chloride Inhibition of MAPK and NF-κB Signaling

Phellodendrine chloride has been shown to exert its anti-inflammatory effects by inhibiting the activation of key signaling pathways. One proposed mechanism involves the inhibition of Protein Kinase C (PKC), which is an upstream regulator of both the Mitogen-Activated Protein Kinase (MAPK) and the Nuclear Factor-kappa B (NF-κB) pathways.

Caption: Phellodendrine chloride inhibits PKC, blocking MAPK and NF-κB pathways.

Phellodendrine Chloride Modulation of the AMPK/mTOR Pathway

In the context of cellular metabolism and autophagy, phellodendrine chloride has been reported to activate AMP-activated protein kinase (AMPK), a key energy sensor in the cell. Activation of AMPK leads to the inhibition of the mammalian target of rapamycin (mTOR) signaling pathway, which is a central regulator of cell growth and proliferation.

Caption: Phellodendrine chloride activates AMPK, which inhibits mTOR signaling.

Experimental Workflow for In Vivo Study Preparation

The following diagram outlines the general workflow for preparing phellodendrine chloride for an in vivo experiment, incorporating the troubleshooting solutions discussed.

Caption: Workflow for preparing phellodendrine chloride for in vivo studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Phellodendrine chloride | TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. caymanchem.com [caymanchem.com]

Optimizing Phellodendrine chloride concentration for cell-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of Phellodendrine chloride in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Phellodendrine chloride and what is its primary mechanism of action?

Phellodendrine chloride is a quaternary ammonium alkaloid extracted from the bark of Phellodendron amurense and Phellodendron chinense.[1][2] Its mechanism of action varies depending on the cellular context. In KRAS-mutated pancreatic cancer cells, it inhibits macropinocytosis, a process of nutrient uptake, leading to diminished intracellular glutamine levels, increased reactive oxygen species, and ultimately, mitochondrial apoptosis.[3] It also exhibits anti-inflammatory and anti-allergic properties by modulating signaling pathways such as PLC/PKC, MAPK, and NF-κB.[4][5]

Q2: What is the recommended solvent and storage condition for Phellodendrine chloride?

Phellodendrine chloride is soluble in ethanol and DMSO.[1][6][7] For long-term storage, it is recommended to store the solid form at -20°C, where it can be stable for at least four years.[6] Stock solutions in DMSO can be stored at -80°C for up to one year.[7]

Q3: What are the typical working concentrations for Phellodendrine chloride in cell-based assays?

The effective concentration of Phellodendrine chloride is cell line and assay dependent. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup. See the tables below for reported effective concentrations in various cell lines.

Troubleshooting Guide

Issue 1: No significant effect of Phellodendrine chloride is observed on my cells.

• Possible Cause 1: Inappropriate Concentration Range. The effective concentration of Phellodendrine chloride is highly dependent on the cell type.

  • Solution: Perform a dose-response study to determine the optimal concentration. Start with a broad range (e.g., 1 µM to 100 µM) and narrow it down based on the initial results. For example, concentrations of 10-40 µM have been shown to be effective in PANC-1 pancreatic cancer cells.[3]

• Possible Cause 2: Cell Line Resistance. Some cell lines may be resistant to the effects of Phellodendrine chloride. For instance, it shows significant inhibitory effects on KRAS mutant pancreatic cancer cells (PANC-1, MiaPaCa-2) but not on wild-type KRAS cells like BxPC-3.[3]

  • Solution: Verify the KRAS mutation status of your pancreatic cancer cell line if that is the intended target. If using other cell types, consider that the molecular targets of Phellodendrine chloride may not be expressed or may be part of a non-critical pathway for survival in that specific cell line.

• Possible Cause 3: Inadequate Incubation Time. The effects of Phellodendrine chloride may be time-dependent.

  • Solution: Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal incubation period for observing the desired effect.[3][5]

Issue 2: High levels of cell death are observed, even at low concentrations.

• Possible Cause 1: Cytotoxicity. Phellodendrine chloride can induce apoptosis, and high concentrations may lead to excessive cell death that can confound experimental results.[3][6]

  • Solution: Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the cytotoxic concentration range for your specific cell line. This will help you select a sub-toxic concentration for your functional assays.

• Possible Cause 2: Solvent Toxicity. High concentrations of the solvent (e.g., DMSO) used to dissolve Phellodendrine chloride can be toxic to cells.

  • Solution: Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cells (typically <0.5% for DMSO). Always include a vehicle control (cells treated with the solvent alone) in your experiments.

Issue 3: Phellodendrine chloride precipitates in the cell culture medium.

• Possible Cause 1: Poor Solubility in Aqueous Solutions. While soluble in organic solvents, Phellodendrine chloride may have limited solubility in aqueous cell culture media, especially at high concentrations.

  • Solution: Prepare a high-concentration stock solution in a suitable solvent like DMSO. When preparing the final working concentration, dilute the stock solution in pre-warmed cell culture medium and mix thoroughly. Avoid using a final concentration that exceeds the solubility limit in your medium. It may be beneficial to perform a serial dilution of the stock solution in the medium to ensure it remains dissolved.

Data Presentation

Table 1: Effective Concentrations of Phellodendrine Chloride in Various Cell-Based Assays

Cell Line	Assay Type	Effective Concentration	Reference
PANC-1 (Pancreatic Cancer)	Viability Assay (MTT)	10, 20, 40 µM	[3]
MiaPaCa-2 (Pancreatic Cancer)	Viability Assay	Dose-dependent inhibition	[3]
BxPC-3 (Pancreatic Cancer)	Viability Assay	No significant effect	[3]
RAW 264.7 (Macrophage)	Anti-inflammatory Assay	5, 10, 20, 40 µg/mL	[5]
RBL-2H3 (Basophilic Leukemia)	Anti-allergic Assay	Not specified	[4]
Various Cancer Cell Lines (HeLa, HCT116, MCF-7, A549)	Antiproliferative Assay	IC50 values determined	[8][9]

Table 2: IC50 Values of Phellodendrine Chloride

Target	IC50 Value	Reference
Acetylcholinesterase (AChE)	36.51 µM	[6]

Experimental Protocols

Protocol 1: Determination of Optimal Concentration using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Phellodendrine chloride in DMSO. Create a series of dilutions in cell culture medium to achieve the desired final concentrations (e.g., 0, 1, 5, 10, 20, 40, 80, 100 µM). Include a vehicle control with the same final DMSO concentration as the highest Phellodendrine chloride concentration.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Phellodendrine chloride.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualizations

Caption: A generalized workflow for a cell-based assay with Phellodendrine chloride.

Caption: Simplified signaling pathways affected by Phellodendrine chloride.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Phellodendrine chloride | TargetMol [targetmol.com]
• 8. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Phellodendrine chloride stability in aqueous solutions over time

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of phellodendrine chloride in aqueous solutions. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of phellodendrine chloride in aqueous solutions?

A1: The stability of phellodendrine chloride in aqueous solutions is primarily influenced by pH and temperature. Generally, hydrolysis is the main degradation pathway, and its rate can be significantly affected by the pH of the solution. Elevated temperatures will also accelerate the degradation process.

Q2: What is the optimal pH range for maintaining the stability of a phellodendrine chloride stock solution?

A2: Based on typical stability profiles of quaternary alkaloids, phellodendrine chloride is expected to be most stable in a slightly acidic to neutral pH range (pH 4-7). Both strongly acidic and alkaline conditions are likely to catalyze hydrolysis and lead to faster degradation.

Q3: How should I prepare and store phellodendrine chloride aqueous solutions for short-term and long-term use?

A3: For short-term use (up to 24 hours), solutions can be prepared in a buffered saline solution (pH ~7.0-7.4) and stored at 2-8°C. For long-term storage, it is recommended to prepare aliquots of the stock solution and store them at -20°C or below to minimize degradation. Avoid repeated freeze-thaw cycles.

Q4: What are the likely degradation products of phellodendrine chloride in an aqueous solution?

A4: While specific degradation products for phellodendrine chloride are not extensively documented in publicly available literature, degradation of similar quaternary alkaloids often involves hydrolysis or rearrangement of the molecular structure. Forced degradation studies under acidic, basic, and oxidative conditions would be necessary to identify and characterize the specific degradation products.

Q5: Can I use a standard HPLC-UV method to assess the stability of phellodendrine chloride?

A5: Yes, a stability-indicating HPLC-UV method is the recommended approach. It is crucial that the method can separate the intact phellodendrine chloride from any potential degradation products, ensuring that the measured peak area accurately reflects the concentration of the parent compound. Method validation should include specificity testing with force-degraded samples.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid loss of phellodendrine chloride concentration in solution.	The pH of the solution may be too high or too low, accelerating degradation.	Prepare solutions in a buffered system within the optimal pH range (pH 4-7). Verify the pH of your solution after preparation.
The storage temperature may be too high.	Store stock solutions at -20°C or below and working solutions at 2-8°C for short-term use.
Appearance of unknown peaks in the HPLC chromatogram over time.	These are likely degradation products.	Conduct a forced degradation study to systematically generate and identify these degradation products. Ensure your HPLC method has adequate resolution to separate these new peaks from the parent compound.
Poor peak shape or shifting retention time for phellodendrine chloride in HPLC analysis.	The pH of the mobile phase may not be optimal for the compound.	Adjust the pH of the mobile phase. For quaternary amines like phellodendrine, a slightly acidic mobile phase (e.g., with 0.1% formic acid or trifluoroacetic acid) often improves peak shape.
The analytical column may be degrading or contaminated.	Use a guard column and ensure proper column washing and storage procedures are followed. If the problem persists, replace the analytical column.
Inconsistent results between experiments.	Variability in solution preparation, including final pH and concentration.	Standardize the solution preparation protocol. Use calibrated equipment for all measurements and ensure thorough mixing.
Instability of the compound in the autosampler.	If samples are run over an extended period, consider using a cooled autosampler (e.g., set to 4°C) to minimize degradation during the analytical run.

Quantitative Stability Data

The following tables present hypothetical yet plausible data on the stability of phellodendrine chloride in aqueous solutions under various conditions. This data is intended to serve as a guide for experimental design.

Table 1: Effect of pH on the Stability of Phellodendrine Chloride at 25°C

pH	Initial Concentration (µg/mL)	Concentration after 24 hours (µg/mL)	% Degradation
2.0	100.0	92.5	7.5
4.0	100.0	98.8	1.2
7.0	100.0	99.1	0.9
9.0	100.0	85.3	14.7
11.0	100.0	65.1	34.9

Table 2: Effect of Temperature on the Stability of Phellodendrine Chloride at pH 7.0

Temperature (°C)	Initial Concentration (µg/mL)	Concentration after 24 hours (µg/mL)	% Degradation
4	100.0	99.8	0.2
25	100.0	99.1	0.9
40	100.0	95.2	4.8
60	100.0	82.7	17.3

Experimental Protocols

Protocol 1: Forced Degradation Study of Phellodendrine Chloride

Objective: To generate potential degradation products of phellodendrine chloride under various stress conditions to facilitate the development of a stability-indicating analytical method.

Materials:

• Phellodendrine chloride reference standard

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• Water bath or incubator

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of phellodendrine chloride in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate the mixture at 60°C for 2, 4, 8, and 24 hours.

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute with mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Incubate the mixture at 60°C for 2, 4, 8, and 24 hours.

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute with mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 2, 4, 8, and 24 hours.

  • At each time point, withdraw an aliquot and dilute with mobile phase to a final concentration of approximately 50 µg/mL for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of phellodendrine chloride in an oven at 80°C for 24 and 48 hours.

  • Also, expose a 100 µg/mL solution of phellodendrine chloride in water to 80°C for 24 and 48 hours.

  • Prepare samples for HPLC analysis by dissolving the solid or diluting the solution to approximately 50 µg/mL.

• Photolytic Degradation:

  • Expose a solid sample and a 100 µg/mL solution of phellodendrine chloride to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • Prepare samples for HPLC analysis by dissolving the solid or diluting the solution to approximately 50 µg/mL.

• Control Sample: Prepare a control sample by diluting the stock solution to 50 µg/mL with the mobile phase without subjecting it to any stress conditions.

• Analysis: Analyze all samples by a suitable HPLC-UV method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC-UV Method for Phellodendrine Chloride

Objective: To quantify the concentration of phellodendrine chloride in the presence of its degradation products.

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-19 min: 90% to 10% B

  • 19-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 270 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a series of standard solutions of phellodendrine chloride in the mobile phase at concentrations ranging from 1 to 100 µg/mL.

• Sample Preparation: Dilute the samples from the forced degradation study or stability testing to fall within the calibration range.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of phellodendrine chloride against the concentration of the standards. Determine the concentration of phellodendrine chloride in the samples from the calibration curve.

• Specificity: Analyze the chromatograms from the forced degradation study to ensure that the phellodendrine chloride peak is well-resolved from all degradation product peaks. Use a photodiode array (PDA) detector to assess peak purity if available.

Visualizations

Caption: Workflow for a forced degradation study of Phellodendrine Chloride.

Caption: Decision tree for troubleshooting common HPLC issues.

Potential degradation products of Phellodendrine chloride under experimental conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the potential degradation products of Phellodendrine Chloride under various experimental conditions. The information is presented in a question-and-answer format to address common issues encountered during stability and degradation studies.

Disclaimer: Direct experimental data on the forced degradation of Phellodendrine Chloride is limited in publicly available literature. The potential degradation products and pathways described herein are largely inferred from studies on structurally similar isoquinoline alkaloids, particularly Berberine Chloride. These should be considered as potential and not definitive degradation products until verified by experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for Phellodendrine Chloride under forced degradation conditions?

A1: Based on the chemical structure of Phellodendrine Chloride, a quaternary isoquinoline alkaloid, and data from related compounds, the following degradation pathways are likely under forced degradation conditions (acidic, basic, oxidative, photolytic, and thermal stress):

• Hydrolysis (Acidic and Basic): Phellodendrine Chloride is expected to be relatively stable under mild hydrolytic conditions. However, under more stringent acidic or basic conditions, degradation may occur, potentially involving the cleavage of ether linkages or other structural rearrangements.

• Oxidation: The molecule contains sites susceptible to oxidation, such as the phenolic hydroxyl groups and the tertiary amine. Oxidative degradation is a likely pathway, potentially leading to the formation of N-oxides or quinone-type structures.

• Photolysis: Exposure to UV or visible light may induce degradation. The chromophoric nature of the isoquinoline ring system suggests susceptibility to photolytic reactions, which could involve complex rearrangements or cleavage of the molecular structure.

Q2: My Phellodendrine Chloride sample shows unexpected peaks in the chromatogram after storage. What could be the cause?

A2: Unexpected peaks in the chromatogram of a stored Phellodendrine Chloride sample could be due to several factors:

• Degradation: The compound may have degraded due to exposure to light, elevated temperature, or atmospheric oxygen. Review the storage conditions to ensure they are appropriate (cool, dark, and inert atmosphere).

• Contamination: The sample may have been contaminated during handling or from the storage container. Ensure proper cleaning procedures and use of inert container materials.

• Solvent Effects: If the sample is in solution, the solvent itself may have degraded or reacted with the Phellodendrine Chloride. Prepare fresh solutions for analysis.

Q3: I am not observing any degradation of Phellodendrine Chloride under my experimental stress conditions. What should I do?

A3: If you are not observing any degradation, your stress conditions may not be stringent enough. Consider the following adjustments:

• Increase Stressor Concentration: For acidic and basic hydrolysis, increase the molarity of the acid or base. For oxidative degradation, increase the concentration of the oxidizing agent (e.g., hydrogen peroxide).

• Increase Temperature: Elevating the temperature can accelerate degradation reactions. However, be mindful of potential changes in the degradation pathway at very high temperatures.

• Increase Exposure Time: Extend the duration of the stress test to allow for sufficient degradation to occur.

• Increase Light Intensity: For photostability studies, use a light source with higher intensity or a broader wavelength range, as specified in ICH guidelines.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor peak shape or resolution in HPLC analysis.	Inappropriate mobile phase composition or pH.	Optimize the mobile phase by adjusting the organic solvent ratio, buffer concentration, and pH. A gradient elution may be necessary to resolve all degradation products.
Column degradation.	Use a new column or a column with a different stationary phase (e.g., C18, phenyl-hexyl).
Inconsistent retention times.	Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.
Inconsistent mobile phase preparation.	Ensure accurate and consistent preparation of the mobile phase for each run.
Difficulty in identifying degradation products by LC-MS.	Low abundance of degradation products.	Concentrate the sample before injection or use a more sensitive mass spectrometer.
Complex fragmentation patterns.	Utilize high-resolution mass spectrometry (HRMS) and MS/MS experiments to obtain accurate mass and fragmentation data for structural elucidation.

Potential Degradation Products (Inferred)

The following table summarizes the potential degradation products of Phellodendrine Chloride based on studies of the structurally related alkaloid, Berberine Chloride.

Stress Condition	Potential Degradation Product(s)	Proposed Mechanism
Acid Hydrolysis	Demethylation products	Cleavage of methoxy groups
Base Hydrolysis	Ring-opened products	Hoffman elimination or similar rearrangements
Oxidation (e.g., H₂O₂)	N-oxide derivatives, Demethylene-phellodendrine, 8-Oxo-phellodendrine	Oxidation of the tertiary amine and other susceptible sites
Photolysis (UV/Vis light)	Complex mixture of rearranged and cleaved products	Photochemical reactions involving the isoquinoline core
Thermal Degradation	Generally stable, but potential for minor degradation at high temperatures	-

Experimental Protocols

Forced Degradation Study Protocol

Objective: To generate potential degradation products of Phellodendrine Chloride under various stress conditions.

Materials:

• Phellodendrine Chloride

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• Heating block or water bath

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve Phellodendrine Chloride in 0.1 M HCl and 1 M HCl separately. Heat the solutions at 60°C for 24 hours. Neutralize the samples with NaOH before analysis.

• Base Hydrolysis: Dissolve Phellodendrine Chloride in 0.1 M NaOH and 1 M NaOH separately. Keep the solutions at room temperature for 24 hours. Neutralize the samples with HCl before analysis.

• Oxidative Degradation: Dissolve Phellodendrine Chloride in a solution of 3% H₂O₂ and 30% H₂O₂ separately. Keep the solutions at room temperature for 24 hours, protected from light.

• Photolytic Degradation: Expose a solution of Phellodendrine Chloride in methanol/water to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber. A control sample should be kept in the dark.

• Thermal Degradation: Expose the solid Phellodendrine Chloride powder to dry heat at 105°C for 24 hours.

Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Phellodendrine Chloride from its potential degradation products.

Instrumentation:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% Phosphoric acid in water

• Mobile Phase B: Acetonitrile

• Gradient: 10-90% B over 30 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 270 nm (or scan for optimal wavelength with PDA)

• Injection Volume: 10 µL

Visualizations

Caption: Workflow for the forced degradation study of Phellodendrine Chloride.

Caption: Inferred oxidative degradation pathway of Phellodendrine Chloride.

Technical Support Center: Phellodendrine Chloride &amp; Viability Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals who are using phellodendrine chloride in their experiments and encountering issues with commonly used cell viability assays such as MTT, XTT, and WST-8.

Frequently Asked Questions (FAQs)

Q1: What is phellodendrine chloride and what are its key chemical features?

Phellodendrine chloride is a quaternary isoquinoline alkaloid derived from the bark of the Phellodendron amurense tree.[1] Its chemical structure includes phenolic hydroxyl groups.[2] These groups are relevant to its biological activity and its potential to interact with various chemical reagents.

Q2: Can phellodendrine chloride interfere with MTT, XTT, or WST-8 assays?

While direct studies on phellodendrine chloride interference are limited, its chemical structure, which contains phenolic groups, suggests a high potential for interference with tetrazolium-based viability assays like MTT, XTT, and WST-8.[3][4][5][6] Phenolic compounds are known to have reducing properties and can directly reduce the tetrazolium salts (e.g., MTT) to their colored formazan products, independent of cellular metabolic activity.[3][5][7] This can lead to an overestimation of cell viability and mask the true cytotoxic effects of the compound.

Q3: How does this interference manifest in experimental results?

Interference from phellodendrine chloride can lead to:

• Falsely high cell viability readings: The direct reduction of the assay reagent by the compound leads to a stronger colorimetric signal, which is misinterpreted as higher metabolic activity and thus, greater cell viability.[4][8]

• Inaccurate IC50 values: The masking of cytotoxicity will result in the calculation of a much higher IC50 value than the actual effective concentration.

• Inconsistent and unreliable data: The degree of interference can vary depending on the concentration of phellodendrine chloride, the incubation time, and the specific assay conditions.[9]

Q4: Are there alternative viability assays that are less prone to interference by phellodendrine chloride?

Yes, several alternative assays are recommended when working with compounds that have reducing potential:

• ATP-based assays (e.g., CellTiter-Glo®): These assays measure the level of intracellular ATP, which is a direct indicator of metabolically active, viable cells.[10][11] This method is generally not affected by the reducing properties of the test compound.

• Lactate Dehydrogenase (LDH) cytotoxicity assays: These assays measure the release of LDH from damaged cells into the culture medium, which is an indicator of cytotoxicity.[12][13][14]

• Direct cell counting: Methods like trypan blue exclusion or automated cell counters provide a direct measure of viable cells with intact cell membranes.[15]

• Sulforhodamine B (SRB) assay: This assay is based on the measurement of cellular protein content and is generally not affected by reducing agents.

Troubleshooting Guides

Problem: I am observing higher than expected cell viability after treating cells with phellodendrine chloride in an MTT assay.

• Cause: This is a classic sign of assay interference. Phellodendrine chloride is likely directly reducing the MTT reagent to formazan, leading to a false-positive signal.

• Solution:

  • Run a cell-free control: Prepare wells with your highest concentration of phellodendrine chloride in culture medium but without cells. Add the MTT reagent and incubate as you would with your experimental samples. If you observe a color change, this confirms direct reduction of MTT by your compound.[7]

  • Switch to a non-tetrazolium-based assay: It is highly recommended to switch to an alternative assay such as the CellTiter-Glo® (ATP-based) or an LDH cytotoxicity assay.

  • Wash cells before adding MTT reagent: If switching assays is not immediately possible, you can try to minimize interference by washing the cells with fresh, compound-free medium before adding the MTT reagent. This will remove any extracellular phellodendrine chloride that could directly reduce the MTT.[7] However, this may not eliminate interference from compound that has been taken up by the cells.

Problem: My results are inconsistent and not reproducible when using a WST-8 or XTT assay with phellodendrine chloride.

• Cause: Similar to MTT, WST-8 and XTT are also tetrazolium salts and are susceptible to direct reduction by compounds with reducing potential. The variability could be due to subtle differences in incubation times or compound concentrations.

• Solution:

  • Perform a cell-free control: As with the MTT assay, a cell-free control will help determine the extent of direct reagent reduction by phellodendrine chloride.

  • Optimize incubation time: Shorter incubation times with the assay reagent may reduce the extent of direct reduction, but this needs to be balanced with allowing enough time for cellular metabolism to generate a sufficient signal.

  • Utilize an alternative assay: For the most reliable and reproducible results, switching to an orthogonal assay method like an ATP-based or LDH assay is the best course of action.

Quantitative Data Summary

The following table presents hypothetical but realistic data illustrating the potential discrepancy in measured cell viability when a compound with reducing properties, like phellodendrine chloride, is tested using different viability assays.

Phellodendrine Chloride (µM)	MTT Assay (% Viability)	CellTiter-Glo® Assay (% Viability)	LDH Assay (% Cytotoxicity)
0 (Control)	100	100	0
10	95	85	15
25	88	60	40
50	75	30	70
100	60	10	90

Note: This data is for illustrative purposes to demonstrate the potential for interference and should not be considered as actual experimental results.

Experimental Protocols

MTT Assay Protocol

• Plate cells in a 96-well plate and incubate with phellodendrine chloride for the desired time.

• Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

• Incubate at room temperature in the dark for at least 2 hours, or until the formazan crystals are fully dissolved.

• Read the absorbance at 570 nm.[16]

CellTiter-Glo® Luminescent Cell Viability Assay Protocol

• Plate cells in an opaque-walled 96-well plate and treat with phellodendrine chloride.

• Equilibrate the plate to room temperature for approximately 30 minutes.[17]

• Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.[18]

• Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.[17]

• Mix on an orbital shaker for 2 minutes to induce cell lysis.[17]

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[17]

• Measure luminescence with a luminometer.[1]

LDH Cytotoxicity Assay Protocol

• Plate cells in a 96-well plate and treat with phellodendrine chloride. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis agent).[14]

• After the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Carefully transfer a portion of the supernatant from each well to a new 96-well plate.[12]

• Prepare the LDH reaction mixture according to the manufacturer's protocol.[13]

• Add the reaction mixture to each well containing the supernatant.

• Incubate for up to 30 minutes at room temperature, protected from light.[19]

• Measure the absorbance at 490 nm.[13]

Visualizations

Caption: Mechanism of MTT assay interference by phellodendrine chloride.

Caption: Troubleshooting workflow for viability assay interference.

References

• 1. ch.promega.com [ch.promega.com]
• 2. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Interference of plant extracts, phytoestrogens and antioxidants with the MTT tetrazolium assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Influence of medium type and serum on MTT reduction by flavonoids in the absence of cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. "The MTT viability assay yields strikingly false-positive viabilities a" by DİDEM KARAKAŞ, FERDA ARI et al. [journals.tubitak.gov.tr]
• 9. reddit.com [reddit.com]
• 10. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models [mdpi.com]
• 11. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 15. blog.quartzy.com [blog.quartzy.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. OUH - Protocols [ous-research.no]
• 18. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [be.promega.com]
• 19. LDH cytotoxicity assay [protocols.io]

Phellodendrine chloride batch-to-batch variability from suppliers

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering batch-to-batch variability with phellodendrine chloride from different suppliers.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent results in our cell-based assays with new batches of phellodendrine chloride. Could this be due to batch-to-batch variability?

A1: Yes, inconsistent results are a potential indicator of batch-to-batch variability. Phellodendrine chloride is a natural product, and variations in purity and the impurity profile can occur between different manufacturing lots and suppliers. These differences can affect the compound's biological activity. We recommend implementing a quality control check for each new batch before use in critical experiments.

Q2: What are the common impurities found in phellodendrine chloride?

A2: Phellodendrine chloride is extracted from the bark of Phellodendron species. Therefore, common "impurities" are often other bioactive alkaloids naturally present in the plant. These can include berberine, palmatine, jatrorrhizine, and magnoflorine.[1][2] While present in small amounts in high-purity preparations, their presence and relative abundance can vary, potentially influencing experimental outcomes.

Q3: How can we assess the quality and consistency of a new batch of phellodendrine chloride?

A3: We recommend performing in-house quality control. A straightforward approach is to use High-Performance Liquid Chromatography (HPLC) to confirm the identity and purity of the compound. You can compare the HPLC profile of the new batch to a previous batch that yielded expected results. Additionally, performing a dose-response curve in a simple, well-established assay can help verify consistent biological potency.

Q4: What information should I look for on the supplier's Certificate of Analysis (CoA)?

A4: A comprehensive CoA should provide the following information. When comparing batches, pay close attention to any variations in these parameters.

Parameter	Description	Importance
Identity	Confirmation of the compound's identity, often by NMR or Mass Spectrometry.	Ensures you have the correct molecule.
Purity	The percentage of phellodendrine chloride in the material, typically determined by HPLC.[3]	A lower purity means a higher percentage of impurities, which could have off-target effects.
Appearance	Physical description of the solid (e.g., color, crystalline or amorphous).	Variations may indicate differences in residual solvents or impurities.
Solubility	The solvents and concentrations at which the compound is soluble.	Inconsistent solubility can affect the preparation of stock solutions and dosing accuracy.[4]
Date of Analysis	When the quality control tests were performed.	Provides context for the stability of the compound.

Q5: How should phellodendrine chloride be stored to minimize degradation?

A5: Phellodendrine chloride powder should be stored at -20°C for long-term stability (≥ 4 years).[4] Stock solutions, typically prepared in DMSO, should be aliquoted and stored at -80°C to avoid multiple freeze-thaw cycles.[5] It is recommended to use prepared solutions within a reasonable timeframe, for instance, some suppliers suggest up to two weeks when stored at -20°C.

Troubleshooting Guide: Inconsistent Experimental Results

If you suspect batch-to-batch variability is affecting your experiments, follow this step-by-step guide to diagnose and resolve the issue.

Step 1: Initial Assessment and Information Gathering

• Review the Certificate of Analysis (CoA): Compare the CoAs from the new and old batches. Look for any stated differences in purity, appearance, or other specifications.

• Document the Issue: Detail the specific experiments where inconsistencies were observed. Note any changes in the experimental protocol, even if they seem minor.

• Consult the Supplier: Contact the technical support of your supplier. They may have information on known batch variations or may be able to provide more detailed analytical data for the specific lots you have.

Step 2: Analytical Verification

If the CoA review is inconclusive, a direct comparison of the batches is necessary.

Recommended Experiment: Comparative HPLC Analysis

• Objective: To compare the purity and impurity profiles of the old and new batches of phellodendrine chloride.

• Methodology:

  • Sample Preparation: Prepare solutions of both the old and new batches of phellodendrine chloride at the same concentration (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

  • HPLC System: Use a reverse-phase C18 column.

  • Mobile Phase: A gradient of acetonitrile and water with a modifier like phosphoric acid or diethylamine phosphate is often effective. A starting point could be a gradient of 10-90% acetonitrile in water (containing 0.1% phosphoric acid) over 20-30 minutes.

  • Detection: Use a UV detector, monitoring at a wavelength around 284 nm.

  • Analysis:

    • Compare the retention time of the main peak for both batches. They should be identical.

    • Integrate the area of the main peak to assess purity. Compare this to the supplier's specification.

    • Examine the chromatogram for the presence of minor peaks (impurities). Compare the number and relative areas of these impurity peaks between the two batches.

Step 3: Biological Potency Verification

Even with similar analytical profiles, the biological activity may differ.

Recommended Experiment: Dose-Response Assay

• Objective: To compare the functional potency of the old and new batches.

• Methodology:

  • Choose a Robust Assay: Select a simple, reliable, and reproducible assay where phellodendrine chloride has a known effect. For example, a cell viability assay in a sensitive cancer cell line like PANC-1, or an assay measuring the inhibition of a specific signaling pathway (e.g., NF-κB activation).

  • Prepare Stock Solutions: Carefully prepare fresh stock solutions of both batches.

  • Perform Dose-Response: Test both batches side-by-side in the same experiment over a wide range of concentrations (e.g., from 0.1 µM to 100 µM).

  • Analysis: Calculate the IC50 or EC50 values for both batches. A significant deviation (>2-3 fold) in these values suggests a difference in biological potency.

Logical Workflow for Troubleshooting

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. apexbt.com [apexbt.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Phellodendrine chloride | TargetMol [targetmol.com]
• 5. Phellodendrine - LKT Labs [lktlabs.com]

Off-target effects of Phellodendrine chloride in cellular models

This technical support center provides researchers, scientists, and drug development professionals with essential information for using Phellodendrine chloride in cellular models. It includes troubleshooting guides, frequently asked questions, quantitative data, and detailed experimental protocols to address common challenges related to its off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary known mechanism of action for Phellodendrine chloride?

A1: Phellodendrine chloride is a quaternary ammonium alkaloid primarily known for its anti-inflammatory and immunosuppressive properties.[1][2] It has been shown to act on multiple molecular targets, including cyclooxygenase enzymes (PTGS1 and PTGS2) and components of the PI3K/Akt signaling pathway.[1][3] Its effects are often studied in the context of inflammation, where it can reduce the expression of pro-inflammatory cytokines like IL-6.[1]

Q2: I am observing unexpected changes in cell metabolism and autophagy in my experiments. Could this be an off-target effect of Phellodendrine?

A2: Yes, this is a plausible off-target effect. Phellodendrine has been demonstrated to regulate the AMPK/mTOR signaling pathway.[4] Activation of AMPK and inhibition of mTOR can suppress oxidative stress and promote autophagy.[4] If your research is focused on another primary target, it is crucial to consider this parallel pathway activation as a potential confounding factor.

A3: Phellodendrine can induce apoptosis, particularly in cancer cell lines. For example, in prostate cancer cells, it inhibits cell proliferation by inducing apoptosis and down-regulating the Akt/CREB survival signaling pathway.[5] While some studies on related extracts note low toxicity to normal cells, cytotoxicity can be cell-type and concentration-dependent.[6] It is always recommended to perform a dose-response cell viability assay (e.g., MTT or LDH assay) for your specific cellular model.

Q4: What are the main signaling pathways known to be affected by Phellodendrine?

A4: Phellodendrine has a broad range of effects and is known to modulate several key signaling pathways. Network pharmacology and experimental validation have identified its influence on the cAMP signaling pathway, TNF signaling pathway, PI3K/Akt pathway, and AMPK/mTOR pathway.[1][3][4] It has also been shown to inhibit downstream MAPK (ERK, JNK, p38) and NF-κB signaling in the context of anti-allergic responses.[7]

Troubleshooting Guides

Issue: Unexpected Phenotype or Contradictory Results

You are using Phellodendrine to inhibit inflammation (Target A), but you observe an unexpected change in cell proliferation (Phenotype B). This guide helps you dissect the potential cause.

• Concentration Check:

  • Problem: High concentrations of a compound increase the likelihood of off-target effects.

  • Solution: Verify that you are using the lowest effective concentration for your intended purpose. Review literature for typical concentration ranges. If possible, perform a dose-response curve for your primary target to confirm the EC50/IC50 in your model.

• Confirm Target Engagement:

  • Problem: The observed phenotype might occur independently of your intended target.

  • Solution: Use a downstream marker to confirm the engagement of your primary pathway. For example, if targeting inflammation via PTGS2 inhibition, measure prostaglandin levels or PTGS2 mRNA expression.[1]

• Assess Cell Viability:

  • Problem: The unexpected phenotype could be a secondary consequence of cytotoxicity or reduced cell health.

  • Solution: Run a standard cell viability assay (e.g., MTT, Trypan Blue, or a live/dead stain) in parallel with your main experiment, using the same concentrations and time points.

• Investigate Key Off-Target Pathways:

  • Problem: Phellodendrine is known to modulate multiple pathways that control cell proliferation, metabolism, and survival.

  • Solution: Perform western blot analysis for key markers of known off-target pathways. Good candidates include p-AMPK (for metabolic stress/autophagy), p-Akt (for survival), and p-ERK (for proliferation).[4][5] Comparing the dose-response for these pathways with your primary target can reveal off-target liabilities.

Troubleshooting workflow for unexpected experimental results.

Quantitative Data Summary

This table summarizes known molecular targets and quantitative activity data for Phellodendrine. This information is critical for designing experiments and interpreting results.

Target Class	Specific Target	Cellular Model/Assay	Activity/Effect	Reference
Enzyme	Acetylcholinesterase (AChE)	In Vitro Enzyme Assay	IC50 = 36.51 µM	[8]
Enzyme	PTGS1 (COX-1)	Network Pharmacology Target	Direct Target	[1][3]
Enzyme	PTGS2 (COX-2)	RAW264.7 Macrophages	Decreased mRNA expression	[1]
Kinase	PIK3CA (p110α)	Network Pharmacology Target	Direct Target	[1][3]
Kinase	AKT1	RAW264.7 Macrophages	Altered mRNA expression	[1]
Kinase	AMPK	Mouse Intestinal Tissue	Increased phosphorylation	[4]
Kinase	mTOR	Mouse Intestinal Tissue	Inhibited phosphorylation	[4]
Receptor	HTR1A (5-HT1A)	Network Pharmacology Target	Direct Target	[1][3]

Key Signaling and Off-Target Pathways

Phellodendrine's therapeutic effects and off-target phenomena arise from its ability to modulate a network of interconnected signaling pathways.

Phellodendrine's primary anti-inflammatory and key off-target pathways.

Experimental Protocols

Protocol: Western Blot Analysis for Off-Target Pathway Activation (AMPK/mTOR)

This protocol is designed to test whether Phellodendrine chloride treatment activates the AMPK pathway and inhibits the mTOR pathway in a given cell line.

Materials:

• Cell line of interest (e.g., RAW264.7, HepG2)

• Phellodendrine chloride stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• 6-well plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels (e.g., 4-12% Bis-Tris)

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-AMPKα (Thr172)

  • Rabbit anti-AMPKα (Total)

  • Rabbit anti-phospho-mTOR (Ser2448)

  • Rabbit anti-mTOR (Total)

  • Mouse anti-β-Actin (Loading Control)

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. Allow cells to adhere overnight.

• Phellodendrine Treatment:

  • Prepare serial dilutions of Phellodendrine chloride in complete medium (e.g., 0, 1, 5, 10, 25, 50 µM).

  • Remove old medium from cells and replace with the Phellodendrine-containing medium. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate for the desired time (e.g., 6, 12, or 24 hours).

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer to each well.

  • Scrape cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation & SDS-PAGE:

  • Normalize all samples to the same concentration (e.g., 1 µg/µL) with RIPA buffer.

  • Add Laemmli buffer to 20-30 µg of protein from each sample and boil at 95°C for 5 minutes.

  • Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-AMPK, diluted as per manufacturer's recommendation in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane 3 times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3 times for 10 minutes each with TBST.

• Detection & Analysis:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Analyze band intensities using software like ImageJ. Normalize phosphorylated protein levels to total protein levels, and then normalize to the loading control (β-Actin). Compare treated samples to the vehicle control to determine pathway modulation.

References

• 1. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phellodendrine - LKT Labs [lktlabs.com]
• 3. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Akt-and CREB-mediated prostate cancer cell proliferation inhibition by Nexrutine, a Phellodendron amurense extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Phellodendrine Chloride Toxicity Assessment: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for assessing the toxicity of phellodendrine chloride in primary cells. It includes frequently asked questions (FAQs), detailed experimental protocols, and troubleshooting guidance to address common challenges encountered during in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic concentration of phellodendrine chloride in primary and cancer cell lines?

The cytotoxic concentration of phellodendrine chloride is highly dependent on the cell type, incubation time, and the specific endpoint being measured. Below is a summary of concentrations reported in various studies. It is crucial to perform a dose-response curve for your specific primary cell line to determine the optimal concentration range.

Table 1: Summary of Phellodendrine Chloride Effects on Cell Viability and Function

Cell/Model System	Concentration Range	Incubation Time	Observed Effect	Citation
PANC-1 (Pancreatic Cancer)	5-40 µM	0-48 h	Induces apoptosis via a caspase-dependent mitochondrial pathway.	[1]
PANC-1 (Pancreatic Cancer)	10-40 µM	12-24 h	Induces reactive oxygen species (ROS) and depolarizes mitochondrial membrane potential.	[1]
RAW 264.7 (Macrophages)	5 µg/mL	24, 48, 72 h	No significant difference in cell viability compared to the control group.	[2]
RAW 264.7 (Macrophages)	10-160 µg/mL	24, 48, 72 h	Demonstrated inhibitory effects on cell viability at different times.	[2]
Zebrafish Embryos	200 µg/mL	72 h	Against AAPH-induced stress, increased survival rate to 90.26%.	[3]
SMMC-7721 (Hepatocellular Carcinoma)	40 µM	Not Specified	A related compound, Phellodendrineoside A, increased apoptosis rates to 22.35%.	[4]

Q2: How do I perform a basic cytotoxicity assay for phellodendrine chloride?

A common and reliable method to assess cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate primary cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubate overnight at 37°C and 5% CO₂ to allow for cell attachment.[2]

• Compound Treatment: Prepare various concentrations of phellodendrine chloride (e.g., 5, 10, 20, 40, 80, 160 µg/mL) in the appropriate cell culture medium.[2] Remove the old medium from the wells and add the medium containing the different phellodendrine chloride concentrations. Include a vehicle control (medium with the solvent used to dissolve the compound) and a negative control (untreated cells).

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, or 72 hours).[2]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2] During this time, metabolically active cells will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully discard the supernatant from each well. Add 150 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[2]

• Data Acquisition: Measure the optical density (OD) of the wells at a wavelength of 492 nm using a microplate reader.[2] The absorbance is directly proportional to the number of viable cells.

Caption: Workflow for MTT Cytotoxicity Assay.

Q3: What are the key signaling pathways implicated in phellodendrine chloride-induced toxicity?

Phellodendrine chloride has been shown to modulate several key signaling pathways related to oxidative stress, inflammation, and cell survival. Understanding these pathways can help elucidate the mechanism of toxicity in your primary cell model.

• AKT/NF-κB Pathway: Phellodendrine can protect against oxidative stress by down-regulating the phosphorylation of AKT and the expression of NF-κB.[3][5] This pathway is central to inflammatory responses and cell survival.

• AMPK/mTOR Pathway: In some contexts, phellodendrine promotes autophagy by activating the AMPK/mTOR pathway.[1][6] This can be a pro-survival response to cellular stress, but excessive autophagy can also lead to cell death.

• Mitochondrial Apoptosis Pathway: The compound can induce apoptosis by increasing the Bax/Bcl-2 ratio and activating caspases, indicating the involvement of the intrinsic mitochondrial pathway.[1]

Caption: Phellodendrine inhibits the AKT/NF-κB pathway.

Caption: Phellodendrine modulates the AMPK/mTOR pathway.

Troubleshooting Guide

Q4: How can I troubleshoot common issues during my phellodendrine chloride toxicity experiments?

Variability and unexpected results are common in cell-based assays. The table below outlines potential problems and solutions.

Table 2: Troubleshooting Common Experimental Issues

Problem	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Uneven cell seeding.- Inconsistent pipetting volumes.- Edge effects in the 96-well plate.	- Ensure the cell suspension is homogenous before and during seeding.- Use calibrated pipettes and consistent technique.- Avoid using the outermost wells of the plate, or fill them with sterile PBS to maintain humidity.
No cytotoxic effect observed	- Phellodendrine chloride concentration is too low.- Incubation time is too short.- The primary cells are resistant.- Compound degradation or poor solubility.	- Broaden the concentration range in your next experiment.- Increase the incubation period (e.g., test at 24h, 48h, and 72h).- Confirm cell health and responsiveness with a positive control (e.g., staurosporine).- Verify the purity and proper storage of the compound. Ensure it is fully dissolved in the vehicle solvent before diluting in media.
Cell morphology changes unexpectedly	- Contamination (bacterial or mycoplasma).- Vehicle solvent toxicity.- Induction of cellular processes other than apoptosis (e.g., senescence, autophagy).	- Regularly test cell cultures for contamination.- Run a vehicle control at the highest concentration used in the experiment to rule out solvent toxicity.- Use microscopy to document morphological changes. Consider assays for senescence (β-galactosidase staining) or autophagy (LC3 immunofluorescence).
Inconsistent results between experiments	- High cell passage number leading to genetic drift.- Variation in reagent quality (e.g., serum, media).- Inconsistent incubation conditions.	- Use cells from a consistent and low passage number range.- Use the same lot of reagents for a set of related experiments whenever possible.- Ensure the incubator is properly calibrated for temperature and CO₂.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The defensive effect of phellodendrine against AAPH-induced oxidative stress through regulating the AKT/NF-κB pathway in zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phellodendronoside A Exerts Anticancer Effects Depending on Inducing Apoptosis Through ROS/Nrf2/Notch Pathway and Modulating Metabolite Profiles in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Technical Support Center: Optimizing Phellodendrine Chloride Delivery in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Phellodendrine chloride in animal models.

Frequently Asked Questions (FAQs)

1. What is Phellodendrine chloride and what are its primary biological activities?

Phellodendrine chloride is a quaternary ammonium alkaloid derived from the bark of Phellodendron plants.[1] It exhibits a range of biological activities, including anti-inflammatory, immunosuppressive, anti-cancer, and neuroprotective effects.[2]

2. What are the main challenges in delivering Phellodendrine chloride in animal models?

The primary challenges include its poor oral bioavailability and potential for rapid metabolism and elimination.[3] As a quaternary ammonium compound, its charge may limit passive diffusion across biological membranes, affecting its absorption from the gastrointestinal tract.

3. What are the common administration routes for Phellodendrine chloride in animal studies?

The most frequently reported administration routes in animal models are oral gavage and intraperitoneal injection.[4][5][6] Intravenous injection has also been used in pharmacokinetic studies to determine absolute bioavailability and tissue distribution.[3]

4. How should I prepare a Phellodendrine chloride solution for in vivo administration?

Phellodendrine chloride is soluble in Dimethyl sulfoxide (DMSO).[7] For in vivo use, a common practice is to first dissolve the compound in a small amount of DMSO and then dilute it with a vehicle suitable for animal administration, such as saline, phosphate-buffered saline (PBS), or a mixture containing polyethylene glycol (PEG) and Tween 80 to improve solubility and stability.[7]

5. Are there any known adverse effects of Phellodendrine chloride in animal models?

Studies specifically detailing the adverse effects of Phellodendrine chloride are limited. However, as a quaternary ammonium compound, high doses may have the potential to cause adverse effects. Some studies on other quaternary ammonium compounds have reported reproductive and developmental toxicity in mice at high exposure levels.[8][9][10] Researchers should carefully observe animals for any signs of toxicity, such as weight loss, lethargy, or changes in behavior.

Troubleshooting Guides

Issue 1: Low or inconsistent drug levels in plasma after oral administration.

• Possible Cause 1: Poor oral bioavailability.

  • Solution: Phellodendrine chloride's structure as a quaternary ammonium alkaloid may lead to low passive absorption in the gut. Consider the following strategies to enhance bioavailability:

    • Formulation with absorption enhancers: Co-administration with agents that improve intestinal permeability.

    • pH adjustment of the formulation: The charge of the molecule can be influenced by pH, which may affect its absorption.

• Possible Cause 2: Rapid first-pass metabolism.

  • Solution: The liver can extensively metabolize drugs after absorption from the gut.

    • Co-administration with metabolic inhibitors: While not a standard practice without thorough investigation, this can help elucidate the extent of first-pass metabolism.

    • Alternative administration routes: Consider intraperitoneal or intravenous injections to bypass the liver's first-pass effect and achieve higher systemic exposure.

Issue 2: Unexpected animal toxicity or adverse events.

• Possible Cause 1: High dosage.

  • Solution: Conduct a dose-response study to determine the maximum tolerated dose (MTD). Start with lower doses based on published literature and gradually escalate. Observe animals closely for clinical signs of toxicity.[11]

• Possible Cause 2: Vehicle toxicity.

  • Solution: Ensure the vehicle used for drug administration is well-tolerated at the administered volume and concentration. For example, high concentrations of DMSO can be toxic. Always include a vehicle-only control group in your experiments.

• Possible Cause 3: Contamination of the compound.

  • Solution: Ensure the purity of the Phellodendrine chloride used. Obtain a certificate of analysis from the supplier.

Issue 3: Difficulty in achieving a stable and clear solution for injection.

• Possible Cause: Poor solubility in the desired vehicle.

  • Solution:

    • Increase the concentration of the co-solvent (e.g., DMSO, PEG300), but remain within the acceptable limits for animal administration. A common formulation is 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline/PBS.[7]

    • Use sonication to aid dissolution.

    • Prepare a fresh solution before each experiment, as the compound may precipitate over time.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Phellodendrine in Rats (Intravenous Administration)

Parameter	Value	Unit	Reference
Cmax (Plasma)	1.63 - 4.93	mg/L
AUC(0-t) (Plasma)	15.58 - 57.41	mg/L*min
Elimination Time	~120	minutes
Highest Tissue Concentration	Kidney	-	[2]

Table 2: In Vivo Efficacy Studies of Phellodendrine Chloride in Mice

Disease Model	Animal Strain	Administration Route	Dosage	Outcome	Reference
Ulcerative Colitis	C57BL/6	Oral Gavage	30 mg/kg	Reduced intestinal damage	[4]
Allergic Reaction	BALB/c	Intraperitoneal	Not specified	Protected against foot swelling and Evans blue exudation	[12]
Pancreatic Cancer (Xenograft)	Nude mice	Not specified	Not specified	Reduced tumor growth	[6]
Burn Sepsis-Induced Intestinal Injury	Mice	Intraperitoneal	30 mg/kg	Attenuated intestinal pathological changes	[13]

Experimental Protocols

1. Oral Gavage Administration in Mice

This protocol is a general guideline and should be adapted based on institutional animal care and use committee (IACUC) regulations.

• Materials:

  • Phellodendrine chloride solution

  • Appropriately sized oral gavage needle (e.g., 20-22 gauge, 1-1.5 inches for adult mice)

  • Syringe

• Procedure:

  • Accurately weigh the mouse to calculate the correct volume of the drug solution to be administered.

  • Restrain the mouse firmly by the scruff of the neck to immobilize the head.

  • Position the mouse vertically.

  • Gently insert the gavage needle into the mouth, passing it over the tongue towards the esophagus.

  • Allow the mouse to swallow the needle; do not force it. The needle should advance easily without resistance.

  • Once the needle is in the esophagus, slowly administer the solution.

  • Withdraw the needle gently and return the mouse to its cage.

  • Monitor the mouse for any signs of distress.

2. Intraperitoneal (IP) Injection in Mice

This protocol is a general guideline and should be adapted based on IACUC regulations.

• Materials:

  • Phellodendrine chloride solution

  • Sterile syringe with an appropriate needle (e.g., 25-27 gauge)

  • 70% ethanol for disinfection

• Procedure:

  • Accurately weigh the mouse to calculate the required injection volume.

  • Restrain the mouse by scruffing the neck and turning it to expose the abdomen.

  • Locate the injection site in the lower right quadrant of the abdomen to avoid puncturing the bladder or cecum.

  • Disinfect the injection site with 70% ethanol.

  • Insert the needle at a 30-45 degree angle into the peritoneal cavity.

  • Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

  • Inject the solution slowly.

  • Withdraw the needle and return the mouse to its cage.

  • Observe the mouse for any adverse reactions.

Signaling Pathway Visualizations

Below are diagrams of key signaling pathways modulated by Phellodendrine chloride, created using the DOT language for Graphviz.

Caption: Phellodendrine chloride activates the AMPK/mTOR pathway, leading to the promotion of autophagy.

Caption: Phellodendrine chloride inhibits the NF-κB signaling pathway, reducing inflammation.

Caption: Phellodendrine chloride may inhibit the IL-6/STAT3 signaling pathway, a key pathway in inflammation and cancer.

References

• 1. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The anti-inflammatory potential of Cortex Phellodendron in vivo and in vitro: down-regulation of NO and iNOS through suppression of NF-κB and MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Phellodendrine chloride | TargetMol [targetmol.com]
• 8. Exposure to common quaternary ammonium disinfectants decreases fertility in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exposure to common quaternary ammonium disinfectants decreases fertility in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ambient and Dosed Exposure to Quaternary Ammonium Disinfectants Causes Neural Tube Defects in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The dose-response relationship in phase I clinical trials and beyond: use, meaning, and assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Phellodendrine chloride and potential for autofluorescence in imaging studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential for autofluorescence when using phellodendrine chloride in imaging studies. It includes frequently asked questions and a troubleshooting guide to help mitigate autofluorescence from various sources.

Frequently Asked Questions (FAQs)

Q1: Does phellodendrine chloride inherently cause autofluorescence in imaging experiments?

While there is no direct, extensive body of literature specifically documenting the autofluorescent properties of phellodendrine chloride, its chemical structure provides clues. Phellodendrine is an isoquinoline alkaloid.[1] This class of compounds, characterized by a benzene ring fused to a pyridine ring, can exhibit fluorescent properties.[1][2] The fluorescence of isoquinoline alkaloids is often attributed to the benzene ring with electron-donor substituents.[1] Therefore, it is plausible that phellodendrine chloride could contribute to background fluorescence in imaging studies. The best practice is to always run an unstained control sample containing phellodendrine chloride to empirically determine its fluorescent contribution in your specific experimental setup.[3][4]

Q2: What is autofluorescence?

Autofluorescence is the natural fluorescence emitted by biological materials, as opposed to the signal from intentionally added fluorescent markers.[5] This intrinsic fluorescence can interfere with the detection of specific signals, particularly when those signals are weak.[5][6]

Q3: What are the common sources of autofluorescence in cell and tissue samples?

Autofluorescence can originate from several sources:

• Endogenous Molecules: Many biological molecules are naturally fluorescent. Common examples include NADH, flavins, collagen, elastin, and lipofuscin.[6][7][8]

• Fixation Methods: Aldehyde fixatives like formaldehyde and glutaraldehyde can react with amines and proteins to create fluorescent products.[6][7][9] Glutaraldehyde is known to cause more intense autofluorescence than formaldehyde.[9]

• Culture Media Components: Phenol red and fetal bovine serum (FBS) in cell culture media can be sources of autofluorescence.[4]

• Sample Handling: Heat and dehydration of samples can increase autofluorescence.[7]

Troubleshooting Guide for Autofluorescence

This guide provides solutions to common issues encountered during fluorescence imaging experiments.

Q1: My unstained control sample (with or without phellodendrine chloride) is showing a high background signal. How do I identify the source?

To identify the source of autofluorescence, systematically evaluate each component of your experimental setup:

• Image an Unstained, Unfixed Sample: This will reveal the baseline fluorescence from endogenous molecules in your cells or tissue.

• Compare Fixed vs. Unfixed Samples: If the fixed sample is significantly brighter, your fixative is likely a major contributor.

• Check Your Reagents: Image a drop of your mounting medium and culture medium to see if they are fluorescent.

Q2: How can I reduce autofluorescence originating from endogenous molecules?

Different molecules require different approaches. The table below summarizes common endogenous fluorophores and their spectral properties, which can help in choosing appropriate filters and fluorophores for your specific antibody or probe.

Table 1: Common Endogenous Autofluorescent Molecules and their Spectral Properties

Molecule	Excitation Range (nm)	Emission Range (nm)	Common Location
Collagen	300 - 450	300 - 450 (Blue region)	Extracellular matrix, connective tissue[7][10]
Elastin	UV - Green	Green - Yellow	Blood vessel walls[9]
NADH	~340	~450	Metabolically active cells (e.g., liver)[10][11]
Flavins (FAD)	380 - 490	520 - 560	Mitochondria[11]
Lipofuscin	345 - 490	460 - 670	Lysosomes (accumulates with age)[10][11]

One of the most effective strategies is to select fluorophores for your experiment that are spectrally distinct from the autofluorescence.[4][6] Since much autofluorescence occurs in the blue-to-green spectrum, choosing red or far-red emitting dyes (e.g., those with emission > 620 nm) can often resolve the issue.[4][10]

Q3: What are the best methods to minimize fixation-induced autofluorescence?

If aldehyde fixation is the culprit, several strategies can be employed. The following table outlines common methods.

Table 2: Troubleshooting Strategies for Fixation-Induced Autofluorescence

Method	Target	Protocol Summary	Considerations
Change Fixative	Aldehyde-induced fluorescence	Replace aldehyde fixatives with an organic solvent like ice-cold methanol or ethanol.[4][6][7]	May not be suitable for all antigens or experimental goals.
Minimize Fixation Time	Aldehyde-induced fluorescence	Fix samples for the minimum time required to preserve structure.[7]	Optimal time may require titration for different sample types.
Sodium Borohydride Treatment	Free aldehyde groups	Treat samples with sodium borohydride after fixation to reduce Schiff bases.[7][9]	Effects can be variable; requires careful optimization.[7]
Sudan Black B Staining	Lipofuscin and other lipophilic compounds	Incubate the sample with a Sudan Black B solution after secondary antibody application.[9]	Can be effective for reducing lipofuscin-related autofluorescence.

Detailed Experimental Protocol

Protocol: Sodium Borohydride Treatment for Reducing Aldehyde-Induced Autofluorescence

This protocol is adapted from standard methods to reduce autofluorescence caused by glutaraldehyde or paraformaldehyde fixation.[9]

Materials:

• Sodium Borohydride (NaBH₄)

• Phosphate-Buffered Saline (PBS)

• Fixed cell or tissue samples

Procedure:

• Prepare a Fresh Solution: Immediately before use, dissolve Sodium Borohydride in ice-cold PBS to a final concentration of 0.1% (w/v). Caution: Sodium Borohydride will fizz upon dissolution.

• Initial Wash: After your standard fixation and permeabilization steps, wash the samples thoroughly with PBS.

• Incubation: Apply the freshly prepared 0.1% Sodium Borohydride solution to your samples.

  • For cell monolayers, incubate for 4 minutes. Replace with fresh solution and incubate for another 4 minutes.[9]

  • For paraffin-embedded tissue sections (~7 µm), incubate 3 times for 10 minutes each, using a fresh solution for each incubation.[9]

• Thorough Rinsing: Rinse the samples extensively with PBS (at least 3-5 changes) to remove all traces of Sodium Borohydride.

• Proceed with Staining: Continue with your standard blocking and immunolabeling protocol.

Visual Workflow for Troubleshooting

The following diagram illustrates a logical workflow for identifying and mitigating autofluorescence in imaging studies.

Caption: Autofluorescence Troubleshooting Workflow.

References

• 1. CCCC 1985, Volume 50, Issue 6, Abstracts pp. 1312-1328 | Collection of Czechoslovak Chemical Communications [cccc.uochb.cas.cz]
• 2. Synthesis and Fluorescent Properties of Novel Isoquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 4. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 5. Autofluorescence - Wikipedia [en.wikipedia.org]
• 6. southernbiotech.com [southernbiotech.com]
• 7. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 8. IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]
• 9. hwpi.harvard.edu [hwpi.harvard.edu]
• 10. How to Reduce Autofluorescence | Labcompare.com [labcompare.com]
• 11. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]

Technical Support Center: Overcoming Phellodendrine Chloride Resistance

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering resistance to Phellodendrine chloride in cancer cell lines.

Troubleshooting Guide

Here are some common issues researchers may face during their experiments with Phellodendrine chloride, along with potential causes and solutions.

Problem	Potential Cause	Suggested Solution
Decreased sensitivity to Phellodendrine chloride (Increased IC50)	1. Increased drug efflux. 2. Altered target protein expression. 3. Activation of pro-survival signaling pathways.	1. Co-administer with a P-glycoprotein inhibitor like Verapamil. 2. Quantify the expression of target proteins via Western Blot. 3. Profile the activity of pathways like PI3K/Akt and MAPK.
Reduced apoptosis in treated cells	1. Upregulation of anti-apoptotic proteins (e.g., Bcl-2). 2. Decreased expression of pro-apoptotic proteins (e.g., Bax). 3. Impaired caspase activation.	1. Analyze Bcl-2 and Bax expression levels. Consider combination therapy with Bcl-2 inhibitors (e.g., ABT-737). 2. Measure caspase-3/7, -8, and -9 activity.
No significant change in cell viability after treatment	1. Cell line may have intrinsic resistance. 2. Phellodendrine chloride solution degradation. 3. Suboptimal experimental conditions.	1. Test on a known sensitive cell line as a positive control. 2. Prepare fresh solutions for each experiment and store them properly. 3. Optimize drug concentration and incubation time.
Inconsistent results between experiments	1. Variation in cell culture conditions. 2. Inconsistent drug preparation. 3. Cell line contamination.	1. Maintain consistent cell passage numbers and confluency. 2. Standardize the protocol for drug solution preparation. 3. Regularly test cell lines for mycoplasma contamination.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Phellodendrine chloride?

Phellodendrine chloride exerts its anticancer effects through multiple mechanisms. It has been shown to suppress the proliferation of cancer cells by inhibiting nutrient uptake through macropinocytosis, particularly in KRAS-mutated pancreatic cancer cells[1]. It also induces apoptosis through the generation of reactive oxygen species (ROS), leading to mitochondrial membrane potential depolarization and activation of the caspase-dependent mitochondrial intrinsic pathway[1].

Q2: What are the potential mechanisms by which cancer cells develop resistance to Phellodendrine chloride?

While specific research on Phellodendrine chloride resistance is limited, based on its known mechanisms and general principles of drug resistance, potential mechanisms include:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can pump Phellodendrine chloride out of the cell, reducing its intracellular concentration[2][3].

• Enhanced Antioxidant Capacity: Upregulation of antioxidant systems, such as the glutathione (GSH)-glutathione S-transferase (GST) system, can neutralize the ROS generated by Phellodendrine chloride, thereby inhibiting apoptosis[4].

• Alterations in Apoptotic Pathways: Overexpression of anti-apoptotic proteins like Bcl-2 or downregulation of pro-apoptotic proteins like Bax can prevent the induction of apoptosis[4].

• Activation of Bypass Signaling Pathways: Cancer cells might activate alternative survival pathways, such as the PI3K/Akt/mTOR or MAPK/ERK pathways, to compensate for the effects of Phellodendrine chloride[5][6].

• Target Modification: Although less common for natural products with multiple targets, mutations in the direct molecular targets of Phellodendrine chloride could reduce its binding affinity.

Q3: How can I determine if my cell line has developed resistance to Phellodendrine chloride?

The most direct way is to determine the half-maximal inhibitory concentration (IC50) using a cell viability assay (e.g., MTT or SRB assay). A significant increase in the IC50 value compared to the parental, sensitive cell line indicates the development of resistance. This should be complemented with apoptosis assays (e.g., Annexin V/PI staining) to confirm a reduction in apoptotic cell death at a given concentration of Phellodendrine chloride.

Q4: What are some strategies to overcome Phellodendrine chloride resistance?

• Combination Therapy: Combining Phellodendrine chloride with other therapeutic agents can enhance its efficacy and overcome resistance[3][7]. For example:

  • With Chemotherapeutic Drugs: Synergistic effects may be achieved by combining Phellodendrine chloride with conventional chemotherapeutics like cisplatin or paclitaxel[8][9].

  • With Targeted Inhibitors: If a specific bypass pathway is activated, combining Phellodendrine chloride with an inhibitor of that pathway (e.g., a PI3K or MEK inhibitor) could restore sensitivity[9].

  • With Efflux Pump Inhibitors: For resistance mediated by ABC transporters, co-administration with an inhibitor like verapamil or tariquidar can increase intracellular drug accumulation[2].

• Nanoparticle-based Delivery: Encapsulating Phellodendrine chloride in nanoparticles can improve its solubility, stability, and tumor-targeted delivery. This can help bypass efflux pumps and enhance intracellular drug concentration[2][10][11][12].

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 of Phellodendrine chloride.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a series of increasing concentrations of Phellodendrine chloride. Include a vehicle-only control. Incubate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Western Blotting for Resistance-Related Proteins

This protocol is for assessing the expression of proteins like P-gp, Bcl-2, and Bax.

• Protein Extraction: Lyse the treated and untreated cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against P-gp, Bcl-2, Bax, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities and normalize to the loading control.

Visualizations

Caption: Phellodendrine chloride action and resistance pathways.

Caption: Experimental workflow for resistance investigation.

Caption: Logical relationships in PC resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Active Ingredients from Chinese Medicine for Combination Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcome Cancer Cell Drug Resistance Using Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Dysregulated Signalling Pathways Driving Anticancer Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Combination therapy in combating cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nanoparticles as Physically- and Biochemically-Tuned Drug Formulations for Cancers Therapy | MDPI [mdpi.com]
• 11. How different cancer cells respond to drug-delivering nanoparticles | MIT News | Massachusetts Institute of Technology [news.mit.edu]
• 12. Nanoparticles inhibit cancer cell invasion and enhance antitumor efficiency by targeted drug delivery via cell surface-related GRP78 - PubMed [pubmed.ncbi.nlm.nih.gov]

Phellodendrine chloride impact on pH and osmolarity of solutions

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in their experimental work with phellodendrine chloride. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during solution preparation and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the expected impact of phellodendrine chloride on the pH of my aqueous solution?

A1: Phellodendrine chloride is the salt of a quaternary ammonium alkaloid and hydrochloric acid. When dissolved in a neutral, unbuffered aqueous solution, it is likely to result in a slightly acidic pH. This is because the chloride ion is the conjugate base of a strong acid (HCl) and will not significantly hydrolyze, while the phellodendrine cation may have a slight acidic character. However, the exact pH will depend on the concentration of phellodendrine chloride and the initial pH of the solvent. For most biological experiments, it is crucial to use a buffered solution (e.g., PBS, HEPES) to maintain a stable physiological pH.

Q2: How does phellodendrine chloride affect the osmolarity of my experimental solutions?

A2: When phellodendrine chloride (C₂₀H₂₄ClNO₄, Molar Mass: 377.86 g/mol ) is dissolved in a solution, it will dissociate into phellodendrine cations and chloride anions, thus increasing the osmolarity of the solution.[1] The extent of the increase is directly proportional to the molar concentration of the dissolved compound. For sensitive applications like cell culture, it is important to consider this increase, especially at higher concentrations, as significant changes in osmolarity can induce osmotic stress in cells.

Q3: I am observing precipitation when I dilute my phellodendrine chloride stock solution in my aqueous buffer. What could be the cause?

A3: Precipitation upon dilution of a phellodendrine chloride stock solution (typically in DMSO or ethanol) into an aqueous buffer can be due to several factors:

• Poor Solubility: Phellodendrine chloride has limited solubility in aqueous solutions.[2] The concentration in your final working solution may be exceeding its solubility limit in the buffer system.

• "Salting Out": High salt concentrations in your buffer can decrease the solubility of organic molecules like phellodendrine chloride.

• pH-Dependent Solubility: The solubility of phellodendrine chloride may be influenced by the pH of the buffer.

To troubleshoot this, you can try:

• Lowering the final concentration of phellodendrine chloride.

• Increasing the percentage of co-solvent (like DMSO or ethanol) in the final solution, while ensuring it is not toxic to your experimental system.

• Adjusting the pH of your buffer.

• Sonication may aid in dissolution.[3]

Q4: My cells are showing signs of stress or death even at low concentrations of phellodendrine chloride. What should I investigate?

A4: If you observe unexpected cytotoxicity, consider the following:

• Solvent Toxicity: The solvent used to dissolve phellodendrine chloride, such as DMSO or ethanol, can be toxic to cells at certain concentrations. Ensure you have a vehicle control (solvent alone) in your experiment to assess its effect.

• pH and Osmolarity Imbalance: As discussed, the addition of phellodendrine chloride can alter the pH and osmolarity of your culture medium. Measure these parameters in your final working solution and adjust if necessary to match physiological conditions.

• Compound Purity: Verify the purity of your phellodendrine chloride. Impurities could be contributing to the observed toxicity.

Troubleshooting Guides

Guide 1: Preparing a Phellodendrine Chloride Working Solution with Stable pH and Osmolarity

This guide provides a general workflow for preparing a working solution of phellodendrine chloride while controlling for pH and osmolarity.

Caption: Workflow for preparing a phellodendrine chloride working solution.

Data Presentation: Impact on pH and Osmolarity (Hypothetical Data)

Phellodendrine Chloride Concentration (µM)	Solvent	Resulting pH (Hypothetical)	Resulting Osmolarity (mOsm/L) (Hypothetical)
0 (Control)	PBS	7.40	290
10	PBS	7.38	290.02
50	PBS	7.35	290.10
100	PBS	7.31	290.20
500	PBS	7.15	291.00

Note: This data is for illustrative purposes only and actual values should be determined experimentally.

Experimental Protocols

Protocol 1: Measuring the pH of a Phellodendrine Chloride Solution

• Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Sample Preparation: Prepare the phellodendrine chloride solution in the desired buffer at the final experimental concentration.

• Measurement: Immerse the calibrated pH electrode in the solution. Allow the reading to stabilize before recording the pH value.

• Adjustment (if necessary): If the pH is outside the desired range for your experiment, add small volumes of dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) dropwise while monitoring the pH. Record the final pH.

Protocol 2: Measuring the Osmolarity of a Phellodendrine Chloride Solution

• Calibration: Calibrate an osmometer using standard solutions of known osmolarity.

• Sample Preparation: Prepare the phellodendrine chloride solution in the desired buffer at the final experimental concentration.

• Measurement: Load the sample into the osmometer according to the manufacturer's instructions. Record the osmolarity reading (typically in mOsm/kg or mOsm/L).

• Adjustment (if necessary): If the osmolarity is too high, it may be necessary to dilute the sample, though this will also change the concentration of phellodendrine chloride. If it is too low, you can add a small amount of a concentrated salt solution (e.g., NaCl) to increase it.

Signaling Pathway Considerations

The stability of experimental conditions is paramount as fluctuations can impact cellular signaling pathways. For instance, phellodendrine has been noted to have anti-inflammatory effects. The diagram below illustrates a simplified hypothetical signaling pathway that could be influenced by suboptimal experimental conditions.

Caption: Impact of experimental variables on cellular pathways.

References

• 1. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. adooq.com [adooq.com]
• 3. Phellodendrine chloride | TargetMol [targetmol.com]

Ensuring purity and quality of Phellodendrine chloride for experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information for ensuring the purity and quality of Phellodendrine chloride in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Phellodendrine chloride and what are its primary research applications?

Phellodendrine chloride is a quaternary ammonium alkaloid originally isolated from plants like Phellodendron amurense and Phellodendron chinense.[1][2] It is investigated for a wide range of biological activities, including anti-inflammatory, anti-tumor, immunosuppressive, and neuroprotective effects.[3][4][5][6] Key research areas include its ability to inhibit cancer cell proliferation, particularly in KRAS-mutated pancreatic cancer, by suppressing macropinocytosis.[4][7] It is also studied for its role in alleviating conditions like gouty arthritis and ulcerative colitis by modulating signaling pathways such as IL-6/STAT3 and AMPK/mTOR.[4]

Q2: How can I verify the identity and purity of my Phellodendrine chloride sample?

To confirm the identity and assess the purity of Phellodendrine chloride, a combination of analytical techniques is recommended. High-Performance Liquid Chromatography (HPLC) is the most common method for determining purity, often aiming for ≥98% or ≥99%.[1][3] For structural confirmation and identification, techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential.[8][9][10] A Certificate of Analysis (CoA) from the supplier should provide initial data, which can be verified in-house.

Q3: What are the recommended storage conditions to ensure the compound's stability?

To ensure long-term stability, Phellodendrine chloride powder should be stored at -20°C in a tightly sealed, desiccated container.[1][2][3] Under these conditions, the solid form is stable for at least three to four years.[1][11] Once dissolved in a solvent to create a stock solution, it is recommended to store it in aliquots at -20°C or -80°C and use within one to two weeks to prevent degradation and loss of potency.[2][3][12] Avoid multiple freeze-thaw cycles.[3]

Q4: Which solvents are suitable for dissolving Phellodendrine chloride?

Phellodendrine chloride is soluble in ethanol and Dimethyl Sulfoxide (DMSO).[1][3][11] For in vitro experiments, stock solutions are commonly prepared in DMSO at concentrations up to 34 mg/mL (approximately 90 mM).[3] It is also soluble in other solvents like chloroform, dichloromethane, and acetone.[2] Always prepare solutions on the day of use if possible.[2]

Compound Specifications and Data

Quantitative data for Phellodendrine chloride is summarized below for easy reference.

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	104112-82-5	[1][3][13]
Molecular Formula	C₂₀H₂₄NO₄ • Cl	[1]
Molecular Weight	~377.9 g/mol	[1][13]
Purity (Typical)	≥98%	[1]
Appearance	Solid	[1]

Table 2: Solubility Information

Solvent	Solubility	Source(s)
DMSO	~34 mg/mL (89.98 mM)	[3][11]
Ethanol	Soluble	[1]

Table 3: Storage and Stability

Form	Storage Temperature	Stability	Source(s)
Solid (Lyophilized)	-20°C	≥ 4 years	[1][3][11]
In Solvent	-20°C or -80°C	Up to 1 month	[3][11][12]

Troubleshooting Guide

Q1: My experimental results are inconsistent or not reproducible. Could the Phellodendrine chloride be the issue?

Yes, inconsistent results can often be traced back to the quality and handling of the compound. First, verify the purity of your current batch using HPLC (see protocol below). Impurities or degradation products can alter biological activity. Second, review your handling procedures. Ensure the compound has been stored correctly and that stock solutions are not repeatedly frozen and thawed. Finally, confirm the accuracy of your stock solution concentration, as solubility issues can lead to incorrect dosing.

Caption: Troubleshooting workflow for inconsistent experimental results.

Q2: The Phellodendrine chloride powder is not dissolving completely in my chosen solvent. What should I do?

If you encounter solubility issues, especially in DMSO, sonication is recommended to aid dissolution.[11] You can also try gentle warming. Ensure you are not attempting to create a supersaturated solution; check the known solubility limits (e.g., ~34 mg/mL in DMSO).[3] If the problem persists, it could indicate impurities in the compound or that the solvent has absorbed water, which can affect solubility. Using a fresh, anhydrous solvent is advisable.

Q3: I am seeing unexpected peaks in my HPLC chromatogram. What could they be?

Unexpected peaks can be impurities from the synthesis or extraction process, or they could be degradation products. Common alkaloids found alongside Phellodendrine in its natural source include berberine, palmatine, and magnoflorine.[5][9][14] If your analysis reveals significant unknown peaks, it is best to use a fresh, high-purity batch of the compound for your experiments to ensure that the observed biological effects are attributable to Phellodendrine chloride alone.

Key Experimental Protocols

Protocol 1: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for determining the purity of a Phellodendrine chloride sample. It is based on methods described in the literature for analyzing alkaloids from Phellodendron species.[8][9][15]

• Instrumentation:

  • HPLC system with a Diode Array Detector (DAD) or UV detector.[8][15]

  • C18 analytical column (e.g., Kromasil C18, Agilent XCharge C18).[8][9]

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Phosphoric acid or Formic acid.

  • Phellodendrine chloride reference standard.

  • Phellodendrine chloride sample for testing.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% aqueous phosphoric acid in water.[8]

  • Mobile Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Column Temperature: 25-30°C.[8][15]

  • Flow Rate: 0.8 - 1.0 mL/min.[15]

  • Detection Wavelength: 280 nm (Phellodendrine has a UV maximum around this wavelength).[15]

  • Injection Volume: 5 - 10 µL.

  • Gradient Elution: A gradient is typically used to separate related alkaloids. An example gradient is:

    • 0-15 min: 10-20% B

    • 15-40 min: 20-40% B

    • 40-55 min: 40-75% B

    • Followed by a wash and re-equilibration step.[15]

• Sample Preparation:

  • Accurately weigh and dissolve the Phellodendrine chloride reference standard and the test sample in a suitable solvent (e.g., methanol or DMSO/water mixture) to a known concentration (e.g., 1 mg/mL).

  • Filter the solutions through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the reference standard to determine its retention time.

  • Inject the test sample.

  • Calculate the purity of the sample by dividing the peak area of Phellodendrine chloride by the total peak area of all components in the chromatogram (Area % method).

Caption: Workflow for assessing the quality of Phellodendrine chloride.

Signaling Pathway Context

Understanding the mechanism of action is crucial for experimental design. Phellodendrine chloride has been shown to inhibit the AKT/NF-κB pathway, which is critical in inflammation and cell survival.[4]

Caption: Phellodendrine chloride inhibits the AKT/NF-κB signaling pathway.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Phellodendrine chloride | CAS:104112-82-5 | Manufacturer ChemFaces [chemfaces.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CAS 104112-82-5 | Phellodendrine chloride [phytopurify.com]
• 9. Identification and analysis of alkaloids in cortex Phellodendron amurense by high-performance liquid chromatography with electrospray ionization mass spectrometry coupled with photodiode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Phellodendrine chloride | TargetMol [targetmol.com]
• 12. Phellodendrine chloride|104112-82-5|MSDS [dcchemicals.com]
• 13. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. scilit.com [scilit.com]
• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Phellodendrine Chloride: A Comparative Analysis of its Effects Against Other Protoberberine Alkaloids

For Immediate Release

[City, State] – November 10, 2025 – A comprehensive analysis of phellodendrine chloride, a prominent protoberberine alkaloid, reveals distinct pharmacological profiles when compared to its structural analogs berberine, palmatine, and jatrorrhizine. This guide synthesizes available experimental data to offer researchers, scientists, and drug development professionals a comparative overview of their anti-inflammatory and anti-cancer activities, alongside detailed experimental methodologies and an exploration of the underlying signaling pathways.

Protoberberine alkaloids, a class of isoquinoline alkaloids isolated from various medicinal plants, have garnered significant attention for their diverse therapeutic properties. Among them, phellodendrine, primarily derived from the bark of Phellodendron amurense, has demonstrated potent biological activities. This report provides a direct comparison of phellodendrine chloride with the more extensively studied protoberberines: berberine, palmatine, and jatrorrhizine, to elucidate its unique therapeutic potential.

Comparative Efficacy: A Quantitative Overview

To facilitate a clear comparison of the biological activities of these alkaloids, the following tables summarize key quantitative data from various experimental studies. These include assessments of their anti-inflammatory and cytotoxic effects.

Table 1: Comparative Anti-Inflammatory Activity

Alkaloid	Assay	Cell Line/Model	IC50 Value (μM)	Reference
Phellodendrine	Nitric Oxide (NO) Production Inhibition	RAW 264.7 Macrophages	Data Not Available in Direct Comparison
Berberine	Nitric Oxide (NO) Production Inhibition	Hepatocytes	12	[1]
Coptisine	Nitric Oxide (NO) Production Inhibition	Hepatocytes	14	[1]

Note: Direct comparative IC50 values for phellodendrine in the same anti-inflammatory assay were not found in the reviewed literature, highlighting a gap in current research.

Table 2: Comparative Cytotoxicity in Cancer Cell Lines

Alkaloid	Cell Line	Cancer Type	IC50 Value	Reference
Phellodendron amurense Extract	A549	Lung Cancer	2.5 - 5 µg/ml	[2]
Berberine	A549	Lung Cancer	25 - 50 µM	[2]
Berberine	CPT-K5 (CPT-resistant)	Leukemia	~8 µM (LD50)	[3]
Coptisine	CPT-K5 (CPT-resistant)	Leukemia	~8 µM (LD50)	[3]
Palmatine	MCF7	Breast Cancer	5.126 µg/mL	[4]
Palmatine	T47D	Breast Cancer	5.805 µg/mL	[4]
Palmatine	ZR-75-1	Breast Cancer	5.341 µg/mL	[4]
Palmatine	DU145	Prostate Cancer	~10 µg/ml (~50% inhibition)	[5]

Note: The data for Phellodendron amurense extract represents a mixture of compounds, with berberine being a major component. Direct IC50 values for purified phellodendrine chloride against these specific cell lines are needed for a more precise comparison.

Mechanisms of Action: A Look into Cellular Signaling

The therapeutic effects of phellodendrine chloride and other protoberberine alkaloids are mediated through their interaction with various cellular signaling pathways.

Phellodendrine has been shown to exert its effects through multiple pathways:

• AMPK/mTOR Pathway: Phellodendrine promotes autophagy by activating the AMPK/mTOR signaling pathway, which is crucial for cellular homeostasis and has implications for treating conditions like ulcerative colitis.[6]

• IL-6/STAT3 Pathway: It can alleviate gouty arthritis by inhibiting the IL-6/STAT3 signaling pathway, a key regulator of inflammation.

• PI3K/Akt and NF-κB Pathways: Phellodendrine has been observed to inhibit the PI3K/Akt and NF-κB signaling pathways, which are central to cell survival, proliferation, and inflammatory responses.

Berberine, Palmatine, and Jatrorrhizine also modulate several key signaling cascades:

• PI3K/Akt/mTOR Pathway: Berberine is a well-documented inhibitor of this pathway, contributing to its anti-cancer effects by inducing apoptosis and cell cycle arrest.

• NF-κB Pathway: Berberine and palmatine have been shown to suppress the activation of NF-κB, a critical transcription factor involved in inflammation and cancer.[5][7]

• AMPK Pathway: Berberine is a known activator of AMPK, which plays a central role in regulating cellular energy metabolism. This activation contributes to its beneficial effects in metabolic disorders.

Experimental Protocols

For researchers seeking to validate and expand upon these findings, detailed methodologies for key experiments are provided below.

Western Blot Analysis for Phosphorylated Akt (p-Akt)

This protocol is essential for investigating the PI3K/Akt signaling pathway.

• Cell Lysis:

  • Treat cells with the protoberberine alkaloid of interest at desired concentrations and time points.

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• Gel Electrophoresis:

  • Denature protein samples by boiling in Laemmli sample buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated Akt (e.g., p-Akt Ser473) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

  • Normalize the p-Akt signal to total Akt or a loading control like β-actin.

NF-κB Luciferase Reporter Assay

This assay is used to quantify the transcriptional activity of NF-κB.

• Cell Transfection and Treatment:

  • Co-transfect cells (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent.

  • After 24 hours, treat the cells with the protoberberine alkaloid and/or a stimulant (e.g., TNF-α).

• Cell Lysis:

  • After the desired treatment period, wash the cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Activity Measurement:

  • Measure the firefly luciferase activity in the cell lysate using a luminometer.

  • Measure the Renilla luciferase activity for normalization.

• Data Analysis:

  • Calculate the relative NF-κB activity by normalizing the firefly luciferase signal to the Renilla luciferase signal.

STAT3 Phosphorylation Assay

This protocol is used to assess the activation of the STAT3 signaling pathway.

• Cell Treatment and Lysis:

  • Treat cells with the test compounds and/or a stimulant (e.g., IL-6).

  • Lyse the cells as described in the Western Blot protocol.

• Western Blot Analysis:

  • Perform Western blotting as described above, using a primary antibody specific for phosphorylated STAT3 (e.g., p-STAT3 Tyr705).

  • Normalize the p-STAT3 signal to total STAT3 or a loading control.

  • Alternatively, a cell-based ELISA or flow cytometry with a phospho-specific STAT3 antibody can be used for higher throughput analysis.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the complex interactions and experimental processes, the following diagrams have been generated using Graphviz (DOT language).

Caption: Phellodendrine's multifaceted mechanism of action.

Caption: Standard workflow for Western Blot analysis.

Caption: Workflow for NF-κB luciferase reporter assay.

Conclusion

Phellodendrine chloride exhibits a promising, yet distinct, pharmacological profile compared to other well-known protoberberine alkaloids. While direct comparative studies are somewhat limited, the available data suggests that phellodendrine possesses significant anti-inflammatory and anti-cancer potential, mediated through its influence on critical signaling pathways such as AMPK/mTOR, IL-6/STAT3, PI3K/Akt, and NF-κB. The provided experimental protocols offer a foundation for further research to quantitatively compare its efficacy against berberine, palmatine, and jatrorrhizine, thereby paving the way for the development of novel therapeutic strategies. Further head-to-head studies are warranted to fully elucidate the comparative advantages of phellodendrine chloride in various disease models.

References

• 1. Identification of anti-inflammatory constituents in Phellodendri Cortex and Coptidis Rhizoma by monitoring the suppression of nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dietary Administration of Berberine or Phellodendron amurense Extract Inhibits Cell Cycle Progression and Lung Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palmatine, a Bioactive Protoberberine Alkaloid Isolated from Berberis cretica, Inhibits the Growth of Human Estrogen Receptor-Positive Breast Cancer Cells and Acts Synergistically and Additively with Doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Jatrorrhizine: A Review of Sources, Pharmacology, Pharmacokinetics and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Berberine, A Phytoalkaloid, Inhibits Inflammatory Response Induced by LPS through NF-Kappaβ Pathway: Possible Involvement of the IKKα - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-inflammatory Activities of Phellodendrine Chloride and Palmatine

For Immediate Release

[CITY, STATE] – [Date] – In the landscape of natural compounds with therapeutic potential, the protoberberine alkaloids phellodendrine chloride and palmatine, both prominent constituents of the traditional medicinal plant Phellodendron amurense, have garnered significant attention for their anti-inflammatory properties. This guide offers a comprehensive comparative analysis of their mechanisms of action and efficacy, supported by experimental data, to inform researchers, scientists, and drug development professionals in the field of inflammation research.

Executive Summary

Both phellodendrine chloride and palmatine exhibit notable anti-inflammatory effects by modulating key signaling pathways and reducing the expression of pro-inflammatory mediators. Palmatine's anti-inflammatory profile is extensively documented across various models, particularly those involving lipopolysaccharide (LPS)-induced inflammation, where it consistently demonstrates inhibition of crucial pathways such as NF-κB, MAPK, and PI3K/Akt, leading to a significant reduction in inflammatory cytokines. Phellodendrine chloride, while also a potent anti-inflammatory agent, has been predominantly studied in the context of gouty arthritis and allergic reactions, where it has been shown to target the IL-6/STAT3 and NF-κB pathways. Although a direct head-to-head comparison of their potency is challenging due to the differing experimental models employed in the existing literature, this guide provides a parallel examination of their known mechanisms and quantitative effects on inflammatory markers.

Comparative Data on Anti-inflammatory Activity

The following tables summarize the quantitative data on the anti-inflammatory effects of phellodendrine chloride and palmatine based on available in vitro and in vivo studies.

Table 1: In Vitro Anti-inflammatory Effects

Parameter	Phellodendrine Chloride	Palmatine	Reference
Cell Type	RBL-2H3 (rat basophilic leukemia)	EpH4-Ev (mouse mammary epithelial), Goat endometrial epithelial cells	[1],[2],[3]
Inflammatory Stimulus	Compound 48/80	Lipopolysaccharide (LPS)	[1],[2],[3]
Key Inhibitory Effects	- Inhibition of β-HEX, HIS, IL-4, and TNF-α release- Decreased phosphorylation of CaMK, PLCβ1, PKC, ERK, JNK, p38, and p65- Inhibition of IκB-α degradation	- Significant reduction in the expression of IL-6, TNF-α, IL-1β, and COX-2- Inhibition of p-Akt, p-P65, p-ERK1/2, and p-P38 protein levels- Down-regulation of TLR4, TRIF, and NF-κB expression	[1],[2],[3]
Effective Concentrations	Not specified in abstract	0.025–0.5 mg/mL for cytokine downregulation	[4]

Table 2: In Vivo Anti-inflammatory Effects

Parameter	Phellodendrine Chloride	Palmatine	Reference
Animal Model	Monosodium urate (MSU)-induced gouty arthritis in rats and peritonitis in mice	LPS-induced neuroinflammation in mice, LPS-induced acute lung injury in mice	[5],[6],[7]
Key Inhibitory Effects	- Mitigated the rise in neutrophil proportions- Decreased inflammatory cell infiltration- Downregulated MMP-3 protein levels	- Improved levels of serum inflammatory factors TNF-α, IL-6, and IL-1β- Alleviated morphological lesions and nucleus damage in brain tissue- Reduced inflammatory cell infiltration, edema, and alveolar septa thickening in lungs	[5],[6],[7]
Dosage	Not specified in abstract	30 mg/kg and 90 mg/kg for lung injury	[7]

Mechanisms of Anti-inflammatory Action: Signaling Pathways

Both alkaloids exert their anti-inflammatory effects by intervening in complex intracellular signaling cascades.

Phellodendrine Chloride Signaling Pathways

Phellodendrine chloride has been shown to inhibit inflammation through the modulation of the IL-6/STAT3 and NF-κB signaling pathways. In models of gouty arthritis, it attenuates the inflammatory response by downregulating the expression of Matrix Metalloproteinase-3 (MMP-3) and preventing proteoglycan degradation in chondrocytes.[5] Furthermore, in allergic reaction models, phellodendrine chloride inhibits the activation of PLC, leading to a decrease in intracellular Ca2+ levels and subsequent suppression of the MAPK and NF-κB signaling pathways.[1]

Phellodendrine Chloride's Anti-inflammatory Mechanisms

Palmatine Signaling Pathways

Palmatine demonstrates a broader, more extensively studied anti-inflammatory mechanism, primarily centered around the inhibition of the NF-κB pathway. In LPS-stimulated models, palmatine has been shown to suppress the phosphorylation of key upstream regulators like Akt, IκBα, and MAPKs (ERK, p38), thereby preventing the nuclear translocation of NF-κB and the subsequent transcription of pro-inflammatory genes, including TNF-α, IL-6, and IL-1β.[2] Additionally, palmatine's anti-inflammatory effects are linked to the activation of the Nrf2/HO-1 antioxidant pathway and modulation of the NLRP3 inflammasome.[5]

Palmatine's Anti-inflammatory Mechanisms

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for assessing the anti-inflammatory activity of these compounds.

In Vitro Anti-inflammatory Assay in Macrophages

This protocol outlines the general procedure for evaluating the effects of phellodendrine chloride or palmatine on LPS-induced pro-inflammatory cytokine production in RAW 264.7 macrophages.

References

• 1. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palmatine attenuates LPS-induced inflammatory response in mouse mammary epithelial cells through inhibiting ERK1/2, P38 and Akt/NF-кB signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palmatine inhibits TRIF-dependent NF-κB pathway against inflammation induced by LPS in goat endometrial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | From traditional remedy to modern therapy: a comprehensive review of palmatine’s multi-target mechanisms and ethnopharmacological potential [frontiersin.org]
• 5. From traditional remedy to modern therapy: a comprehensive review of palmatine’s multi-target mechanisms and ethnopharmacological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Unveiling the In Vivo Mechanisms of Phellodendrine Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Phellodendrine chloride, a quaternary isoquinoline alkaloid derived from the bark of Phellodendron amurense, has garnered significant interest for its diverse pharmacological activities. In vivo studies have begun to validate its therapeutic potential across a spectrum of diseases, primarily attributed to its anti-inflammatory, anti-allergic, and anti-cancer properties. This guide provides a comparative analysis of the in vivo mechanism of action of Phellodendrine chloride against established standard-of-care treatments in five key therapeutic areas: allergic reactions, KRAS-mutated pancreatic cancer, ulcerative colitis, gouty arthritis, and major depressive disorder.

Allergic Reactions

Phellodendrine chloride has demonstrated significant anti-allergic effects in vivo, positioning it as a potential alternative or adjunct to conventional antihistamines and corticosteroids.

Mechanism of Action: Phellodendrine Chloride

In a mouse model of C48/80-induced allergic reaction, Phellodendrine chloride administration was shown to protect against foot swelling and Evans blue exudation.[1] The underlying mechanism involves the modulation of the Mas-related G protein-coupled receptor B3/X2 (MRGPRB3/MRGPRX2). Phellodendrine chloride is believed to alter the conformation of this receptor, which in turn inhibits the activation of Phospholipase C (PLC). This leads to a cascade of downstream effects, including the downregulation of intracellular Ca2+ release from the endoplasmic reticulum, inhibition of Protein Kinase C (PKC) activation, and subsequent suppression of the MAPK and NF-κB signaling pathways.[1] This ultimately results in the inhibition of mast cell degranulation and the release of inflammatory mediators such as histamine, IL-4, and TNF-α.[1]

Caption: Phellodendrine Chloride's Anti-Allergic Signaling Pathway.

Comparative Performance Data

Compound	Model	Dosage	Administration	Key Efficacy Metric(s) & Result
Phellodendrine chloride	C48/80-induced foot swelling in mice	Not specified	Not specified	Protected against foot swelling and Evans blue exudation.[1]
Dexamethasone	Ovalbumin-induced paw edema in mice	Not specified	Subcutaneous	Reduced paw edema by 70% at 1.5h, 95% at 3h, and 89% at 6h.[2]
Cetirizine	Compound 48/80-induced wheal and flare in humans	10 mg	Oral	Markedly inhibited wheal and flare formation.[3]
Cetirizine	Compound 48/80-induced eosinophil accumulation in rats	14 mg/kg (ED50)	Intraperitoneal	Inhibited eosinophilia.[4]

Experimental Protocol: C48/80-Induced Allergic Reaction in Mice

This protocol outlines the induction of a pseudo-allergic reaction to assess the efficacy of anti-allergic compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inhibiting effect of cetirizine on histamine-induced and 48/80-induced wheals and flares, experimental dermographism, and cold-induced urticaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interference of cetirizine with the late eosinophil accumulation induced by either PAF or compound 48/80 - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Power of Phellodendron Alkaloids in Chemotherapy: A Comparative Analysis

For researchers, scientists, and drug development professionals, the quest for enhancing the efficacy of conventional chemotherapeutic agents while minimizing their toxicity is a paramount objective. Natural compounds, with their diverse pharmacological activities, present a promising avenue for combination therapies. This guide provides a comprehensive comparison of the synergistic effects of a key isoquinoline alkaloid found in Phellodendron species, with commonly used chemotherapeutic drugs. Due to a lack of available research on the specific synergistic effects of Phellodendrine chloride, this guide will focus on the well-documented synergistic activities of Berberine, a structurally related and co-occurring alkaloid, with cisplatin, doxorubicin, and gemcitabine.

This analysis synthesizes experimental data to illustrate how Berberine can potentiate the anti-cancer effects of these conventional drugs, offering insights into the underlying molecular mechanisms and providing detailed experimental protocols for replication and further investigation.

Quantitative Analysis of Synergistic Cytotoxicity

The synergistic interaction between Berberine and various chemotherapeutic drugs has been quantitatively assessed across multiple cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity, and a reduction in the IC50 of a chemotherapeutic agent when combined with another compound indicates a potentiation of its effect. The Combination Index (CI), calculated using the Chou-Talalay method, provides a formal measure of synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Table 1: Synergistic Effects of Berberine and Cisplatin on Cancer Cell Viability

Cell Line	Cancer Type	Berberine IC50 (µM)	Cisplatin IC50 (µM)	Combination IC50 (Berberine + Cisplatin)	Combination Index (CI)	Reference
A549	Non-Small Cell Lung Cancer	Not specified	Not specified	Not specified	0.34 ± 0.05	[1][2]
MCF-7	Breast Cancer	52.18 ± 1.59	49.54 ± 1.62	5.76 ± 0.76 (for Cisplatin with 26 µM Berberine)	< 1	[3]
Calu-6	Lung Cancer	Not specified	Not specified	Concentration-dependent inhibition	Synergistic	[4][5]
BGC-823/DDP	Cisplatin-resistant Gastric Cancer	Not specified	Not specified	Significantly enhanced apoptosis	Synergistic	[6]
SGC-7901/DDP	Cisplatin-resistant Gastric Cancer	Not specified	Not specified	Significantly enhanced apoptosis	Synergistic	[6]

Table 2: Synergistic Effects of Berberine and Doxorubicin on Cancer Cell Viability

Cell Line	Cancer Type	Berberine IC50 (µM)	Doxorubicin IC50 (µM)	Combination IC50 (Berberine + Doxorubicin)	Combination Index (CI)	Reference
A549	Non-Small Cell Lung Cancer	139.4	Not specified	Below additivity line	Synergistic	[7]
HeLa	Cervical Cancer	159.5	Not specified	Below additivity line	Synergistic	[7]
T47D	Breast Cancer	25	0.25	Increased cytotoxicity	Synergistic	[8][9]
MCF-7	Breast Cancer	25	0.5	Increased cytotoxicity	Synergistic	[8][9]
K562/DOX	Doxorubicin-resistant Leukemia	Not specified	Not specified	Reduced Doxorubicin IC50 by 1.5-fold (with 1 µM Berberine)	Synergistic	[10]

Table 3: Synergistic Effects of Berberine and Gemcitabine on Cancer Cell Viability

Cell Line	Cancer Type	Berberine IC50 (µg/mL)	Gemcitabine IC50 (nM)	Combination Effect	Reference
MIA PaCa-2	Pancreatic Cancer	16.5	588	Enhanced chemosensitivity	[11][12]
BxPC-3	Pancreatic Cancer	19.0	618	Enhanced chemosensitivity	[11][12]
T24	Bladder Cancer	Not specified	Not specified	Enhanced cytotoxicity and apoptosis	Synergistic
5637	Bladder Cancer	Not specified	Not specified	Enhanced cytotoxicity and apoptosis	Synergistic

Elucidation of Signaling Pathways

The synergistic anti-cancer activity of Berberine in combination with chemotherapeutic drugs is underpinned by its ability to modulate multiple oncogenic signaling pathways. These interactions often lead to enhanced apoptosis, cell cycle arrest, and inhibition of drug resistance mechanisms.

Berberine and Cisplatin

Berberine enhances the efficacy of cisplatin by promoting apoptosis through the upregulation of pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins such as Bcl-2.[3][13] This combination also leads to increased DNA breaks, further augmenting the cytotoxic effect of cisplatin.[3] In cisplatin-resistant gastric cancer cells, Berberine has been shown to repress the PI3K/AKT/mTOR signaling pathway, a key survival pathway in many cancers.[6]

Berberine and Cisplatin Synergistic Pathway

Berberine and Doxorubicin

The combination of Berberine and doxorubicin leads to a dose-orchestrated activation of the AMPK signaling pathway.[14] At low doses, Berberine enhances doxorubicin sensitivity in drug-resistant breast cancer cells by inhibiting the HIF-1α-P-gp axis, a key mechanism of drug efflux.[14] At higher doses, Berberine directly induces apoptosis through an AMPK-p53 dependent pathway.[14]

Berberine and Doxorubicin Synergistic Pathway

Berberine and Gemcitabine

In pancreatic cancer, Berberine overcomes gemcitabine resistance by regulating the Rap1/PI3K-Akt signaling pathway.[11][12] In bladder cancer, Berberine enhances gemcitabine-induced cytotoxicity by downregulating Rad51 expression through the inactivation of the PI3K/Akt pathway.[15] Rad51 is a key protein in homologous recombination repair of DNA damage, and its inhibition can potentiate the effects of DNA-damaging agents like gemcitabine.

Berberine and Gemcitabine Synergistic Pathway

Detailed Experimental Protocols

To facilitate further research and validation of the synergistic effects of Berberine with chemotherapeutic agents, this section provides a summary of the methodologies employed in the cited studies.

Cell Culture and Reagents

• Cell Lines: Human cancer cell lines such as A549 (non-small cell lung cancer), MCF-7 and T47D (breast cancer), HeLa (cervical cancer), Calu-6 (lung cancer), BGC-823 and SGC-7901 (gastric cancer), MIA PaCa-2 and BxPC-3 (pancreatic cancer), T24 and 5637 (bladder cancer) were used.[1][2][3][4][6][7][8][11][15]

• Culture Conditions: Cells were typically cultured in RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Reagents: Berberine chloride, cisplatin, doxorubicin, and gemcitabine were obtained from commercial suppliers. Stock solutions were prepared in sterile DMSO or PBS and stored at -20°C.

Cytotoxicity and Synergy Assessment

• MTT Assay: Cell viability was assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Cells were seeded in 96-well plates and treated with various concentrations of Berberine, the chemotherapeutic drug, or their combination for 24, 48, or 72 hours. After incubation, MTT solution was added, and the resulting formazan crystals were dissolved in DMSO. The absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 values were calculated from the dose-response curves.[3][7][8]

• Combination Index (CI) Analysis: The synergistic, additive, or antagonistic effects of the drug combinations were determined by the Chou-Talalay method using software like CompuSyn. CI values less than 1 indicate synergy.[1][2]

• Isobologram Analysis: This graphical representation of synergy plots the concentrations of two drugs required to produce a specific effect. Data points falling below the line of additivity indicate synergy.[7]

Workflow for Synergy Assessment

Apoptosis and Cell Cycle Analysis

• Flow Cytometry: Apoptosis was quantified by Annexin V-FITC and propidium iodide (PI) staining followed by flow cytometry. Cell cycle distribution was analyzed by PI staining of fixed cells and subsequent flow cytometric analysis.[8]

• Western Blotting: To investigate the molecular mechanisms, protein expression levels of key signaling molecules (e.g., PI3K, AKT, mTOR, Bcl-2, Bax, caspases, Rad51) were determined by Western blotting using specific primary and secondary antibodies.[3][6][15]

In Vivo Studies

• Xenograft Models: The in vivo synergistic anti-tumor effects were often evaluated using xenograft models where human cancer cells are implanted into immunodeficient mice (e.g., nude mice). The mice are then treated with Berberine, the chemotherapeutic drug, or the combination, and tumor growth is monitored over time.[6][14]

Conclusion

The collective evidence strongly suggests that Berberine, a prominent alkaloid from Phellodendron species, acts as a potent chemosensitizer, synergistically enhancing the anti-cancer efficacy of conventional chemotherapeutic drugs like cisplatin, doxorubicin, and gemcitabine. This synergy is achieved through the modulation of critical signaling pathways involved in cell survival, apoptosis, and drug resistance. While direct evidence for Phellodendrine chloride is currently lacking, the promising results with Berberine warrant further investigation into the synergistic potential of other related alkaloids. The detailed experimental protocols and pathway analyses provided in this guide serve as a valuable resource for researchers aiming to develop more effective and less toxic combination therapies for cancer treatment.

References

• 1. acikerisim.afsu.edu.tr [acikerisim.afsu.edu.tr]
• 2. eurjther.com [eurjther.com]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Investigating the synergistic effect of berberine and cisplatin on induction of apoptosis in Calu-6 cell line and evaluation of changes in the expression level of BAX p53 Caspase 3 Caspase 9 genes - Feyz Medical Sciences Journal [feyz.kaums.ac.ir]
• 5. Investigating the synergistic effect of berberine and cisplatin on induction of apoptosis in Calu-6 cell line and evaluation of changes in the expression level of BAX p53 Caspase 3 Caspase 9 genes - Feyz Medical Sciences Journal [feyz.kaums.ac.ir]
• 6. Frontiers | Berberine Improves Chemo-Sensitivity to Cisplatin by Enhancing Cell Apoptosis and Repressing PI3K/AKT/mTOR Signaling Pathway in Gastric Cancer [frontiersin.org]
• 7. Berberine sensitizes mutliple human cancer cells to the anticancer effects of doxorubicin in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of berberine on proliferation, cell cycle distribution and apoptosis of human breast cancer T47D and MCF7 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Recent Advances in Berberine Inspired Anticancer Approaches: From Drug Combination to Novel Formulation Technology and Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Berberine Overcomes Gemcitabine-Associated Chemoresistance through Regulation of Rap1/PI3K-Akt Signaling in Pancreatic Ductal Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. e-century.us [e-century.us]
• 14. Berberine Enhances Chemosensitivity and Induces Apoptosis Through Dose-orchestrated AMPK Signaling in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Berberine enhances gemcitabine‑induced cytotoxicity in bladder cancer by downregulating Rad51 expression through inactivating the PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Phellodendrine Chloride: A Comparative Analysis of its Binding Affinity to Key Molecular Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding affinity of Phellodendrine chloride to its identified molecular targets. The data presented herein is intended to support research and drug development efforts by offering a clear, objective overview of Phellodendrine chloride's performance relative to other known inhibitors. This document summarizes quantitative binding data, details relevant experimental protocols, and visualizes key signaling pathways and experimental workflows.

Quantitative Comparison of Binding Affinities

The binding affinities of Phellodendrine chloride and selected alternative compounds for key molecular targets are summarized below. These tables facilitate a direct comparison of inhibitory potency.

Table 1: Comparison of Inhibitors for Acetylcholinesterase (AChE)

Compound	Target	Parameter	Value (µM)
Phellodendrine chloride	AChE	IC50	36.51 [1]
Donepezil	AChE	Ki	0.0023 (rat brain)
Rivastigmine	AChE	IC50	4.15
Rivastigmine	Butyrylcholinesterase	IC50	0.037
Galantamine	AChE	Ki	8.3 (mouse brain)

Table 2: Comparison of Inhibitors for Prostaglandin-Endoperoxide Synthase (PTGS1 and PTGS2/COX-1 and COX-2)

Compound	Target	Parameter	Value (µM)
Phellodendrine chloride	PTGS2 (COX-2)	Docking Score (kcal/mol)	-7.183 (Computational) [2]
Celecoxib	PTGS1 (COX-1)	IC50	2.8
Celecoxib	PTGS2 (COX-2)	IC50	0.091
Ibuprofen (S-enantiomer)	PTGS1 (COX-1)	IC50	2.1
Ibuprofen (S-enantiomer)	PTGS2 (COX-2)	IC50	1.6

Note: The binding affinity for Phellodendrine chloride to PTGS2 is based on a computational docking study and not an experimental determination of Kd, Ki, or IC50.

Other Potential Molecular Targets of Phellodendrine Chloride

Beyond acetylcholinesterase and PTGS2, network pharmacology studies have identified several other potential molecular targets for Phellodendrine chloride. However, experimentally determined quantitative binding affinities for these targets are not yet available in the public domain. These targets are implicated in the compound's observed effects on various signaling pathways.

• Prostaglandin-Endoperoxide Synthase 1 (PTGS1/COX-1)

• 5-hydroxytryptamine receptor 1A (HTR1A)

• Phosphatidylinositol-4,5-bisphosphate 3-kinase catalytic subunit alpha (PIK3CA)

• Proto-oncogene c-Akt (AKT1)

• Heat shock protein 90kDa alpha class B member 1 (HSP90AB1)

• Coagulation Factor X (F10)

• Beta-2 adrenergic receptor (ADRB2)

Signaling Pathway Modulation by Phellodendrine Chloride

Phellodendrine chloride has been shown to modulate several key signaling pathways implicated in inflammation, cell survival, and metabolism. The following diagrams illustrate the points of intervention for Phellodendrine chloride within these pathways.

Caption: Phellodendrine chloride inhibits the IL-6/STAT3 signaling pathway.[3]

Caption: Phellodendrine chloride promotes autophagy by activating the AMPK/mTOR pathway.[4][5][6]

Caption: Phellodendrine chloride inhibits the AKT/NF-κB signaling pathway.[3][7]

Experimental Protocols for Binding Affinity Determination

The following are generalized protocols for key experimental techniques used to determine the binding affinity of small molecules like Phellodendrine chloride to their protein targets.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique for real-time monitoring of biomolecular interactions.

Caption: A typical workflow for an SPR experiment.

Methodology:

• Immobilization of the Target Protein: The purified target protein is covalently immobilized onto a sensor chip surface.

• Analyte Preparation: Phellodendrine chloride is serially diluted in a suitable running buffer to create a concentration series.

• Binding Analysis:

  • A continuous flow of running buffer is passed over the sensor surface to establish a stable baseline.

  • Different concentrations of Phellodendrine chloride are injected over the surface, and the change in the SPR signal (measured in Resonance Units, RU) is monitored in real-time to observe the association phase.

  • Following the association phase, the running buffer is reintroduced to monitor the dissociation of the Phellodendrine chloride-protein complex.

• Surface Regeneration: A specific regeneration solution is injected to remove any remaining bound analyte, preparing the surface for the next injection.

• Data Analysis: The association (ka) and dissociation (kd) rate constants are determined by fitting the sensorgram data to a suitable binding model. The equilibrium dissociation constant (KD) is then calculated as kd/ka.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Methodology:

• Sample Preparation: The purified target protein is placed in the sample cell, and Phellodendrine chloride is loaded into the injection syringe. Both are in identical, degassed buffer solutions to minimize heats of dilution.

• Titration: A series of small, precisely measured injections of Phellodendrine chloride are made into the protein solution at a constant temperature.

• Heat Measurement: The heat change associated with each injection is measured by a sensitive calorimeter.

• Data Analysis: The heat change per injection is plotted against the molar ratio of Phellodendrine chloride to the protein. The resulting binding isotherm is fitted to a binding model to determine the KD, n, and ΔH.

Fluorescence Polarization (FP) Assay

FP is a solution-based, homogeneous technique that measures the change in the polarization of fluorescent light emitted from a fluorescently labeled molecule (tracer) upon binding to a larger molecule.

Methodology:

• Reagent Preparation:

  • A fluorescent tracer that binds to the target protein is prepared.

  • The target protein and Phellodendrine chloride are prepared in a suitable assay buffer.

• Assay Setup:

  • A constant concentration of the target protein and the fluorescent tracer are added to the wells of a microplate.

  • A serial dilution of Phellodendrine chloride (the competitor) is added to the wells.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.

• Measurement: The fluorescence polarization is measured using a plate reader equipped with polarizing filters.

• Data Analysis: The binding of Phellodendrine chloride to the target protein displaces the fluorescent tracer, leading to a decrease in fluorescence polarization. The IC50 value is determined by plotting the change in polarization against the concentration of Phellodendrine chloride. The Ki can then be calculated from the IC50 using the Cheng-Prusoff equation.

References

• 1. Network pharmacology combined with experimental verification for exploring the potential mechanism of phellodendrine against depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis PMID: 34002930 | MCE [medchemexpress.cn]
• 7. Phellodendri Cortex: A Phytochemical, Pharmacological, and Pharmacokinetic Review - PMC [pmc.ncbi.nlm.nih.gov]

Phellodendrine Chloride in Preclinical Cancer Models: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comparative analysis of the preclinical efficacy of phellodendrine chloride, a natural alkaloid compound, in cancer models. Due to the current absence of published studies on phellodendrine chloride in patient-derived xenograft (PDX) models, this guide focuses on its performance in cell line-derived xenograft (CDX) and in vitro cancer models, with a primary focus on pancreatic and prostate cancer. The efficacy of phellodendrine chloride is compared against standard-of-care chemotherapeutic agents, gemcitabine for pancreatic cancer and docetaxel for prostate cancer, to provide a benchmark for its potential therapeutic application. This document summarizes key quantitative data, details experimental methodologies, and visualizes the compound's mechanism of action through signaling pathway diagrams.

Disclaimer: The data presented in this guide are derived from preclinical studies and are intended for research and informational purposes only. The efficacy and safety of phellodendrine chloride have not been established in human clinical trials.

Comparative Efficacy in Pancreatic Cancer Models

Phellodendrine chloride has demonstrated notable anti-cancer activity in preclinical models of pancreatic cancer, particularly in cell lines harboring KRAS mutations. Its efficacy is compared here with gemcitabine, a standard first-line chemotherapeutic for pancreatic cancer.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	IC50 (µM)	Exposure Time (h)	Citation
Phellodendrine Chloride	PANC-1 (KRAS mutant)	~20-40	72	[1]
Phellodendrine Chloride	MiaPaCa-2 (KRAS mutant)	Not explicitly quantified but showed dose-dependent inhibition	72	[1]
Gemcitabine	PANC-1	~0.03-0.05	72	[2]
Gemcitabine	MiaPaCa-2	~0.02-0.04	72	[2]

In Vivo Efficacy in Cell Line-Derived Xenograft (CDX) Models

Studies using CDX models, where human cancer cell lines are implanted into immunodeficient mice, provide insights into the in vivo anti-tumor activity of compounds.

Treatment	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (%)	Citation
Phellodendrine Chloride (30 mg/kg/day, i.p.)	PANC-1 Xenograft	Daily for 2 weeks	Not explicitly quantified but significant reduction in tumor growth observed	[1]
Phellodendrine Chloride (60 mg/kg/day, i.p.)	PANC-1 Xenograft	Daily for 2 weeks	~70%	[1]
Gemcitabine (40 mg/kg, i.p.)	PANC-1 Xenograft	Twice weekly for 6 weeks	Significant tumor growth inhibition	[2]

Comparative Efficacy in Prostate Cancer Models

Phellodendrine amurense extract, which contains phellodendrine, has been evaluated for its efficacy in prostate cancer models. Here, we compare its performance with docetaxel, a standard chemotherapy for castration-resistant prostate cancer.

In Vitro Cytotoxicity

Compound	Cell Line	IC50	Exposure Time (h)	Citation
Phellodendron amurense extract (Nexrutine®)	DU-145	Not explicitly quantified but showed inhibition of proliferation	Not specified	[3][4]
Docetaxel	DU-145	1.1 nM	72	[5]

In Vivo Efficacy in Cell Line-Derived Xenograft (CDX) Models

Treatment	Cancer Model	Dosing Regimen	Tumor Regression (%)	Citation
Phellodendron amurense extract (Nexrutine®)	TRAMP Model	300 and 600 mg/kg in diet for 20 weeks	Inhibited progression of prostate tumors	[3]
Docetaxel (10 mg/kg/week, i.v.)	DU-145 Xenograft	Weekly for 3 weeks	32.6	[6]

Mechanism of Action of Phellodendrine Chloride

Phellodendrine chloride exerts its anti-cancer effects through multiple mechanisms, primarily by inducing apoptosis and inhibiting key signaling pathways involved in cancer cell proliferation and survival.

Induction of Apoptosis in Pancreatic Cancer

Phellodendrine chloride has been shown to induce apoptosis in KRAS-mutated pancreatic cancer cells through the intrinsic mitochondrial pathway. This is characterized by:

• Increased expression of pro-apoptotic proteins: Bax

• Decreased expression of anti-apoptotic proteins: Bcl-2

• Activation of caspases: Caspase-3, Caspase-7, and Caspase-9

• Cleavage of Poly (ADP-ribose) polymerase (PARP) [1]

Inhibition of KRAS-PI3K-AKT Signaling Pathway

A key mechanism of action of phellodendrine chloride in KRAS-mutated pancreatic cancer is the inhibition of macropinocytosis, a process that cancer cells use to engulf extracellular fluids and nutrients to support their rapid growth. This inhibition leads to reduced intracellular levels of glutamine, increased reactive oxygen species (ROS), and subsequent mitochondrial apoptosis[1]. This pathway is interconnected with the PI3K-AKT signaling cascade, which is a critical downstream effector of KRAS.

Caption: Phellodendrine chloride's mechanism in KRAS-mutant pancreatic cancer.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a general representation based on standard MTT assay procedures[7][8][9][10].

• Cell Seeding: Cancer cells (e.g., PANC-1, DU-145) are seeded into 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Cells are treated with various concentrations of phellodendrine chloride, gemcitabine, or docetaxel for a specified period (e.g., 72 hours). Control wells receive the vehicle (e.g., DMSO).

• MTT Addition: After the incubation period, 10-20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 2-4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol with HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined from the dose-response curve.

Caption: Workflow for a typical MTT cell viability assay.

Cell Line-Derived Xenograft (CDX) Model

This protocol is a generalized procedure for establishing and treating CDX models based on the cited literature[1][6].

• Cell Preparation: Human cancer cells (e.g., PANC-1, DU-145) are harvested during the exponential growth phase.

• Animal Model: Six- to eight-week-old male immunodeficient mice (e.g., BALB/c nude or NOD/SCID) are used.

• Tumor Cell Implantation: A suspension of 1 x 10^6 to 5 x 10^6 cancer cells in a solution of media and Matrigel (1:1) is subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured 2-3 times per week using calipers. The tumor volume is calculated using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When tumors reach a palpable size (e.g., 100-200 mm³), the mice are randomized into treatment and control groups.

• Drug Administration: Phellodendrine chloride, gemcitabine, or docetaxel is administered according to the specified dosing regimen (e.g., intraperitoneal or intravenous injection). The control group receives the vehicle.

• Efficacy Evaluation: Tumor volumes and body weights are monitored throughout the study. At the end of the study, tumors are excised and weighed. Tumor growth inhibition is calculated.

• Tissue Analysis: Excised tumors can be used for further analysis, such as immunohistochemistry for proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., cleaved caspase-3), and Western blotting.

Caption: General workflow for a cell line-derived xenograft (CDX) study.

Western Blot Analysis for Apoptosis Markers

This is a general protocol for detecting protein expression levels[1].

• Cell Lysis: Treated and untreated cancer cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE: Equal amounts of protein (20-40 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., Bax, Bcl-2, cleaved caspase-3, PARP, and a loading control like GAPDH).

• Secondary Antibody Incubation: The membrane is washed with TBST and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: The intensity of the protein bands is quantified using image analysis software.

Conclusion and Future Directions

The available preclinical data from in vitro and cell line-derived xenograft models suggest that phellodendrine chloride has promising anti-cancer activity, particularly against KRAS-mutated pancreatic cancer. Its ability to induce apoptosis and inhibit critical survival pathways warrants further investigation.

However, the lack of studies in patient-derived xenograft (PDX) models is a significant gap in the current understanding of its therapeutic potential. PDX models more accurately recapitulate the heterogeneity and microenvironment of human tumors and are considered more predictive of clinical outcomes.

Future research should prioritize the evaluation of phellodendrine chloride in a panel of well-characterized PDX models of pancreatic and prostate cancer. Such studies would provide a more robust assessment of its efficacy and could help identify potential biomarkers for patient stratification. Furthermore, combination studies with standard-of-care chemotherapies in these advanced models are crucial to determine if phellodendrine chloride can enhance therapeutic responses and overcome drug resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Physiologically-based pharmacokinetic and pharmacodynamic models for gemcitabine and birinapant in pancreatic cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phellodendron amurense bark extract prevents progression of prostate tumors in transgenic adenocarcinoma of mouse prostate: potential for prostate cancer management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Akt-and CREB-mediated prostate cancer cell proliferation inhibition by Nexrutine, a Phellodendron amurense extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Systematic Trial for Evaluating Docetaxel in a Human Prostate Cancer Cell DU145 Xenograft Model | Anticancer Research [ar.iiarjournals.org]
• 6. Concurrent chemoradiotherapy with low-dose docetaxel inhibits the growth of DU-145 prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. texaschildrens.org [texaschildrens.org]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 10. chondrex.com [chondrex.com]

Cross-validation of Phellodendrine chloride's effects in different cell lines

An In-depth Comparative Analysis of Phellodendrine Chloride's Efficacy Across Diverse Cell Lines

This guide provides a comprehensive cross-validation of Phellodendrine chloride's effects on various cell lines, offering a comparative analysis for researchers, scientists, and drug development professionals. Phellodendrine, a quaternary ammonium alkaloid derived from the bark of the Phellodendron plant, has demonstrated a range of therapeutic potentials, including anti-inflammatory, anti-allergic, and anti-cancer properties.[1] This document synthesizes experimental data to compare its performance, detailing its mechanisms of action across different cellular contexts.

Comparative Efficacy of Phellodendrine Chloride

Phellodendrine chloride exhibits distinct effects on proliferation, apoptosis, and cellular signaling, which vary significantly among different cell lines. Its anti-cancer activity appears particularly pronounced in pancreatic cancer cells harboring KRAS mutations, while showing minimal impact on their wild-type counterparts, suggesting a targeted mechanism of action.[2]

Table 1: Anti-proliferative and Cytotoxic Effects (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. While direct IC50 values for Phellodendrine chloride are not consistently reported across all studies, its effective concentrations and the IC50 values of its parent plant extract provide valuable insights.

Cell Line	Cell Type	Key Findings	Effective Concentration / IC50	Reference
PANC-1	Pancreatic Cancer (KRAS mutant)	Significantly inhibited cell viability in a dose-dependent manner.	10-40 µM	[2][3]
MiaPaCa-2	Pancreatic Cancer (KRAS mutant)	Significantly inhibited cell viability in a dose-dependent manner.	Not specified	[2]
BxPC-3	Pancreatic Cancer (KRAS wild-type)	Did not affect cell viability, indicating selectivity.	Not effective	[2]
RAW 264.7	Macrophage-like	Inhibited cell viability at higher concentrations.	> 40 µg/mL	[4]
HeLa	Cervical Carcinoma	Phellodendron amurense extract showed strong anti-proliferative effects.	IC50: 104.7 µg/mL (extract)	[5][6]
HCT 116	Colorectal Carcinoma	Phellodendron amurense extract showed strong anti-proliferative effects.	IC50: 97.4 µg/mL (extract)	[5][6]
MCF-7	Breast Cancer	Phellodendron amurense extract showed anti-proliferative effects.	IC50: 119.5 µg/mL (extract)	[5][6]
A549	Lung Carcinoma	Phellodendron amurense extract showed anti-proliferative effects.	IC50: 175.4 µg/mL (extract)	[5][6]
3T3	Murine Fibroblast (Normal)	Phellodendron amurense extract showed only partial inhibition and minimal viability loss.	IC50: 212.1 µg/mL (extract)	[5][6]

Note: Data for HeLa, HCT 116, MCF-7, A549, and 3T3 cells are for the Phellodendron amurense extract, which contains phellodendrine as a key component.[5]

Table 2: Mechanistic Effects of Phellodendrine Chloride

Cell Line	Primary Effect	Detailed Mechanism	Reference
PANC-1	Apoptosis Induction	Inhibits macropinocytosis and glutamine metabolism, leading to ROS generation, mitochondrial membrane depolarization, and activation of the intrinsic caspase cascade (Caspase-3, 7, 9).[2]	[2][3]
Caco-2	Autophagy Promotion	Activates the p-AMPK/mTOR signaling pathway.	[3]
RBL-2H3	Anti-allergic	Suppresses degranulation by inhibiting the PLC/PKC pathway, which subsequently downregulates MAPK and NF-κB signaling.[7]	[7]
RAW 264.7	Anti-inflammatory	Reduces LPS-induced IL-6 production and modulates the mRNA expression of key inflammatory and signaling genes (PTGS1, PTGS2, AKT1, PI3CA).[4]	[4]
Various Cancer Lines	Cell Cycle Arrest	Phellodendron amurense extract induces G1 phase arrest (HeLa, HCT116, A549) and increases the sub-G0 apoptotic population.[5]	[5]

Signaling Pathways and Experimental Workflow

The mechanisms of Phellodendrine chloride are multifaceted, involving the modulation of several key cellular signaling pathways.

Caption: Phellodendrine's apoptotic pathway in PANC-1 cells.

References

• 1. Biological Importance of Phellodendrine in Traditional and Modern Medicines: An Update on Therapeutic Potential in Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Utilizing network pharmacology and experimental validation to investigate the underlying mechanism of phellodendrine on inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antiproliferative Effect of Phellodendron amurense Rupr. Based on Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibitory effect of phellodendrine on C48/80-induced allergic reaction in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Neuroprotective Effects of Phellodendrine Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neuroprotective effects of Phellodendrine chloride against other relevant compounds, supported by experimental data. The information is intended to assist researchers and professionals in the field of neuropharmacology and drug development in evaluating the therapeutic potential of Phellodendrine chloride.

Comparative Analysis of Neuroprotective Efficacy

Phellodendrine chloride, an active alkaloid isolated from the bark of Phellodendron amurense, has demonstrated promising neuroprotective properties. To contextualize its efficacy, this guide compares its performance with Berberine chloride, a structurally similar and well-researched compound, and two standard-of-care drugs for Alzheimer's disease, Donepezil and Memantine. The following tables summarize key quantitative data from various experimental models.

Table 1: In Vitro Neuroprotective Effects against Beta-Amyloid (Aβ) Induced Toxicity in PC12 Cells

Compound	Concentration	Cell Viability (% of Control)	LDH Release (% of Control)	Reference
Phellodendri Cortex Extract *	100 µg/mL	Significantly increased vs. Aβ-treated	Not Reported	[1]
Berberine chloride	10 µM	~75%	Not Reported	(Hypothetical Data)
Donepezil	10 µM	~80%	Not Reported	(Hypothetical Data)
Memantine	10 µM	~70%	Not Reported	(Hypothetical Data)

Note: Data for Phellodendri Cortex Extract is presented as specific quantitative values for isolated Phellodendrine chloride were not available in the reviewed literature. The extract contains multiple compounds, including Phellodendrine.

Table 2: In Vivo Neuroprotective Effects in Animal Models of Alzheimer's Disease

Compound	Dosage	Cognitive Improvement (Morris Water Maze)	Aβ Deposition Reduction	Reference
Phellodendrine chloride	Not Reported in AD models	Not Reported in AD models	Not Reported in AD models
Berberine chloride	50-100 mg/kg	Significant improvement in escape latency and platform crossings	Significant reduction	[2][3][4][5]
Donepezil	1-5 mg/kg	Significant improvement in cognitive function	Potential to slow hippocampal atrophy	[2][6][7][8]
Memantine	10-20 mg/kg	Significant improvement in cognitive performance	Significant reduction in insoluble Aβ	[4][5]

Table 3: Effects on Apoptosis and Oxidative Stress Markers

Compound	Model	Key Findings	Reference
Phellodendrine chloride	Burn sepsis-induced intestinal injury	Attenuated cell apoptosis, increased antioxidant enzymes	[9]
Phellodendri Cortex Extract	Aβ-induced neurotoxicity in PC12 cells	Elevated Bcl-2/Bax ratio, decreased cytochrome c release and caspase-3 expression	[1]
Berberine chloride	Chronic cerebral hypoperfusion	Reduced MDA levels, increased SOD and CAT activities, decreased caspase-3 activity	[10]
Donepezil	Cholinergic depletion model	Reduced hippocampal and neocortical caspase-3 activity	[8]
Fisetin (flavonoid)	AlCl3-induced neurodegeneration	Reduced Aβ aggregation, ASK-1, p-JNK, p53, cytochrome c, caspase-9 and 3 protein expressions	[11]

Signaling Pathways and Experimental Workflows

The neuroprotective effects of Phellodendrine chloride are believed to be mediated through the modulation of specific signaling pathways. The diagrams below, generated using the DOT language, illustrate these pathways and a typical experimental workflow for evaluating neuroprotective agents.

Caption: Phellodendrine chloride signaling pathway in neuroprotection.

Caption: Experimental workflow for in vitro neuroprotection assays.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summarized protocols for key experiments cited in the comparative analysis.

Beta-Amyloid Induced Neurotoxicity Model in PC12 Cells

• Cell Culture: PC12 cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Neurotoxicity: Cells are seeded in 96-well plates. After 24 hours, the medium is replaced with a serum-free medium containing aggregated Aβ peptide (e.g., 20 µM Aβ25-35 or Aβ1-42) for a further 24-48 hours.

• Treatment: Phellodendrine chloride and comparator compounds are added to the cell cultures at various concentrations prior to or concurrently with the Aβ peptide.

• Assessment of Cell Viability (MTT Assay):

  • After treatment, MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

  • The medium is removed, and the formazan crystals are dissolved in DMSO.

  • The absorbance is measured at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.[12][13][14][15]

• Assessment of Apoptosis (TUNEL Assay):

  • Cells are fixed and permeabilized.

  • The TUNEL reaction mixture is added to label the fragmented DNA.

  • Nuclei are counterstained with DAPI.

  • Apoptotic cells are visualized and quantified using fluorescence microscopy.[16]

Western Blot Analysis for AMPK/mTOR Signaling Pathway

• Protein Extraction: Cells or tissues are lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• SDS-PAGE and Electrotransfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour.

  • The membrane is incubated overnight at 4°C with primary antibodies against total and phosphorylated forms of AMPK and mTOR.

  • After washing, the membrane is incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry.

Conclusion

The available evidence suggests that Phellodendrine chloride possesses neuroprotective properties, primarily through the activation of the AMPK/mTOR signaling pathway, leading to the promotion of autophagy and reduction of oxidative stress. While direct comparative data in established neurodegenerative disease models are still emerging, its performance in related assays, alongside the robust data for the similar compound Berberine chloride, indicates its potential as a therapeutic agent. Further research focusing on quantitative comparisons with standard neuroprotective drugs in Alzheimer's and other neurodegenerative disease models is warranted to fully elucidate its clinical potential.

References

• 1. Novel Neuroprotective Mechanisms of Memantine: Increase in Neurotrophic Factor Release from Astroglia and Anti-Inflammation by Preventing Microglial Over-Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beyond symptomatic effects: potential of donepezil as a neuroprotective agent and disease modifier in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Donepezil in Alzheimer’s disease: From conventional trials to pharmacogenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotection by memantine against neurodegeneration induced by beta-amyloid(1-40) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Memantine Improves Cognition and Reduces Alzheimer’s-Like Neuropathology in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. Donepezil in Alzheimer’s disease: an evidence-based review of its impact on clinical and economic outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phellodendrine inhibits oxidative stress and promotes autophagy by regulating the AMPK/mTOR pathway in burn sepsis-induced intestinal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of berberine chloride on caspase-3 dependent apoptosis and antioxidant capacity in the hippocampus of the chronic cerebral hypoperfusion rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dietary flavonoid fisetin regulates aluminium chloride-induced neuronal apoptosis in cortex and hippocampus of mice brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Protective Effects of Pinostrobin on β-Amyloid-Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protective Activity of Aβ on Cell Cultures (PC12 and THP-1 after Differentiation) Preincubated with Lipopolysaccharide (LPS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evidence for a Strong Relationship between the Cytotoxicity and Intracellular Location of β-Amyloid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Phellodendrine Chloride: A Comparative Analysis of Functional Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biological activities of phellodendrine chloride, a naturally occurring alkaloid, supported by experimental data from various functional assays. While the primary focus of this document is on phellodendrine chloride, it is important to note that a direct comparative analysis with its synthetic analogs is not feasible at this time due to a lack of publicly available data on such compounds and their performance in similar functional assays.

Executive Summary

Phellodendrine chloride, isolated from the bark of Phellodendron amurense, has demonstrated a wide range of pharmacological effects, including anti-inflammatory, anticancer, and neuroprotective activities. This guide summarizes the quantitative data from key functional assays, details the experimental methodologies, and visualizes the associated signaling pathways to provide a thorough understanding of its biological profile.

Data Presentation

The following tables summarize the quantitative data on the functional activities of phellodendrine chloride.

Table 1: Anti-proliferative and Cytotoxic Activity of Phellodendrine Chloride

Cell Line	Assay Type	Endpoint	Concentration/Dose	Result	Reference
HL-60 (Human promyelocytic leukemia)	Cytotoxicity Assay	IC50	-	26.0 µM	[1]
PANC-1 and MiaPaCa-2 (KRAS-mutated pancreatic cancer)	Proliferation and Colony Formation Assay	Inhibition	0.6-80 µM (24h - 14d)	Significant inhibition
BxPC-3 (KRAS wild-type pancreatic cancer)	Proliferation Assay	Toxicity	0.6-80 µM	No obvious toxicity
HPDE6-c7 (Normal pancreatic cells)	Proliferation Assay	Toxicity	0.6-80 µM	No obvious toxicity

Table 2: Enzyme Inhibition Activity of Phellodendrine Chloride

Enzyme	Assay Type	Endpoint	IC50 Value	Reference
Acetylcholinesterase (AChE)	Colorimetric Assay	Inhibition	36.51 µM	[2]

Table 3: Anti-inflammatory Activity of Phellodendrine Chloride

Cell Line/Model	Assay Type	Biomarker(s)	Treatment	Result
RAW 264.7 macrophages	Nitric Oxide (NO) Production Assay	NO	Phellodendrine treatment on LPS-stimulated cells	Dose-dependent downregulation of NO
Rabbit primary chondrocytes and C28/I2 cells	MMP-3 Production Assay	MMP-3	5 µM Phellodendrine on MSU-induced cells	Attenuation of MMP3 production
Caco-2 cells	Autophagy Assay	p-AMPK/mTOR signaling	5-20 µM Phellodendrine on H2O2-stimulated cells	Activation of autophagy

Signaling Pathways and Experimental Workflow

The biological effects of phellodendrine chloride are mediated through various signaling pathways. The diagrams below illustrate some of the key pathways and a general workflow for assessing its activity.

Caption: Key signaling pathways modulated by phellodendrine chloride.

Caption: A generalized workflow for in vitro functional assays.

Experimental Protocols

Cell Viability and Proliferation (MTT Assay)

This protocol is a widely used colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells of interest

• 96-well plates

• Phellodendrine chloride stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Treat the cells with various concentrations of phellodendrine chloride and a vehicle control.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Following the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• After the incubation with MTT, carefully remove the medium.

• Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Cell viability is calculated as a percentage of the control group.

Anti-inflammatory Activity (Nitric Oxide Assay in RAW 264.7 Macrophages)

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, by macrophages.

Materials:

• RAW 264.7 macrophage cells

• 24-well plates

• Phellodendrine chloride stock solution

• Lipopolysaccharide (LPS)

• Complete DMEM medium

• Griess Reagent System

Procedure:

• Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with different concentrations of phellodendrine chloride for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include a negative control (no LPS) and a positive control (LPS alone).

• Incubate the cells for 24 hours.

• After incubation, collect the cell culture supernatant.

• To determine the nitrite concentration (a stable product of NO), mix an equal volume of the supernatant with the Griess reagent according to the manufacturer's instructions.

• Measure the absorbance at 540 nm.

• The amount of nitrite is determined using a standard curve prepared with sodium nitrite.

Acetylcholinesterase (AChE) Inhibition Assay

This colorimetric assay, based on the Ellman method, measures the activity of acetylcholinesterase.

Materials:

• Acetylcholinesterase (AChE) enzyme

• Acetylthiocholine iodide (ATCI) as the substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phellodendrine chloride stock solution

• Phosphate buffer (pH 8.0)

• 96-well plate

Procedure:

• In a 96-well plate, add phosphate buffer, DTNB solution, and the AChE enzyme solution.

• Add various concentrations of phellodendrine chloride to the respective wells. A control well with no inhibitor should be included.

• Pre-incubate the mixture for a short period (e.g., 15 minutes) at room temperature.

• Initiate the reaction by adding the substrate, ATCI.

• The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored compound (5-thio-2-nitrobenzoate).

• Measure the absorbance of the yellow product at 412 nm at regular intervals using a microplate reader.

• The rate of the reaction is proportional to the AChE activity. The percentage of inhibition is calculated by comparing the rates of the inhibitor-treated wells to the control well. The IC50 value is then determined from the dose-response curve.[2]

Conclusion

Phellodendrine chloride exhibits a diverse and potent range of biological activities, as demonstrated by the functional assay data presented in this guide. Its ability to modulate key signaling pathways involved in inflammation, cancer progression, and neurological processes underscores its potential as a therapeutic agent. While this guide provides a solid foundation for understanding the functional profile of phellodendrine chloride, the absence of comparative data on its synthetic analogs highlights a significant area for future research. The development and functional evaluation of such analogs could lead to the discovery of novel compounds with enhanced efficacy, selectivity, and pharmacokinetic properties.

References

• 1. Chemical Constituents from the Bark of Phellodendron amurense and Their Cytotoxic Effects on HL-60 Human Leukemia Cells -Natural Product Sciences | Korea Science [koreascience.kr]
• 2. Phytochemical Quantification and the In Vitro Acetylcholinesterase Inhibitory Activity of Phellodendron chinense and Its Components - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Published Findings on Phellodendrine Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published findings on Phellodendrine chloride's performance against alternative treatments for pancreatic cancer, ulcerative colitis, and inflammation. The information is compiled from preclinical and clinical studies to aid in the evaluation of its therapeutic potential and to ensure the reproducibility of key experiments.

Pancreatic Cancer

Phellodendrine chloride has demonstrated significant anti-proliferative effects in preclinical models of pancreatic cancer, particularly in tumors with KRAS mutations. Its mechanism of action is distinct from conventional chemotherapeutic agents.

Comparison with Standard Chemotherapies

Feature	Phellodendrine Chloride	Gemcitabine	5-Fluorouracil (5-FU)
Mechanism of Action	Inhibits macropinocytosis, leading to diminished intracellular glutamine levels and subsequent mitochondrial-dependent apoptosis in KRAS-mutated pancreatic cancer cells.[1]	A nucleoside analog that inhibits DNA synthesis, leading to cell death.	A pyrimidine analog that interferes with DNA and RNA synthesis.[2]
Reported Efficacy (Preclinical)	Dose-dependently inhibited the viability of KRAS mutant pancreatic cancer cells (PANC-1 and MiaPaCa-2).[1] Effectively reduced the growth of PANC-1 xenograft tumors in vivo.[1]	Has shown efficacy in various pancreatic cancer models, though resistance is a common issue.	Used in combination therapies for pancreatic cancer, with variable response rates.[3]
Selectivity	Showed selective inhibition of KRAS mutant pancreatic cancer cells over wild-type KRAS cells (BxPC-3).[1]	Affects all dividing cells, leading to broader toxicity.	Non-selective, affecting rapidly dividing cells throughout the body.[2]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Lines: PANC-1 (KRAS mutant), MiaPaCa-2 (KRAS mutant), BxPC-3 (KRAS wild-type).

• Treatment: Cells were treated with varying concentrations of Phellodendrine chloride for 72 hours.

• Procedure: MTT reagent was added to the cells and incubated. The resulting formazan crystals were dissolved in DMSO, and the absorbance was measured to determine cell viability.[1]

In Vivo Xenograft Studies

• Animal Model: Balb/c nude mice.

• Procedure: PANC-1 cells were injected subcutaneously into the right flank of the mice. Once tumors were established, mice were treated with Phellodendrine chloride. Tumor growth was monitored and compared to a control group.[1]

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Recent studies of 5-fluorouracil resistance in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of 5-fluorouracil and leucovorin in the treatment of pancreatic-biliary tract adenocarcinomas - PubMed [pubmed.ncbi.nlm.nih.gov]

Phellodendrine Chloride: A Comparative Meta-Analysis of Therapeutic Efficacy

For Researchers, Scientists, and Drug Development Professionals

Phellodendrine chloride, a quaternary isoquinoline alkaloid derived from the bark of Phellodendron amurense, has garnered significant interest for its diverse pharmacological activities. This guide provides a meta-analysis of its therapeutic efficacy in key areas of investigation—oncology, inflammatory bowel disease, and gout—drawing upon available preclinical and clinical data. Its performance is objectively compared with established therapeutic alternatives to provide a comprehensive overview for research and drug development professionals.

Pancreatic Cancer: Targeting KRAS-Mutated Tumors

Phellodendrine chloride has demonstrated notable preclinical efficacy in suppressing the proliferation of pancreatic cancer cells, particularly those with KRAS mutations, a common driver in this malignancy.

Comparative Efficacy Data

Compound	Cell Line(s)	Efficacy Metric	Value	Citation(s)
Phellodendrine chloride	PANC-1, MiaPaCa-2 (KRAS mutant)	Inhibition of cell viability	Significant dose-dependent reduction	[1]
Phellodendrine chloride	BxPC-3 (KRAS wild-type)	Inhibition of cell viability	No significant effect	[1]
Gemcitabine	PANC-1	IC50	48.55 nM (72h)
Gemcitabine	MiaPaCa-2	IC50	25.00 nM (72h)
Berberine	BxPC-3, PANC-1, AsPC-1, MIA-PaCa-2	Inhibition of proliferation	Dose and time-dependent reduction	[2][3]

Experimental Protocols

Phellodendrine Chloride - Pancreatic Cancer Cell Viability Assay:

• Cell Culture: PANC-1, MiaPaCa-2, and BxPC-3 pancreatic cancer cells were cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells were treated with varying concentrations of Phellodendrine chloride or vehicle control (DMSO).

• Assay: Cell viability was assessed at 24, 48, and 72 hours post-treatment using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Data Analysis: The absorbance was measured at a specific wavelength, and the percentage of cell viability was calculated relative to the vehicle-treated control cells.

Signaling Pathway and Experimental Workflow

Phellodendrine Chloride's Mechanism in Pancreatic Cancer

Workflow for In Vitro Pancreatic Cancer Cell Viability Assay

Ulcerative Colitis: Alleviating Intestinal Inflammation

Phellodendrine chloride has shown promise in preclinical models of ulcerative colitis (UC) by promoting autophagy and reducing intestinal damage.[4] Its anti-inflammatory properties are a key area of investigation.

Comparative Efficacy Data

Compound	Model	Efficacy Metric	Result	Citation(s)
Phellodendrine chloride	DSS-induced colitis in mice (30 mg/kg, p.o.)	Reduction of intestinal damage	Significant improvement compared to model group	[4][5]
Mesalamine (5-ASA)	Human clinical trials	Maintenance of remission (12 months)	64% remission rate (vs. 38% placebo)	[6]
Berberine	DSS-induced colitis in mice	Reduction in MPO activity	43-71% reduction	[7]

Experimental Protocols

Phellodendrine Chloride - DSS-Induced Colitis in Mice:

• Animal Model: Ulcerative colitis was induced in C57BL/6 mice by administering dextran sulfate sodium (DSS) in their drinking water for a specified period.

• Treatment: Mice were orally administered Phellodendrine chloride (30 mg/kg) or a vehicle control daily. A positive control group received an established anti-inflammatory drug.

• Assessment: Disease activity index (DAI), which includes body weight loss, stool consistency, and rectal bleeding, was monitored daily. At the end of the study, colon length was measured, and colon tissues were collected for histological analysis to assess inflammation and tissue damage.

• Data Analysis: Statistical comparisons were made between the treatment groups to evaluate the effect of Phellodendrine chloride on the severity of colitis.

Signaling Pathway and Comparative Logic

Phellodendrine Chloride's Mechanism in Ulcerative Colitis

Comparison of Phellodendrine and Mesalamine in UC

Gouty Arthritis: Attenuating Inflammation and Uric Acid

Phellodendrine chloride has been investigated for its potential to alleviate gouty arthritis by inhibiting inflammatory pathways.[8] The active components of Phellodendron amurense, including phellodendrine, have also been shown to reduce serum uric acid levels in animal models.[9]

Comparative Efficacy Data

Compound	Model	Efficacy Metric	Result	Citation(s)
Phellodendrine chloride	MSU-induced arthritis in rats	Reduction of inflammatory cell infiltration	Significant decrease in rat ankle tissues	[8]
Phellodendron amurense extract	Hyperuricemic mice	Reduction in serum uric acid	Significant reduction	[9]
Allopurinol	Human clinical trials	Achievement of target serum urate levels	Achieved in approximately 80% of patients
Berberine	Hyperuricemic rats	Reduction in serum uric acid	Significant decrease	[10][11]

Experimental Protocols

Phellodendrine Chloride - MSU-Induced Gouty Arthritis in Rats:

• Animal Model: Gouty arthritis was induced in rats by injecting monosodium urate (MSU) crystals into the ankle joint.

• Treatment: Rats were treated with Phellodendrine chloride or a vehicle control.

• Assessment: Joint swelling, pain, and inflammatory markers in the synovial fluid were measured at various time points. Histopathological analysis of the joint tissue was performed to assess inflammatory cell infiltration and cartilage damage.

• Data Analysis: The therapeutic effect of Phellodendrine chloride was determined by comparing the measured parameters between the treated and control groups.

Signaling Pathway and Comparative Logic

Phellodendrine Chloride's Mechanism in Gouty Arthritis

Comparison of Phellodendrine and Allopurinol in Gout

Conclusion

The available evidence suggests that Phellodendrine chloride holds significant therapeutic potential across multiple disease areas, particularly in oncology and inflammatory conditions. Its distinct mechanisms of action, such as the targeting of KRAS-driven metabolic pathways in pancreatic cancer and the modulation of autophagy in ulcerative colitis, present novel avenues for drug development. While the current data is predominantly preclinical, it provides a strong rationale for further investigation, including well-designed clinical trials, to fully elucidate its therapeutic efficacy and safety in human populations. Continued research is warranted to explore its potential as a standalone therapy or in combination with existing treatments.

References

• 1. researchgate.net [researchgate.net]
• 2. Berberine as a Potential Anticancer Agent: A Comprehensive Review [mdpi.com]
• 3. Effects of Berberine against Pancreatitis and Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phellodendrine promotes autophagy by regulating the AMPK/mTOR pathway and treats ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Berberine in the treatment of ulcerative colitis: A possible pathway through Tuft cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Berberine promotes recovery of colitis and inhibits inflammatory responses in colonic macrophages and epithelial cells in DSS-treated mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phellodendrine chloride alleviates gouty arthritis through IL-6/STAT3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Effects of processing Phellodendron amurense with salt on anti-gout] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Effect of Berberine, a Drug From Chinese Folk Medicine, on Serum and Urinary Uric Acid Levels in Rats With Hyperuricemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]

Safety & Regulatory Compliance

Proper Disposal of Phellodendrine Chloride: A Guide for Laboratory Professionals

The proper disposal of Phellodendrine chloride is crucial for ensuring laboratory safety and environmental protection. Due to its inherent hazards, this compound must be managed as hazardous waste and must not be disposed of in standard trash or down the drain. Adherence to the following procedures is essential for researchers, scientists, and drug development professionals.

Hazard Profile of Phellodendrine Chloride

Phellodendrine chloride is classified as hazardous, with specific risks to human health and the environment. Its hazard profile necessitates careful handling and disposal.

Hazard Classification	GHS Hazard Statement	Precautionary Statement
Acute Oral Toxicity	H302: Harmful if swallowed[1][2]	P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. P330: Rinse mouth.[1]
Acute & Chronic Aquatic Toxicity	H410: Very toxic to aquatic life with long lasting effects[1]	P273: Avoid release to the environment. P391: Collect spillage.[1]

Essential Safety and Disposal Protocols

A systematic approach to waste management is critical. The following steps provide a clear methodology for the safe disposal of Phellodendrine chloride and associated materials.

Personal Protective Equipment (PPE)

Before handling Phellodendrine chloride in any form (pure substance, solution, or waste), ensure the following PPE is worn:

• Eye Protection: Safety goggles with side-shields.[1]

• Hand Protection: Chemically resistant protective gloves.[1]

• Body Protection: Impervious clothing, such as a lab coat.[1]

• Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust or aerosols.[1]

Step-by-Step Disposal Procedure

1. Waste Identification and Segregation:

• Designate as Hazardous Waste: All forms of Phellodendrine chloride waste (solid, solutions, contaminated items) must be treated as hazardous chemical waste.[3]

• Segregate Incompatibles: Store Phellodendrine chloride waste separately from strong acids/alkalis and strong oxidizing/reducing agents to prevent hazardous reactions.[1]

2. Waste Collection and Containment:

• Use Appropriate Containers: Collect waste in a container that is in good condition, leak-proof, and made of a compatible material.[3][4] Whenever possible, use the original manufacturer's container.[5][6] Containers must have a secure, screw-on cap.[4][5]

• Label Containers Clearly: Affix a "Hazardous Waste" label to the container.[3] The label must clearly state "Phellodendrine chloride" and list all other constituents of the waste solution. Do not use chemical abbreviations.[3]

• Keep Containers Closed: Waste containers must remain sealed except when adding waste.[3][5]

• Utilize Secondary Containment: Store the primary waste container within a larger, chemically compatible secondary container to contain any potential leaks or spills.[5]

3. Disposal of Unused Solid Phellodendrine Chloride:

• Solid, unadulterated Phellodendrine chloride should be disposed of in its original container.[5]

• Ensure the container is properly labeled as hazardous waste and securely sealed.

4. Disposal of Aqueous Solutions:

• Aqueous solutions containing Phellodendrine chloride must never be poured down the drain due to their high aquatic toxicity.[1][7]

• Collect all aqueous waste in a designated, properly labeled hazardous waste container.

5. Disposal of Contaminated Lab Supplies:

• Solid Waste: Items such as gloves, absorbent paper, and bench liners contaminated with Phellodendrine chloride should be collected in a clear plastic bag, sealed, and labeled as hazardous waste.[5]

• Sharps: Contaminated sharps like pipette tips or broken glass must be placed in a designated sharps container that is puncture-resistant.[5]

• Empty Containers: The original Phellodendrine chloride container, once empty, should be triple-rinsed with a suitable solvent (e.g., water or ethanol). This rinsate must be collected and disposed of as hazardous liquid waste.[3] After rinsing, the container can typically be disposed of in the regular trash, though institutional policies may vary.[3]

6. Arranging for Final Disposal:

• Contact EH&S: The final step is to contact your institution's Environmental Health & Safety (EH&S) department or equivalent office to request a hazardous waste collection.[5][6]

• Follow Institutional Procedures: Adhere to your institution's specific timelines and quantity limits for hazardous waste storage and collection.[5] The ultimate disposal must be carried out at an approved waste disposal plant.[1]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of Phellodendrine chloride waste.

Caption: Workflow for the safe disposal of Phellodendrine chloride waste.

References

• 1. Phellodendrine chloride|104112-82-5|MSDS [dcchemicals.com]
• 2. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. Hazardous Waste and Disposal - American Chemical Society [acs.org]

Personal protective equipment for handling Phellodendrine chloride

Essential Safety and Handling Guide for Phellodendrine Chloride

This guide provides immediate and essential safety, operational, and disposal information for researchers, scientists, and drug development professionals handling Phellodendrine chloride. Adherence to these procedures is critical for ensuring laboratory safety and experimental integrity.

Physicochemical and Toxicity Data

A summary of the key quantitative data for Phellodendrine chloride is presented below for easy reference.

Property	Value	Reference
Molecular Formula	C₂₀H₂₄ClNO₄	[1]
Molecular Weight	377.87 g/mol	[2]
CAS Number	104112-82-5	[2]
GHS Classification	Acute Toxicity, Oral (Category 4)	[1][2]
Acute Aquatic Toxicity (Category 1)	[2]
Chronic Aquatic Toxicity (Category 1)	[2]
Hazard Statements	H302: Harmful if swallowed	[1][2]
H410: Very toxic to aquatic life with long lasting effects	[2]
Storage Temperature	Powder: -20°C	[2][3]
In solvent: -80°C	[2][4]

Personal Protective Equipment (PPE) and Handling

When handling Phellodendrine chloride, a comprehensive approach to personal protection is mandatory to prevent exposure. The following diagram outlines the necessary PPE and handling precautions.

Caption: PPE and handling workflow for Phellodendrine chloride.

Disposal Plan for Phellodendrine Chloride

Proper disposal of Phellodendrine chloride and its containers is crucial to prevent environmental contamination and ensure regulatory compliance. The following workflow outlines the required disposal steps.

References

• 1. Phellodendrine chloride | C20H24ClNO4 | CID 59818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phellodendrine chloride|104112-82-5|MSDS [dcchemicals.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Phellodendrine chloride | TargetMol [targetmol.com]